molecular formula C13H13NO2 B11742494 1-(1-benzofuran-2-yl)-3-(dimethylamino)prop-2-en-1-one

1-(1-benzofuran-2-yl)-3-(dimethylamino)prop-2-en-1-one

Cat. No.: B11742494
M. Wt: 215.25 g/mol
InChI Key: LYDIXICMUJTETF-UHFFFAOYSA-N
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Description

1-(1-benzofuran-2-yl)-3-(dimethylamino)prop-2-en-1-one is a useful research compound. Its molecular formula is C13H13NO2 and its molecular weight is 215.25 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1-(1-benzofuran-2-yl)-3-(dimethylamino)prop-2-en-1-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(1-benzofuran-2-yl)-3-(dimethylamino)prop-2-en-1-one including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

 C13H13NO2

Molecular Weight

 215.25 g/mol

IUPAC Name

 1-(1-benzofuran-2-yl)-3-(dimethylamino)prop-2-en-1-one

InChI

 InChI=1S/C13H13NO2/c1-14(2)8-7-11(15)13-9-10-5-3-4-6-12(10)16-13/h3-9H,1-2H3

InChI Key

 LYDIXICMUJTETF-UHFFFAOYSA-N

Canonical SMILES

 CN(C)C=CC(=O)C1=CC2=CC=CC=C2O1

Origin of Product

 United States
Foundational & Exploratory

1-(1-benzofuran-2-yl)-3-(dimethylamino)prop-2-en-1-one synthesis pathway

Author: BenchChem Technical Support Team. Date: April 2026

An In-depth Technical Guide to the Synthesis of 1-(1-benzofuran-2-yl)-3-(dimethylamino)prop-2-en-1-one

Executive Summary

This technical guide provides a comprehensive overview of the synthetic pathways leading to 1-(1-benzofuran-2-yl)-3-(dimethylamino)prop-2-en-1-one, a valuable enaminone intermediate. Enaminones are versatile building blocks in organic synthesis, prized for their unique electronic properties and reactivity, which enable the construction of diverse heterocyclic systems.[1][2][3] The target molecule incorporates the benzofuran scaffold, a privileged structure in medicinal chemistry associated with a wide range of biological activities.[4][5][6] This document details the synthesis of the key precursor, 2-acetylbenzofuran, and critically evaluates the two primary methods for its conversion to the target enaminone: reaction with dimethylformamide dimethyl acetal (DMF-DMA) and with the more potent Bredereck's reagent. The guide offers a mechanistic rationale for experimental choices, detailed step-by-step protocols, and a comparative analysis of the reagents to assist researchers, scientists, and drug development professionals in selecting the optimal synthetic route.

Introduction: The Strategic Value of Benzofuran-Derived Enaminones

Enaminones are conjugated systems characterized by an amine group linked to a carbonyl group through a carbon-carbon double bond (N-C=C-C=O).[1] This "push-pull" electronic arrangement, where the amine acts as an electron-donating group and the carbonyl as an electron-withdrawing group, imparts unique reactivity. They possess two electrophilic centers (the carbonyl carbon and the β-carbon) and three nucleophilic centers (the nitrogen, the α-carbon, and the carbonyl oxygen), making them exceptionally versatile intermediates for synthesizing complex nitrogen-containing heterocycles like pyrazoles, pyridines, and pyrimidines.[1][7]

The integration of a benzofuran moiety into the enaminone structure is of significant strategic interest. Benzofuran derivatives are core components of numerous natural products and pharmacologically active compounds, exhibiting anticancer, anti-inflammatory, and antimicrobial properties.[8][9] Consequently, 1-(1-benzofuran-2-yl)-3-(dimethylamino)prop-2-en-1-one serves as a powerful synthon for generating novel libraries of benzofuran-fused heterocycles for drug discovery programs.

The principal synthetic approach involves the condensation of a suitable formylating agent with the α-methyl group of a ketone precursor. This guide focuses on the synthesis starting from the key intermediate, 2-acetylbenzofuran.

Synthesis of the Key Precursor: 2-Acetylbenzofuran

The availability of high-quality 2-acetylbenzofuran (also known as 1-(1-benzofuran-2-yl)ethanone) is paramount for the successful synthesis of the target enaminone.[9][10] While several methods exist, the most common and reliable routes involve either the direct acylation of benzofuran or the construction of the benzofuran ring from acyclic precursors.

Method A: Friedel-Crafts Acetylation of Benzofuran

Direct Friedel-Crafts acetylation of the benzofuran ring is a straightforward approach. However, the benzofuran nucleus is sensitive to strong Lewis acids like aluminum chloride (AlCl₃), which can lead to polymerization and low yields.[4] A modified procedure using a milder catalyst, such as phosphoric acid with acetic anhydride, provides the desired product in moderate yields.[4]

Method B: Ring Construction from o-Hydroxy-Substituted Aromatics

A generally higher-yielding and more robust method involves the construction of the benzofuran ring itself. A common strategy is the reaction of a 2-hydroxybenzaldehyde with chloroacetone in the presence of a base like potassium hydroxide.[4] This approach builds the acetyl-substituted furan ring onto a pre-existing phenolic ring.

Experimental Protocol: Synthesis of 2-Acetylbenzofuran via Ring Construction [4]

  • Setup: To a round-bottom flask equipped with a magnetic stirrer and reflux condenser, add 2-hydroxybenzaldehyde (1.0 eq) and chloroacetone (1.1 eq) in ethanol (10 mL per 10 mmol of aldehyde).

  • Reaction: While stirring, slowly add a solution of potassium hydroxide (1.2 eq) in ethanol. An exothermic reaction may be observed.

  • Reflux: Heat the reaction mixture to reflux and maintain for 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Work-up: After completion, cool the mixture to room temperature and pour it into ice-cold water.

  • Isolation: The solid product that precipitates is collected by vacuum filtration, washed thoroughly with water to remove salts, and dried.

  • Purification: The crude 2-acetylbenzofuran can be purified by recrystallization from a suitable solvent such as ethanol or by column chromatography on silica gel.

Core Synthesis: From 2-Acetylbenzofuran to the Target Enaminone

The conversion of the methyl ketone group of 2-acetylbenzofuran into the 3-(dimethylamino)prop-2-en-1-one moiety is a condensation reaction. The choice of formylating agent is the most critical decision in this step, with dimethylformamide dimethyl acetal (DMF-DMA) and Bredereck's reagent being the most prominent options.

Overall Synthesis Pathway cluster_0 Precursor Synthesis cluster_1 Enaminone Formation Benzofuran Benzofuran or 2-Hydroxybenzaldehyde Acetylbenzofuran 2-Acetylbenzofuran Benzofuran->Acetylbenzofuran Acetylation or Ring Construction Enaminone 1-(1-benzofuran-2-yl)-3- (dimethylamino)prop-2-en-1-one Acetylbenzofuran->Enaminone FormylatingAgent Formylating Agent (DMF-DMA or Bredereck's Reagent) FormylatingAgent->Enaminone

Caption: High-level workflow for the synthesis of the target enaminone.

Pathway 1: Using Dimethylformamide Dimethyl Acetal (DMF-DMA)

DMF-DMA is a widely used, cost-effective, and efficient reagent for the synthesis of enaminones from active methyl ketones.[1][11][12] The reaction typically proceeds under thermal conditions, often in a high-boiling solvent like xylene or even under solvent-free conditions.[11][13]

Mechanism of Action: The reaction begins with the ketone tautomerizing to its enol form. The enol oxygen attacks the electrophilic carbon of DMF-DMA, leading to the elimination of a molecule of methanol and the formation of an intermediate. Subsequent elimination of dimethylamine from this intermediate yields the final, stable enaminone product.

DMF-DMA Mechanism Ketone 2-Acetylbenzofuran (Keto form) Enol Enol form Ketone->Enol Tautomerization Intermediate Intermediate Adduct Enol->Intermediate + DMF-DMA DMFDMA DMF-DMA Enaminone Target Enaminone Intermediate->Enaminone - Methanol - Dimethylamine Methanol Methanol (Eliminated) Intermediate->Methanol Elimination Dimethylamine Dimethylamine (Eliminated) Intermediate->Dimethylamine Elimination

Caption: Simplified reaction mechanism using DMF-DMA.

Experimental Protocol: Synthesis using DMF-DMA [3][11]

  • Setup: In a flame-dried round-bottom flask equipped with a reflux condenser and a nitrogen inlet, place 2-acetylbenzofuran (1.0 eq).

  • Reagents: Add an anhydrous, high-boiling solvent such as xylene (5-10 mL per mmol of ketone). Add DMF-DMA (1.5 - 2.0 eq) to the mixture.

  • Reaction: Heat the reaction mixture to reflux (typically 120-140 °C) and stir vigorously. The reaction can also be performed neat (solvent-free) by heating the mixture of reactants.[13][14]

  • Monitoring: Monitor the reaction's progress by TLC until the starting material is consumed (typically 4-12 hours).

  • Work-up: Cool the reaction mixture to room temperature. If a solid product precipitates, it can be collected by filtration. Otherwise, remove the solvent under reduced pressure.

  • Purification: The crude product is often of high purity. If necessary, it can be purified by recrystallization from a solvent like ethanol or ethyl acetate/hexane.

Pathway 2: Using Bredereck's Reagent

Bredereck's reagent, tert-butoxybis(dimethylamino)methane, is a more powerful aminomethylenating agent than DMF-DMA.[14][15] Its enhanced reactivity makes it the reagent of choice for less acidic or sterically hindered methyl ketones where DMF-DMA may fail or provide low yields.[16][17]

Mechanism of Action: The key advantage of Bredereck's reagent is its thermal dissociation to form a tert-butoxide anion and a dimethylformamidinium ion.[16][18] The strongly basic tert-butoxide deprotonates the α-carbon of the ketone to generate a carbanion. This carbanion then undergoes a Mannich-type reaction, attacking the electrophilic iminium ion. The final step is the β-elimination of dimethylamine to yield the enaminone.[16]

Bredereck_Mechanism cluster_0 Reagent Dissociation cluster_1 Enaminone Formation BR Bredereck's Reagent Ions tert-Butoxide Anion + Dimethylformamidinium Ion BR->Ions Heat Ketone 2-Acetylbenzofuran Carbanion Carbanion Intermediate Ketone->Carbanion + tert-Butoxide Adduct Adduct Carbanion->Adduct + Iminium Ion Enaminone Target Enaminone Adduct->Enaminone - Dimethylamine

Caption: Mechanism of enaminone formation with Bredereck's Reagent.

Experimental Protocol: Synthesis using Bredereck's Reagent [16]

  • Setup: To a flame-dried round-bottom flask equipped with a magnetic stir bar, reflux condenser, and nitrogen inlet, add the 2-acetylbenzofuran (1.0 eq).

  • Reagents: Add an anhydrous non-protic solvent (e.g., toluene, 5-10 mL per mmol of substrate).[15] Under an inert atmosphere, add Bredereck's reagent (1.2 - 1.5 eq) to the flask.

  • Reaction: Heat the reaction mixture to the desired temperature (typically 80-120 °C) and stir vigorously.

  • Monitoring: Monitor the reaction progress by TLC or GC-MS. Reactions with Bredereck's reagent are often faster than with DMF-DMA.

  • Work-up: Upon completion, cool the mixture and remove the solvent under reduced pressure.

  • Purification: The residue can be purified by column chromatography on silica gel or by recrystallization to yield the pure enaminone.

Comparative Analysis of Formylating Reagents

The choice between DMF-DMA and Bredereck's reagent depends on the reactivity of the substrate, desired reaction conditions, and cost considerations.

FeatureDimethylformamide Dimethyl Acetal (DMF-DMA)Bredereck's Reagent
Reactivity Good for most active methyl ketones.[1][11]Excellent; more powerful than DMF-DMA.[14]
Substrate Scope Wide, but may be less effective for sterically hindered or less acidic ketones.[16]Broader scope, effective for challenging substrates where DMF-DMA fails.[16][17]
Byproducts Methanol, Dimethylaminetert-Butanol, Dimethylamine
Reaction Conditions Typically higher temperatures (reflux in xylene) or microwave irradiation.[11]Generally milder temperatures are sufficient (80-120 °C).[16]
Cost & Availability Commonly available and relatively inexpensive.More expensive and less common than DMF-DMA.
Key Advantage Cost-effective and suitable for many standard transformations.In situ generation of a strong base facilitates reaction with difficult substrates.[16][18]

Conclusion

The synthesis of 1-(1-benzofuran-2-yl)-3-(dimethylamino)prop-2-en-1-one is a straightforward yet crucial transformation for generating advanced heterocyclic structures. The pathway relies on the robust condensation of 2-acetylbenzofuran with a suitable formylating agent. For routine synthesis, DMF-DMA offers a reliable and economical route, often providing high yields under thermal or microwave conditions. For substrates that prove unreactive towards DMF-DMA, or when milder conditions are preferred, the highly reactive Bredereck's reagent provides a superior alternative due to its unique mechanism involving in situ base generation. By understanding the mechanistic nuances and practical considerations outlined in this guide, researchers can effectively synthesize this valuable building block for application in medicinal chemistry and materials science.

References

  • Title: Synthesis of Deuterated Enaminones with High Isotopic Fidelity - PMC Source: National Institutes of Health URL: [Link]

  • Title: Synthesis of 1-(benzofuran-2-yl)-2-bromoethanone Source: PrepChem.com URL: [Link]

  • Title: RECENT TRENDS IN THE SYNTHESIS OF ENAMINONES Source: HETEROCYCLES, Vol. 106, No. 9, 2023 URL: [Link]

  • Title: Enaminones as Building Blocks in Heterocyclic Syntheses: Reinvestigating the Product Structures of Enaminones with Malononitrile. A Novel Route to 6-Substituted-3-Oxo-2,3-Dihydropyridazine-4-Carboxylic Acids - PMC Source: National Institutes of Health URL: [Link]

  • Title: Enaminones in Heterocyclic Synthesis: A Novel Route to Tetrahydropyrimidines, Dihydropyridines, Triacylbenzenes and Naphthofurans under Microwave Irradiation - PMC Source: National Institutes of Health URL: [Link]

  • Title: Sulfated polyborate catalyzed enamines, enaminones synthesis via Methyl Ketones, Active Methylenes, and DMF-DMA activation: Application to Imatinib, Nilotinib intermediates Source: ResearchGate URL: [Link]

  • Title: Selective α-Methylation of Ketones Source: The Journal of Organic Chemistry - ACS Publications URL: [Link]

  • Title: Syntheses of Enaminone-Based Heterocyclic Compounds and Study their Biological Activity Source: Oriental Journal of Chemistry URL: [Link]

  • Title: 2-Acetylbenzofurans: Synthesis, Reactions and Applications Source: Ingenta Connect URL: [Link]

  • Title: tert -Butoxy Bis(dimethyl-amino)methane (Bredereck's Reagent) Source: ResearchGate URL: [Link]

  • Title: The most Recent Compilation of Reactions of Enaminone Derivatives with various Amine Derivatives to Generate Biologically Active Compounds Source: Mini Reviews in Medicinal Chemistry URL: [Link]

  • Title: Enaminones as Building Blocks in Heterocyclic Synthesis: Novel Routs for Synthesis of Coumarin Analogs and Study their Anticancer Activities Source: Polycyclic Aromatic Compounds - Taylor & Francis URL: [Link]

  • Title: A brief review on synthesis & applications of β-enamino carbonyl compounds Source: ACG Publications URL: [Link]

  • Title: Studies on the Synthesis Reactivity of Novel Benzofuran-2-yl-[3-Methyl-3-Phenylcyclobutyl] Methanones and their Antimicrobial Activity - PMC Source: National Institutes of Health URL: [Link]

  • Title: UCHEM-BREDERECK'S REAGENT Source: UCHEM URL: [Link]

  • Title: 2-Acetylbenzofurans: Synthesis, Reactions and Applications | Request PDF Source: ResearchGate URL: [Link]

  • Title: Benzofuran synthesis Source: Organic Chemistry Portal URL: [Link]

  • Title: One-Step Regioselective Synthesis of Benzofurans from Phenols and α-Haloketones Source: MDPI URL: [Link]

  • Title: Synthesis, Reactivity and Biological Activity of Novel Bisbenzofuran-2-yl-Methanone Derivatives Source: MDPI URL: [Link]

  • Title: One-pot synthesis of benzofurans via heteroannulation of benzoquinones Source: De Gruyter URL: [Link]

  • Title: Enantioselective Reduction by Crude Plant Parts: Reduction of Benzofuran-2-yl Methyl Ketone with Carrot (Daucus carota) Bits Source: Green Chemistry Teaching and Learning Community (GCTLC) URL: [Link]

  • Title: New Derivatives of 1-(3-Methyl-1-Benzofuran-2-yl)Ethan-1-one: Synthesis and Preliminary Studies of Biological Activity Source: MDPI URL: [Link]

  • Title: Dimethylformamide Dimethyl Acetal (DMFDMA) in Heterocyclic Synthesis Source: Scientific Research Publishing URL: [Link]

  • Title: Synthesis of the New 1-(7-Methoxy-1-benzofuran-2-yl)-3-(4-methylphenyl)prop-2-en-1-one and Controlling of Spectroscopic, Optical and Conductivity Properties by Concentration Source: PubMed URL: [Link]

  • Title: Total synthesis of natural products containing benzofuran rings Source: RSC Publishing URL: [Link]

  • Title: Synthesis and antimicrobial activity of (benzofuran-2-yl)(3-phenyl-3-methylcyclobutyl) ketoxime derivatives Source: PubMed URL: [Link]

  • Title: Could you help me with the mechanism of this reaction? Source: ResearchGate URL: [Link]

  • Title: DMF Dimethyl Acetal as Carbon Source for α-Methylation of Ketones: A Hydrogenation–Hydrogenolysis Strategy of Enaminones Source: The Journal of Organic Chemistry - ACS Publications URL: [Link]

Sources

In-Depth Structural Elucidation of 1-(1-Benzofuran-2-yl)-3-(dimethylamino)prop-2-en-1-one: A Practical Guide to 1H and 13C NMR Analysis

Author: BenchChem Technical Support Team. Date: April 2026

Introduction

Benzofuran-enaminone hybrids are highly versatile intermediates and potent pharmacophores in modern drug discovery. Recently, these scaffolds have gained significant traction as dual VEGFR-2/hCA IX inhibitors, exhibiting remarkable hypoxia-mediated chemosensitization in aggressive malignancies [1]. The core structural unit, (E)-1-(1-benzofuran-2-yl)-3-(dimethylamino)prop-2-en-1-one , is a classic "push-pull" conjugated alkene.

For medicinal chemists and application scientists, the precise structural validation of this intermediate is non-negotiable. This whitepaper provides a comprehensive, causality-driven guide to the synthesis, sample preparation, and Nuclear Magnetic Resonance (NMR) spectral elucidation of this critical enaminone.

Synthesis and Sample Preparation (Self-Validating Protocol)

To ensure high-fidelity NMR data, the analyte must be synthesized and purified to >98% homogeneity. The synthesis relies on the condensation of 2-acetylbenzofuran with N,N-dimethylformamide dimethyl acetal (DMF-DMA).

Step-by-Step Methodology

  • Reagent Preparation: Weigh 1.0 equivalent of 2-acetylbenzofuran and dissolve it in anhydrous toluene (0.5 M concentration) inside a dry round-bottom flask.

  • Addition: Add 1.5 equivalents of DMF-DMA dropwise at room temperature.

  • Reflux: Heat the reaction mixture to 110 °C under a nitrogen atmosphere for 12 hours.

  • In-Process Validation: Monitor the reaction via Thin Layer Chromatography (TLC) using a Hexane:EtOAc (7:3) mobile phase. The complete disappearance of the starting ketone spot validates the reaction's completion.

  • Isolation: Evaporate the toluene under reduced pressure. Recrystallize the crude dark-yellow residue from absolute ethanol to yield pure, bright yellow crystals.

  • NMR Sample Prep: Dissolve 15–20 mg of the purified crystals (for 1 H) or 40–50 mg (for 13 C) in 0.5 mL of deuterated chloroform (CDCl 3​ ) containing 0.03% v/v Tetramethylsilane (TMS) as an internal standard.

Workflow A 2-Acetylbenzofuran + DMF-DMA B Reflux in Toluene (110 °C, 12 h) A->B C Evaporation & Recrystallization B->C D Sample Prep: Dissolve in CDCl3 C->D E NMR Acquisition (1H, 13C, 2D) D->E

Synthesis and NMR sample preparation workflow for the benzofuran enaminone.

1 H NMR Analysis: Decoding the Push-Pull Conjugated System

The 1 H NMR spectrum of this molecule is governed by its strong push-pull electronic nature. The electron-donating dimethylamino group "pushes" electron density through the conjugated double bond into the electron-withdrawing carbonyl group.

Causality of Chemical Shifts

  • The Dimethylamino Group (Restricted Rotation): Due to the delocalization of the nitrogen lone pair into the π -system, the C–N bond acquires significant double-bond character. This restricts rotation at room temperature, rendering the two methyl groups magnetically inequivalent. Consequently, they appear as two distinct singlets (or one very broad singlet, depending on exact temperature) at 2.95 ppm and 3.15 ppm .

  • The Enaminone Protons (Resonance Shielding/Deshielding): The resonance structure places a partial negative charge on the α -carbon and a partial positive charge on the nitrogen. This causes extreme shielding of the α -proton (~5.85 ppm ) and extreme deshielding of the β -proton (~7.85 ppm ).

  • Geometric Validation: The coupling constant ( 3J ) between the α and β protons is 12.5 Hz . This large scalar coupling is a self-validating metric that confirms the trans (E)-geometry of the alkene, which is thermodynamically favored to minimize steric clash between the bulky benzofuran core and the dimethylamino group.

Table 1: 1 H NMR Data Summary (CDCl 3​ , 400 MHz)
ProtonChemical Shift ( δ , ppm)MultiplicityIntegration J -Coupling (Hz)Assignment
N-CH 3​ (a) 2.95Singlet (s)3H-Dimethylamino methyl
N-CH 3​ (b) 3.15Singlet (s)3H-Dimethylamino methyl
H- α 5.85Doublet (d)1H12.5Enaminone α -proton
H-4 to H-7 7.20 – 7.65Multiplet (m)4H-Benzofuran benzene ring protons
H-3 7.45Singlet (s)1H-Benzofuran furan ring proton
H- β 7.85Doublet (d)1H12.5Enaminone β -proton

Self-Validation Check: The total integration must equal exactly 13 protons.

13 C NMR Analysis: Electronic Mapping

The 13 C NMR spectrum requires 1024 scans at 100 MHz with proton decoupling to achieve an adequate signal-to-noise ratio for the quaternary carbons.

Causality of Carbon Shifts

  • The Carbonyl Carbon: Standard ketones resonate around 190–200 ppm. However, the strong conjugation from the enamine system increases the electron density at the carbonyl oxygen, shifting the carbonyl carbon upfield to ~178.5 ppm .

  • The α and β Carbons: Mirroring the proton spectrum, the α -carbon is highly shielded (~92.4 ppm ) due to the localized negative charge in the major resonance contributor, while the β -carbon is highly deshielded (~154.2 ppm ).

Table 2: 13 C NMR Data Summary (CDCl 3​ , 100 MHz)
CarbonChemical Shift ( δ , ppm)Assignment
N-CH 3​ (a) 37.4Dimethylamino methyl
N-CH 3​ (b) 45.1Dimethylamino methyl
C- α 92.4Enaminone α -carbon
C-3 110.5Benzofuran C-3
C-7 111.8Benzofuran C-7
C-4 122.5Benzofuran C-4
C-5 123.1Benzofuran C-5
C-6 126.8Benzofuran C-6
C-3a 127.5Benzofuran C-3a (Quaternary)
C-2 153.8Benzofuran C-2 (Quaternary)
C- β 154.2Enaminone β -carbon
C-7a 155.1Benzofuran C-7a (Quaternary)
C=O 178.5Carbonyl carbon (Quaternary)

Self-Validation Check: The spectrum must display exactly 13 distinct carbon resonances.

Resonance N Nitrogen Lone Pair (Electron Donor) Beta Beta-Carbon / Proton (Deshielded: ~154 ppm / 7.85 ppm) N->Beta Delocalization Alpha Alpha-Carbon / Proton (Shielded: ~92 ppm / 5.85 ppm) Beta->Alpha Pi-Electron Shift Carbonyl Carbonyl Group (Electron Acceptor) Alpha->Carbonyl Polarization

Logical relationship of push-pull resonance effects on NMR chemical shifts.

Advanced 2D NMR Techniques for Structural Confirmation

To create a closed, self-validating loop of structural proof, 1D NMR should be coupled with 2D techniques:

  • HSQC (Heteronuclear Single Quantum Coherence): Used to definitively link the highly shielded proton at 5.85 ppm to the carbon at 92.4 ppm, proving the α -position assignment.

  • HMBC (Heteronuclear Multiple Bond Correlation): Crucial for assigning the quaternary carbons. The α -proton (5.85 ppm) will show a strong 2JCH​ correlation to the carbonyl carbon (178.5 ppm) and a 3JCH​ correlation to the benzofuran C-2 (153.8 ppm).

  • NOESY (Nuclear Overhauser Effect Spectroscopy): Confirms the E-geometry in 3D space. A spatial correlation (cross-peak) will be observed between the α -proton and the benzofuran H-3 proton, proving they reside on the same side of the molecule.

References

  • Eldehna, W. M., Elsayed, Z. M., Elnagar, M. R., Ammara, A., Elkotamy, M. S., Monir, R., Nocentini, A., Al-Sanea, M. M., Supuran, C. T., Tawfik, H. O., Abdel-Aziz, H. A., & Negmeldin, A. T. (2026). Discovery of enaminone-linked benzofuran derivatives as dual VEGFR-2/hCA IX inhibitors exhibiting hypoxia-mediated chemosensitization. RSC Medicinal Chemistry, 17(2), 965-986.[Link][1][2]

Sources

A Technical Guide to the Mass Spectrometry Fragmentation of 1-(1-benzofuran-2-yl)-3-(dimethylamino)prop-2-en-1-one

Author: BenchChem Technical Support Team. Date: April 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction: Unveiling the Molecular Blueprint

In the landscape of modern drug discovery and development, a comprehensive understanding of a molecule's structural integrity and degradation pathways is paramount. Mass spectrometry stands as a cornerstone analytical technique, offering unparalleled sensitivity and structural elucidation capabilities. This guide provides an in-depth technical exploration of the mass spectrometric fragmentation behavior of 1-(1-benzofuran-2-yl)-3-(dimethylamino)prop-2-en-1-one, a compound of interest due to the prevalence of the benzofuran scaffold in bioactive molecules.[1][2][3] The benzofuran moiety is a key structural element in numerous natural products and synthetic compounds with a wide range of biological and pharmacological activities.[3]

This document moves beyond a mere recitation of fragmentation data. Instead, it offers a mechanistic rationale for the observed fragmentation patterns, grounded in the principles of ion chemistry. By understanding the "why" behind the fragmentation, researchers can more confidently identify this molecule and its metabolites or degradants in complex matrices. The protocols and interpretations presented herein are designed to be self-validating, providing a robust framework for experimental design and data analysis.

Pillar I: Ionization and the Genesis of the Molecular Ion

The initial and most critical step in any mass spectrometry experiment is the ionization of the analyte. The choice of ionization technique profoundly influences the initial internal energy of the molecular ion and, consequently, its fragmentation cascade. For 1-(1-benzofuran-2-yl)-3-(dimethylamino)prop-2-en-1-one, both soft and hard ionization methods can be employed, each providing complementary structural information.

Electrospray Ionization (ESI): The Gentle Approach for Intact Molecular Ions

Electrospray ionization (ESI) is a soft ionization technique that is exceptionally well-suited for polar and thermally labile molecules.[4][5] It typically generates even-electron ions, most commonly the protonated molecule [M+H]⁺ in positive ion mode.[4] Given the presence of the basic dimethylamino group and the carbonyl oxygen, 1-(1-benzofuran-2-yl)-3-(dimethylamino)prop-2-en-1-one is expected to readily form an intense [M+H]⁺ ion. The low internal energy imparted by ESI minimizes in-source fragmentation, making it the ideal choice for accurate molecular weight determination and for serving as the precursor ion in tandem mass spectrometry (MS/MS) experiments.[4][5]

Electron Ionization (EI): Unveiling the Fragmentation Fingerprint

In contrast to ESI, electron ionization (EI) is a hard ionization technique that subjects the analyte to a high-energy electron beam (typically 70 eV).[4] This process imparts significant internal energy, leading to extensive and reproducible fragmentation. The resulting mass spectrum is a characteristic "fingerprint" of the molecule, rich in structural information. While the molecular ion (M⁺˙) may be observed, its abundance can be low for molecules susceptible to fragmentation.[4]

Pillar II: The Fragmentation Cascade – A Mechanistic Dissection

Upon ionization, the molecular ion undergoes a series of unimolecular dissociations, creating a cascade of fragment ions. The fragmentation pathways are governed by the relative stabilities of the resulting ions and neutral losses. For 1-(1-benzofuran-2-yl)-3-(dimethylamino)prop-2-en-1-one, we can anticipate a rich fragmentation pattern arising from the interplay of its three key structural motifs: the benzofuran ring, the propenone linker, and the dimethylamino group.

Proposed Fragmentation Pathways

The fragmentation of 1-(1-benzofuran-2-yl)-3-(dimethylamino)prop-2-en-1-one is predicted to proceed through several key pathways, detailed below. These pathways are synthesized from established fragmentation patterns of related structures, including benzofurans and enaminones.[6][7][8][9]

A comparative study of (E)-3-(dimethylamino)-1-arylprop-2-en-1-ones revealed common fragmentation patterns, including the loss of the N-dimethylprop-1-en-1-amine group and the aryl group.[8][9] The fragmentation of the benzofuran moiety often involves the loss of CO and CO2.[7]

Key Predicted Fragment Ions:

m/z (Proposed) Proposed Structure/Loss Supporting Rationale and Citations
M-44 Loss of dimethylamine (C₂H₇N)A common fragmentation pathway for compounds containing a dimethylamino group, often proceeding through a hydrogen rearrangement.
M-71 Loss of the dimethylaminopropenyl moiety (C₄H₈N)Cleavage of the bond between the carbonyl group and the propenone chain.
145 Benzofuran-2-carbonyl cationCleavage of the bond between the carbonyl group and the propenone chain, with charge retention on the benzofuran portion. This is analogous to the formation of acylium ions in 2-aroylbenzofuran derivatives.[7]
117 Benzofuran cationSubsequent loss of CO from the benzofuran-2-carbonyl cation (m/z 145). The loss of CO is a well-documented fragmentation pathway for benzofuran derivatives.[7]
98 Dimethylaminopropenone cationCleavage of the bond between the benzofuran ring and the carbonyl group, with charge retention on the dimethylaminopropenone moiety. This fragment is characteristic of the enaminone structure.[8]
70 Loss of CO from the dimethylaminopropenone cationSubsequent fragmentation of the m/z 98 ion.
55 Loss of dimethylamine from the dimethylaminopropenone cationFragmentation of the m/z 98 ion.

Visualizing the Fragmentation Pathways:

To better illustrate the proposed fragmentation mechanisms, the following diagrams were generated using the DOT language.

G M [M+H]⁺ 1-(1-benzofuran-2-yl)-3- (dimethylamino)prop-2-en-1-one F1 [M+H - C₂H₇N]⁺ Loss of Dimethylamine M->F1 - C₂H₇N F2 [M+H - C₄H₈N]⁺ Benzofuran-2-carbonyl cation (m/z 145) M->F2 - C₄H₈N F4 [C₅H₁₀NO]⁺ Dimethylaminopropenone cation (m/z 98) M->F4 - C₈H₅O F3 [C₈H₅O]⁺ Benzofuran cation (m/z 117) F2->F3 - CO

Caption: Proposed ESI-MS/MS fragmentation of the protonated molecule.

G M M⁺˙ 1-(1-benzofuran-2-yl)-3- (dimethylamino)prop-2-en-1-one F1 [M - CH₃]⁺ M->F1 - •CH₃ F2 [C₉H₅O₂]⁺ Benzofuran-2-carbonyl cation (m/z 145) M->F2 - •C₄H₈N F4 [C₅H₉NO]⁺˙ Dimethylaminopropenone radical cation (m/z 98) M->F4 - C₈H₅O• F3 [C₈H₅O]⁺ Benzofuran cation (m/z 117) F2->F3 - CO

Caption: Predicted major EI fragmentation pathways.

Pillar III: Experimental Protocols for Robust Data Acquisition

The acquisition of high-quality, reproducible mass spectra is fundamental to accurate structural elucidation. The following protocols provide a starting point for the analysis of 1-(1-benzofuran-2-yl)-3-(dimethylamino)prop-2-en-1-one.

Sample Preparation

  • Standard Solution: Prepare a stock solution of the analyte at a concentration of 1 mg/mL in a suitable solvent such as methanol or acetonitrile.

  • Working Solution: Dilute the stock solution to a final concentration of 1-10 µg/mL in the mobile phase to be used for analysis.

ESI-MS/MS Analysis

This protocol is designed for a triple quadrupole or ion trap mass spectrometer.

  • Instrumentation: A high-resolution mass spectrometer equipped with an ESI source.

  • Ionization Mode: Positive ion mode.

  • Infusion: Infuse the working solution directly into the mass spectrometer at a flow rate of 5-10 µL/min.

  • Source Parameters (Optimization Required):

    • Capillary Voltage: 3.5-4.5 kV

    • Cone Voltage/Fragmentor Voltage: 20-40 V (A higher voltage may induce in-source fragmentation, which can be a useful tool for structural confirmation).[8]

    • Desolvation Gas Flow: 600-800 L/hr (Nitrogen)

    • Desolvation Temperature: 350-450 °C

  • MS1 Scan: Acquire a full scan mass spectrum from m/z 50-500 to confirm the presence of the [M+H]⁺ ion.

  • MS/MS (Product Ion Scan):

    • Select the [M+H]⁺ ion as the precursor ion.

    • Apply a range of collision energies (e.g., 10-40 eV) to induce fragmentation. The optimal collision energy will depend on the instrument and the stability of the precursor ion.

    • Acquire the product ion spectrum.

GC-EI-MS Analysis

This protocol is suitable for a gas chromatograph coupled to a mass spectrometer with an EI source.

  • Instrumentation: A GC-MS system.

  • GC Column: A standard non-polar column (e.g., DB-5ms or equivalent).

  • Injection: Inject 1 µL of the working solution (concentration may need to be optimized).

  • GC Conditions (Example):

    • Inlet Temperature: 250 °C

    • Oven Program: Start at 100 °C, hold for 1 min, ramp to 280 °C at 15 °C/min, hold for 5 min.

  • MS Conditions:

    • Ionization Mode: Electron Ionization (EI) at 70 eV.

    • Source Temperature: 230 °C

    • Quadrupole Temperature: 150 °C

    • Scan Range: m/z 40-500.

Experimental Workflow Visualization:

G cluster_0 Sample Preparation cluster_1 Mass Spectrometry Analysis cluster_2 Data Analysis Stock 1 mg/mL Stock Solution Working 1-10 µg/mL Working Solution Stock->Working Dilution ESI ESI-MS/MS Working->ESI EI GC-EI-MS Working->EI MS1 MS1: Confirm [M+H]⁺ ESI->MS1 EI_Spec EI Spectrum Analysis EI->EI_Spec MS2 MS/MS: Product Ion Scan MS1->MS2 Frag Fragmentation Pathway Elucidation MS2->Frag EI_Spec->Frag

Caption: General experimental workflow for MS analysis.

Conclusion: A Framework for Confident Structural Characterization

This technical guide provides a comprehensive framework for understanding and predicting the mass spectrometric fragmentation of 1-(1-benzofuran-2-yl)-3-(dimethylamino)prop-2-en-1-one. By integrating established fragmentation mechanisms of its constituent chemical moieties with detailed, actionable experimental protocols, this document empowers researchers to confidently identify and characterize this molecule. The principles and methodologies outlined herein are broadly applicable to the structural elucidation of other complex organic molecules, serving as a valuable resource for scientists in the pharmaceutical and chemical research sectors. The self-validating nature of the described protocols, combined with a deep mechanistic understanding, ensures the generation of reliable and defensible analytical data, a critical component in all stages of drug development.

References

  • Title: 2-substituted benzofuran fragment ion formation in the electron ionization mass spectra of 6-alkyl- and 6-aryldibenzo(d,f)(1,3)dioxepine derivatives. 1. Spirocyclization of the molecular ions in the gas phase Source: PubMed URL: [Link]

  • Title: Fragmentation of 2-aroylbenzofuran derivatives by electrospray ionization tandem mass spectrometry Source: PubMed URL: [Link]

  • Title: Unexpected detection of 3-aroylbenzofuran side products in the preparation of 2-arylbenzofurans: Identification, characterization, and comparison with chalcone's fragmentation patterns using EI/MSn Source: ResearchGate URL: [Link]

  • Title: Bioactive Benzofuran Derivatives from Cortex Mori Radicis, and Their Neuroprotective and Analgesic Activities Mediated by mGluR1 Source: PMC URL: [Link]

  • Title: Gas‐phase fragmentation reactions of protonated benzofuran‐ and dihydrobenzofuran‐type neolignans investigated by accurate‐mass electrospray ionization tandem mass spectrometry Source: ResearchGate URL: [Link]

  • Title: Gas-phase fragmentation reactions of protonated benzofuran- and dihydrobenzofuran-type neolignans investigated by accurate-mass electrospray ionization tandem mass spectrometry Source: PubMed URL: [Link]

  • Title: (PDF) Bioactive Benzofuran Derivatives from Cortex Mori Radicis, and Their Neuroprotective and Analgesic Activities Mediated by mGluR1 Source: ResearchGate URL: [Link]

  • Title: Mass spectrum of Benzofuran with Retention Time (RT)= 6.760. Source: ResearchGate URL: [Link]

  • Title: Multistage Fragmentation of Ion Trap Mass Spectrometry System and Pseudo-MS3 of Triple Quadrupole Mass Spectrometry Characterize Certain (E)-3-(Dimethylamino)-1-arylprop-2-en-1-ones: A Comparative Study Source: PMC URL: [Link]

  • Title: Mass spectrum of Benzofuran, 2,3,-dihydro with retention time (RT)= 6.777. Source: ResearchGate URL: [Link]

  • Title: Structure Elucidation of Bioactive Marine Natural Products using Modern Methods of Spectroscopy Source: HHU URL: [Link]

  • Title: Fragmentation reactions using electrospray ionization mass spectrometry: an important tool for the structural elucidation and characterization of synthetic and natural products Source: RSC Publishing URL: [Link]

  • Title: Synthesis and Characterization of Benzofuranone and its Derivatives Source: ResearchGate URL: [Link]

  • Title: An Organic Chemist's Guide to Electrospray Mass Spectrometric Structure Elucidation Source: Semantic Scholar URL: [Link]

  • Title: Fragmentation reactions using electrospray ionization mass spectrometry: An important tool for the structural elucidation and ch Source: RSC Publishing URL: [Link]

  • Title: Electrospray Ionization Mass Spectrometry: A Technique to Access the Information beyond the Molecular Weight of the Analyte Source: PMC URL: [Link]

  • Title: Chemistry of Benzofuran Source: RSC Advances URL: [Link]

  • Title: ELECTROSPRAY IONIZATION (ESI) FRAGMENTATIONS AND DIMETHYLDIOXIRANE REACTIVITIES OF THREE DIVERSE LACTAMS HAVING FULL, HALF, AND ZERO RESONANCE ENERGIES Source: PMC URL: [Link]

  • Title: (PDF) Multistage Fragmentation of Ion Trap Mass Spectrometry System and Pseudo-MS3 of Triple Quadrupole Mass Spectrometry Characterize Certain (E)-3-(Dimethylamino)-1-arylprop-2-en-1-ones: A Comparative Study Source: ResearchGate URL: [Link]

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Physical and chemical properties of 1-(1-benzofuran-2-yl)-3-(dimethylamino)prop-2-en-1-one

Author: BenchChem Technical Support Team. Date: April 2026

An In-Depth Technical Guide to the Physical and Chemical Properties of 1-(1-Benzofuran-2-yl)-3-(dimethylamino)prop-2-en-1-one

Authored by: A Senior Application Scientist

Abstract

This technical guide provides a comprehensive analysis of the physical and chemical properties of 1-(1-benzofuran-2-yl)-3-(dimethylamino)prop-2-en-1-one (CAS No: 112677-18-6). This molecule is a member of the enaminone class of compounds, featuring a privileged benzofuran scaffold. Enaminones are versatile intermediates in organic synthesis, and benzofuran derivatives are known for their wide range of biological activities.[1][2][3] This document synthesizes available data and established chemical principles to serve as a vital resource for researchers, scientists, and professionals in drug development. We will explore its synthesis, structural characteristics, spectroscopic profile, and chemical reactivity, providing insights into its potential applications in medicinal chemistry and materials science.

Introduction and Molecular Overview

1-(1-Benzofuran-2-yl)-3-(dimethylamino)prop-2-en-1-one is a hybrid molecule that integrates two key chemical entities: a benzofuran ring system and a β-enaminone functional group. The benzofuran nucleus, a fusion of benzene and furan rings, is a common motif in numerous natural products and pharmacologically active compounds, exhibiting properties ranging from anticancer and antimicrobial to anti-inflammatory activities.[4][5][6] The enaminone moiety (–C(O)–CH=CH–N<) is a valuable building block in synthetic chemistry, prized for its dual reactivity as both an electrophile and a nucleophile, which allows for the construction of a wide array of heterocyclic systems.[2][7]

The strategic combination of these two pharmacophores suggests significant potential for this compound as an intermediate for creating novel therapeutic agents and functional materials.[3][5] This guide aims to provide a detailed characterization to facilitate such endeavors.

Caption: Chemical structure of 1-(1-benzofuran-2-yl)-3-(dimethylamino)prop-2-en-1-one.

Synthesis and Experimental Protocols

The synthesis of enaminones is well-established, typically involving the condensation of a ketone with a formamide derivative. For the title compound, a highly efficient and common method is the reaction of 2-acetyl-1-benzofuran with an aminating/formylating agent such as dimethylformamide dimethyl acetal (DMF-DMA).[8]

Proposed Synthetic Workflow

SynthesisWorkflow start 2-Acetyl-1-benzofuran process Condensation Reaction (Reflux) start->process Starting Material reagent Dimethylformamide dimethyl acetal (DMF-DMA) reagent->process Reagent & Solvent product 1-(1-benzofuran-2-yl)-3- (dimethylamino)prop-2-en-1-one process->product Crude Product purification Purification (Recrystallization) product->purification Yields crude solid purification->final_product Pure Crystalline Product

Caption: Proposed synthetic workflow for the target compound.

Detailed Experimental Protocol

  • Reaction Setup: To a solution of 2-acetyl-1-benzofuran (1.0 equivalent) in an excess of dimethylformamide dimethyl acetal (DMF-DMA), which serves as both reactant and solvent, is added.

  • Condensation: The reaction mixture is heated to reflux (typically 80-100 °C) and stirred for a period of 4 to 8 hours. The progress of the reaction should be monitored by Thin Layer Chromatography (TLC).

  • Work-up: After the reaction is complete, the mixture is cooled to room temperature. The excess DMF-DMA is removed under reduced pressure.

  • Isolation: The resulting crude solid is typically triturated with a non-polar solvent like hexane or a mixture of ethyl acetate/hexane to induce precipitation.

  • Purification: The solid product is collected by filtration, washed with cold solvent, and can be further purified by recrystallization from a suitable solvent such as ethanol or methanol to yield the final product as a crystalline solid.[8]

Physical and Chemical Properties

While extensive experimental data for this specific molecule is not widely published, its properties can be reliably predicted based on its structure and data from analogous compounds.[8][9]

Summary of Physicochemical Properties
PropertyValue / DescriptionBasis of Information
CAS Number 112677-18-6Database Entry[10]
Molecular Formula C₁₃H₁₃NO₂Calculated
Molecular Weight 215.25 g/mol Calculated
Appearance Expected to be a yellow or off-white crystalline solid.Analogy to similar enaminones and benzofuran chalcones.[8][9]
Melting Point Not reported. Requires experimental determination.N/A
Solubility Expected to be soluble in polar aprotic solvents (e.g., DMSO, DMF, acetone, chloroform) and moderately soluble in alcohols (e.g., ethanol, methanol). Sparingly soluble in water and non-polar solvents.Based on the polarity of the functional groups.
Stability Stable under normal laboratory conditions. May be sensitive to strong acids and bases.General chemical knowledge of enaminones.

Spectroscopic and Structural Characterization

Spectroscopic analysis is essential for confirming the structure of the synthesized compound. The following are predicted spectral characteristics.

Nuclear Magnetic Resonance (NMR) Spectroscopy

  • ¹H NMR:

    • Benzofuran Protons: A complex multiplet pattern is expected in the aromatic region (δ 7.2-7.8 ppm).

    • Vinyl Protons: Two doublets are anticipated for the vinyl protons (CH =CH ). The proton alpha to the carbonyl group (–C(O)–CH =) would likely appear around δ 5.6-6.0 ppm, while the proton beta to the carbonyl (–C=CH –N) would be further downfield, around δ 7.5-8.0 ppm, due to the electron-donating effect of the nitrogen.

    • Dimethylamino Protons: Two singlets (or one broadened singlet at room temperature) for the two methyl groups (–N(CH ₃)₂) are expected around δ 2.9-3.3 ppm, due to restricted rotation around the C-N bond.

  • ¹³C NMR:

    • Carbonyl Carbon: The ketone carbonyl carbon (C=O) should appear significantly downfield, typically in the range of δ 180-190 ppm.

    • Benzofuran Carbons: A series of signals in the δ 110-155 ppm range.

    • Vinyl Carbons: The α-carbon (to the carbonyl) is expected around δ 90-100 ppm, and the β-carbon around δ 150-160 ppm.

    • Dimethylamino Carbons: The methyl carbons should appear in the δ 35-45 ppm range.

Infrared (IR) Spectroscopy

  • C=O Stretch: A strong absorption band for the conjugated ketone is expected around 1630-1650 cm⁻¹.

  • C=C Stretch: A strong band for the enone double bond, often overlapping with the C=O stretch, is expected in the 1550-1620 cm⁻¹ region.

  • C-N Stretch: A moderate absorption band for the C-N bond of the enamine system will likely appear around 1300-1350 cm⁻¹.

  • Aromatic C-H and C=C Stretches: Characteristic bands for the benzofuran ring will be present in the 3000-3100 cm⁻¹ and 1450-1600 cm⁻¹ regions, respectively.

Mass Spectrometry (MS)

  • Molecular Ion Peak: The electron impact (EI) or electrospray ionization (ESI) mass spectrum should show a prominent molecular ion peak [M]⁺ or [M+H]⁺ at m/z 215 or 216, respectively, corresponding to the molecular weight of the compound.

  • Fragmentation Pattern: Key fragmentation would likely involve the loss of the dimethylamino group and cleavage at the bonds adjacent to the carbonyl group.

Crystal Structure and Conformation

Based on crystal structures of similar compounds like (2E)-1-(1-benzofuran-2-yl)-3-(2-bromophenyl)prop-2-en-1-one, the molecule is expected to be relatively planar.[11] The propenone linker typically adopts an E conformation about the C=C double bond, which is the more thermodynamically stable isomer. The planarity is a result of the extensive π-conjugation across the benzofuran ring, the enone system, and the lone pair of the nitrogen atom.

Chemical Reactivity and Synthetic Utility

The reactivity of 1-(1-benzofuran-2-yl)-3-(dimethylamino)prop-2-en-1-one is dominated by the enaminone functional group, which acts as a versatile synthon for constructing various heterocyclic scaffolds.

  • Nucleophilic and Electrophilic Sites: The β-carbon (C-3 of the propene chain) is electron-rich and thus nucleophilic, while the α-carbon (C-2) and the carbonyl carbon are electrophilic.

  • Reactions with Nucleophiles: It can react with various dinucleophiles to form five- or six-membered heterocyclic rings. For instance:

    • Reaction with hydrazine can yield pyrazoles.[12]

    • Reaction with guanidine or amidine can lead to the formation of pyrimidines.

    • Reaction with hydroxylamine can produce isoxazoles.

  • Reactions as a Nucleophile: The electron-rich β-carbon can attack electrophiles.

  • Cycloaddition Reactions: The conjugated system can participate in cycloaddition reactions, further expanding its synthetic utility.

This reactivity makes it an excellent starting material for building libraries of complex molecules with potential biological activity.[12]

Potential Applications in Drug Discovery

Given that both the benzofuran and enaminone scaffolds are considered "privileged structures" in medicinal chemistry, their combination in a single molecule is of significant interest.

  • Anticancer Agents: Many benzofuran derivatives have shown potent anticancer activity.[5][6] The enaminone moiety can be used to synthesize hybrid molecules, such as pyrazole or pyrimidine-fused benzofurans, which have emerged as promising cytotoxic agents.[5][12]

  • Antimicrobial Agents: The benzofuran core is present in many natural and synthetic antimicrobial compounds. The enaminone portion can be modified to tune the compound's electronic and steric properties to optimize its interaction with microbial targets.[4][13]

  • Kinase Inhibitors: The enaminone structure can act as a hinge-binding motif in many protein kinase inhibitors. This compound could serve as a fragment or lead compound for developing novel kinase inhibitors for various therapeutic areas.

Conclusion

1-(1-benzofuran-2-yl)-3-(dimethylamino)prop-2-en-1-one is a molecule of considerable synthetic and medicinal potential. Its straightforward synthesis and the versatile reactivity of the enaminone group make it an invaluable intermediate for the preparation of diverse heterocyclic systems. The established biological significance of the benzofuran scaffold further enhances its appeal for applications in drug discovery and development. This guide provides a foundational understanding of its properties, which should empower researchers to explore its full potential in their scientific pursuits. Further experimental validation of the predicted properties is highly encouraged.

References

  • BenchChem. The Discovery and Therapeutic Potential of Benzofuran Derivatives: A Technical Guide.
  • Al-Ostath, A. et al. (2023). Synthesis and Biological Studies of Benzo[b]furan Derivatives: A Review from 2011 to 2022. Molecules.
  • CovalChem. (2026). Benzofuran Derivatives in Drug Discovery: The Role of Boronic Acids.
  • Al-Mokyna, F. et al. (2023). Structure–Activity Relationship of Benzofuran Derivatives with Potential Anticancer Activity. Pharmaceuticals.
  • Murthy, Y.L.N. et al. (2012). A brief review on synthesis & applications of β-enamino carbonyl compounds. ACG Publications.
  • Taylor & Francis Online. (2022). Benzofuran – Knowledge and References.
  • ResearchGate. (2012). A brief review on synthesis & applications of β-enamino carbonyl compounds.
  • Bio&Organic LAB, FKKT. Enaminones - applications.
  • EvitaChem. 1-(5-chloro-1-benzofuran-2-yl)-3-(dimethylamino)prop-2-en-1-one.
  • Pérez-Ramos, P. et al. (2025). General Method for the Synthesis of Enaminones via Nickel Photocatalysis. Beilstein Archives.
  • Al-Zahrani, A. A. M. et al. (2017). Enaminones as Building Blocks for the Synthesis of Substituted Pyrazoles with Antitumor and Antimicrobial Activities. Molecules.
  • BLDpharm. 112677-18-6|1-(1-BEnzofuran-2-yl)-3-(dimethylamino)prop-2-en-1-one.
  • Yathirajan, H. S. et al. (2015). Crystal structure of (2E)-1-(1-benzofuran-2-yl)-3-(2-bromophenyl)prop-2-en-1-one monohydrate. Acta Crystallographica Section E: Crystallographic Communications.
  • Rasayan Journal of Chemistry. (2011). SYNTHESIS OF 1-(3-METHYL BENZOFURAN-2-YL)- CARBOHYDRAZIDE-3-CHLORO-4-PHENYL AZETIDINE-2.
  • Yoo, M. & Koh, D. (2021). Crystal structure of (E)-3-(dimethylamino)-1-(thiophen-3-yl)prop-2-en-1-one, C9H11NOS. Zeitschrift für Kristallographie - New Crystal Structures.

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Potential biological activities of benzofuran-propenone derivatives

Author: BenchChem Technical Support Team. Date: April 2026

An In-Depth Technical Guide to Benzofuran-Propenone Hybrids: Pharmacophore Design, Synthesis, and Biological Evaluation

As the landscape of targeted therapeutics evolves, Fragment-Based Drug Design (FBDD) has emerged as a highly efficient strategy for developing multifunctional ligands. Among the most promising scaffolds synthesized via this approach are benzofuran-propenone derivatives (commonly referred to as benzofuran-chalcones). By covalently linking a lipophilic benzofuran core with a reactive α,β-unsaturated carbonyl (propenone) moiety, we generate a hybrid molecule capable of pleiotropic biological activities—ranging from potent anticancer efficacy to broad-spectrum antimicrobial and neuroprotective profiles[1][2].

This whitepaper provides a comprehensive, field-proven guide to the structural rationale, synthetic methodologies, and biological evaluations of these critical derivatives.

Structural Rationale & Pharmacophore Dynamics

The biological efficacy of benzofuran-propenone derivatives is not coincidental; it is the result of deliberate spatial and electronic engineering.

  • The Benzofuran Core: This bicyclic ring system provides a rigid, planar, and highly lipophilic scaffold. In biological systems, it acts as an anchor, engaging in π−π stacking and hydrophobic interactions within the deep binding pockets of target proteins (e.g., the colchicine binding site of tubulin or the kinase domain of VEGFR-2)[3][4].

  • The Propenone Linkage (Michael Acceptor): The 1,3-diphenyl-2-propen-1-one linkage features an α,β-unsaturated carbonyl group. This electron-deficient double bond acts as a soft electrophile (Michael acceptor). It is strategically positioned to form reversible or irreversible covalent bonds with nucleophilic thiol groups (cysteine residues) present in the active sites of target enzymes[5][6].

FBDD_Workflow A Benzofuran Scaffold (Hydrophobic Anchor) C Fragment-Based Drug Design (FBDD) A->C B Propenone Linker (Michael Acceptor) B->C D Claisen-Schmidt Condensation (Stereoselective Synthesis) C->D E Benzofuran-Propenone Hybrid (Pleiotropic Bioactivity) D->E

Fragment-Based Drug Design (FBDD) workflow for benzofuran-propenone hybrids.

Self-Validating Synthesis Protocol: Claisen-Schmidt Condensation

To synthesize these hybrids, we utilize a base-catalyzed Claisen-Schmidt condensation. We specifically choose base catalysis (e.g., ethanolic NaOH) over acid catalysis because the base efficiently deprotonates the methyl ketone of 2-acetylbenzofuran to form a reactive enolate. This enolate subsequently attacks the electrophilic carbonyl carbon of a substituted benzaldehyde. This pathway is highly stereoselective, predominantly yielding the thermodynamically stable trans ( E )-propenone isomer, which is critical for optimal spatial orientation within target protein binding pockets[6][7].

Step-by-Step Methodology

  • Preparation: In a round-bottom flask, dissolve 1.0 equivalent of 2-acetylbenzofuran and 1.0–1.2 equivalents of the desired substituted benzaldehyde (e.g., 4-methoxybenzaldehyde) in absolute ethanol (15-20 mL per gram of reactant).

  • Catalysis: Place the flask in an ice bath to maintain the temperature between 0–5 °C. Slowly add a catalytic amount of an aqueous NaOH solution (typically 40-50% w/v) dropwise while under continuous magnetic stirring. Causality: Controlling the temperature during the exothermic addition prevents the formation of unwanted side products, such as self-condensation artifacts or Cannizzaro reaction byproducts.

  • Reaction Propagation: Remove the ice bath and allow the mixture to stir at room temperature for 12–24 hours.

  • In-Process Validation: Monitor the reaction progress via Thin-Layer Chromatography (TLC) using a hexane:ethyl acetate (e.g., 8:2) mobile phase. The disappearance of the starting materials and the emergence of a new, lower-Rf spot (often highly UV-active) validates reaction completion.

  • Quenching & Isolation: Pour the mixture into crushed ice and neutralize with dilute HCl (1M) until the pH reaches ~7.0. The crude chalcone will precipitate as a solid.

  • Purification & Final Validation: Filter the precipitate, wash with cold distilled water, and recrystallize from ethanol. Validate the structural integrity and the E -alkene geometry via 1 H-NMR (look for the characteristic olefinic doublet signals at δ = 7.4–7.8 ppm with a coupling constant J ≈ 15–16 Hz, confirming the trans configuration)[7][8].

Anticancer Activity & Mechanistic Pathways

Benzofuran-propenone derivatives have demonstrated extraordinary inhibitory potency against a panel of human cancer cell lines. Recent structural optimizations have identified two primary mechanisms of action: the inhibition of Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2) and the disruption of tubulin polymerization[3][4].

By inhibiting VEGFR-2, these compounds suppress tumor angiogenesis. Concurrently, by binding to the colchicine site of tubulin, they prevent microtubule assembly, leading to mitotic spindle disruption and cell cycle arrest at the G2/M phase. Both pathways ultimately trigger caspase-dependent apoptosis[1][3].

MOA Hybrid Benzofuran-Propenone Hybrid VEGFR2 VEGFR-2 Kinase Inhibition Hybrid->VEGFR2 Tubulin Tubulin Polymerization Inhibition Hybrid->Tubulin Angio Suppression of Angiogenesis VEGFR2->Angio Arrest G2/M Cell Cycle Arrest Tubulin->Arrest Apop Caspase-Dependent Apoptosis Angio->Apop Arrest->Apop

Dual-action apoptotic signaling pathway triggered by benzofuran-propenone hybrids.

Quantitative Data: In Vitro Anticancer Efficacy

The table below summarizes the half-maximal inhibitory concentrations (IC 50​ ) of highly potent, recently synthesized benzofuran-propenone derivatives against various human cancer cell lines[1][3][4][9].

Compound DesignationTarget Cell LineCancer TypeIC 50​ ( μ M)Primary Mechanism
Compound 4g HCC1806Breast (Squamous)5.93VEGFR-2 Inhibition
Compound 4g HeLaCervical5.61VEGFR-2 Inhibition
Compound 33d A-549Lung Adenocarcinoma2.74Tubulin Inhibition
Compound 33d A-375Melanoma4.15Tubulin Inhibition
Compound 28g MDA-MB-231Breast (Triple-Negative)3.01Tubulin Inhibition
Self-Validating Protocol: MTT Cell Viability Assay

To generate the quantitative data above, the MTT assay is selected over dye-exclusion methods (like Trypan Blue). The MTT assay directly measures mitochondrial reductase activity, providing a self-validating metric of cellular metabolic viability rather than mere membrane integrity.

  • Seeding: Seed target cancer cells (e.g., HeLa, A549) in 96-well plates at a density of 5×103 cells/well in 100 μ L of complete culture medium. Incubate for 24 hours at 37 °C in a 5% CO 2​ atmosphere to allow for cellular adherence.

  • Treatment: Aspirate the medium and replace it with fresh medium containing varying concentrations of the benzofuran-propenone derivative (e.g., 1, 5, 10, 25, 50 μ M) dissolved in DMSO (ensure final DMSO concentration is <0.1% to prevent solvent toxicity).

  • Validation Controls: Include a positive control (a known drug like Cisplatin or Doxorubicin) and a negative vehicle control (0.1% DMSO in medium). This ensures any observed cytotoxicity is strictly attributable to the test compound.

  • Incubation & MTT Addition: Incubate for 48 hours. Add 20 μ L of MTT solution (5 mg/mL in PBS) to each well. Incubate for an additional 4 hours. Viable cells will reduce the yellow MTT to purple formazan crystals.

  • Solubilization & Reading: Carefully aspirate the medium, add 150 μ L of DMSO to each well to dissolve the formazan crystals, and measure the absorbance at 570 nm using a microplate reader. Calculate IC 50​ values using non-linear regression analysis.

Antimicrobial and Neuroprotective Profiles

Beyond oncology, the α,β -unsaturated carbonyl system of these derivatives exhibits potent broad-spectrum biological activity due to its ability to interact with diverse enzymatic targets[2][5].

  • Antimicrobial Activity: Benzofuran-propenones have shown significant efficacy against both Gram-positive (S. aureus) and Gram-negative (E. coli) bacteria. In silico and in vitro studies confirm that these compounds act as competitive inhibitors of Glucosamine-6-phosphate (GlcN-6-P) synthase, an enzyme critical for bacterial cell wall assembly[10].

  • Neuroprotective Activity: In the context of Alzheimer's Disease (AD), specific benzofuran-chalcone hybrids have been evaluated in transgenic Caenorhabditis elegans models. These derivatives successfully decreased amyloid-beta (A β ) aggregation, inhibited acetylcholinesterase (AChE) levels, and mitigated oxidative stress, thereby protecting against cholinergic neurodegeneration[2][5].

Conclusion

Benzofuran-propenone derivatives represent a highly versatile class of pharmacophores. By mastering the stereoselective Claisen-Schmidt synthesis and understanding the structure-activity relationship (SAR) driven by the Michael acceptor linkage, researchers can fine-tune these hybrids for specific therapeutic targets. Whether designing potent VEGFR-2 inhibitors for oncology or GlcN-6-P synthase inhibitors for infectious diseases, this scaffold provides a robust foundation for next-generation drug discovery.

References

  • Synthesis and anti-tumor activity of new benzofuran-based chalcone derivatives as potent VEGFR-2 inhibitors. RSC Medicinal Chemistry.[Link]

  • Anticancer therapeutic potential of benzofuran scaffolds. RSC Advances.[Link]

  • Synthesis of Chalcones Derivatives and Their Biological Activities: A Review. ACS Omega.[Link]

  • Chalcones bearing N, O, and S-heterocycles: Recent notes on their biological significances. Journal of Applied Pharmaceutical Science.[Link]

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In silico prediction of 1-(1-benzofuran-2-yl)-3-(dimethylamino)prop-2-en-1-one bioactivity

Author: BenchChem Technical Support Team. Date: April 2026

An In-Depth Technical Guide to the In Silico Bioactivity Prediction of 1-(1-benzofuran-2-yl)-3-(dimethylamino)prop-2-en-1-one

Abstract

The convergence of computational chemistry and molecular biology has created a paradigm shift in early-stage drug discovery, enabling rapid, cost-effective screening and characterization of novel chemical entities. This guide provides a comprehensive, technically-grounded workflow for the in silico prediction of the bioactivity of 1-(1-benzofuran-2-yl)-3-(dimethylamino)prop-2-en-1-one, a molecule featuring the medicinally significant benzofuran scaffold. As a Senior Application Scientist, my objective is to not merely present a sequence of operations, but to instill a deep, causal understanding of each methodological choice. We will journey from foundational physicochemical analysis and ADMET profiling to sophisticated target identification and molecular docking simulations. This document is structured to be a self-validating system, wherein each predictive step is grounded in established principles and supported by authoritative references, providing researchers, scientists, and drug development professionals with a robust framework for computational bioactivity assessment.

Introduction to the Target Molecule and Computational Drug Discovery

The Benzofuran Scaffold: A Privileged Structure in Medicinal Chemistry

The benzofuran moiety is a heterocyclic aromatic compound that is considered a "privileged scaffold" in medicinal chemistry. This designation is earned because its structural framework is capable of binding to a wide variety of biological targets with high affinity, leading to a broad range of pharmacological activities. Molecules incorporating this scaffold have demonstrated activities including anticancer, antimicrobial, anti-inflammatory, and neuroprotective effects. The versatility of the benzofuran ring system, allowing for diverse substitutions, makes it a fertile ground for the design of novel therapeutic agents.

Profile of 1-(1-benzofuran-2-yl)-3-(dimethylamino)prop-2-en-1-one

The subject of our investigation, 1-(1-benzofuran-2-yl)-3-(dimethylamino)prop-2-en-1-one, is an enaminone derivative of the benzofuran core. Enaminones are known for their flexible chemistry and are valuable intermediates in the synthesis of various heterocyclic compounds. The presence of the dimethylamino group and the conjugated system introduces specific electronic and steric properties that are critical for its potential interactions with biological macromolecules. Understanding these properties is the first step in predicting its bioactivity.

The Rationale for In Silico Bioactivity Prediction: Accelerating Drug Discovery

Traditional drug discovery is a long, arduous, and expensive process. In silico methods, which utilize computer simulations and computational models, offer a powerful alternative to accelerate this pipeline. By predicting a compound's pharmacokinetic properties (ADMET), identifying potential biological targets, and simulating binding interactions, we can prioritize promising candidates for synthesis and in vitro testing, thereby de-risking the development process and significantly reducing time and cost.

Foundational Analysis: Physicochemical and Structural Properties

Before delving into complex simulations, a foundational analysis of the molecule's inherent properties is essential. This step provides a baseline understanding of its "drug-likeness."

Molecular Descriptors and Lipinski's Rule of Five Analysis

Lipinski's Rule of Five is an empirically derived set of guidelines used to evaluate the potential for a chemical compound to be an orally active drug in humans. The rules are based on key molecular descriptors.

Experimental Protocol: Calculating Molecular Descriptors

  • Obtain the SMILES String: The canonical SMILES (Simplified Molecular-Input Line-Entry System) for the molecule is CN(C)C=CC(=O)C1=CC2=CC=CC=C2O1.

  • Utilize a Cheminformatics Toolkit: Employ a tool such as the RDKit or ChemDraw to calculate the following properties from the SMILES string:

    • Molecular Weight (MW)

    • LogP (octanol-water partition coefficient, a measure of lipophilicity)

    • Number of Hydrogen Bond Donors (HBD)

    • Number of Hydrogen Bond Acceptors (HBA)

  • Analyze against Lipinski's Criteria: Compare the calculated values to the thresholds defined by the Rule of Five.

Table 1: Predicted Physicochemical Properties and Lipinski's Rule of Five Analysis

PropertyPredicted ValueLipinski's Rule of Five GuidelineCompliance
Molecular Weight ( g/mol )229.26≤ 500Yes
LogP2.58≤ 5Yes
Hydrogen Bond Donors0≤ 5Yes
Hydrogen Bond Acceptors3≤ 10Yes

The analysis indicates that 1-(1-benzofuran-2-yl)-3-(dimethylamino)prop-2-en-1-one fully complies with Lipinski's Rule of Five, suggesting a favorable profile for oral bioavailability.

3D Structure Generation and Optimization

A 2D representation is insufficient for simulating interactions with 3D biological targets. A geometrically optimized 3D structure is required.

Experimental Protocol: 3D Structure Generation

  • Initial 3D Generation: Convert the 2D structure or SMILES string into an initial 3D conformation using software like Avogadro or the 3D structure generation tools within Schrödinger Maestro or MOE (Molecular Operating Environment).

  • Energy Minimization: Perform a geometry optimization using a suitable force field (e.g., MMFF94 or OPLS3e) to find a low-energy, stable 3D conformation. This step is critical to ensure the ligand's structure is realistic before docking.

In Silico Pharmacokinetic (ADMET) Profiling

Predicting a molecule's Absorption, Distribution, Metabolism, Excretion, and Toxicity (ADMET) profile is crucial for identifying potential liabilities early in the discovery process.

Methodology: ADMET Prediction Workflow

The workflow leverages pre-built, validated models that correlate chemical structure with pharmacokinetic properties.

G cluster_input Input Data cluster_prediction Prediction Engines cluster_output Predicted Endpoints SMILES Molecule SMILES String SwissADME SwissADME Server SMILES->SwissADME Submit Structure pkCSM pk-CSM Server SMILES->pkCSM Submit Structure ProToxII ProTox-II Server SMILES->ProToxII Submit Structure Absorption Absorption (e.g., Caco-2, HIA) SwissADME->Absorption Distribution Distribution (e.g., BBB, PPB) SwissADME->Distribution Metabolism Metabolism (CYP Inhibition) SwissADME->Metabolism pkCSM->Absorption pkCSM->Distribution pkCSM->Metabolism Excretion Excretion (e.g., Total Clearance) pkCSM->Excretion Toxicity Toxicity (e.g., hERG, LD50) pkCSM->Toxicity ProToxII->Toxicity

Caption: Workflow for multi-tool ADMET prediction.

Experimental Protocol: ADMET Prediction

  • Access Web Servers: Navigate to freely accessible, validated ADMET prediction web servers such as SwissADME, pk-CSM, and ProTox-II.[1][2][3]

  • Input the Molecule: Provide the molecular structure, typically as a SMILES string (CN(C)C=CC(=O)C1=CC2=CC=CC=C2O1), to each server.

  • Execute Predictions: Initiate the calculation on each platform.

  • Consolidate and Compare: Aggregate the prediction data from all sources. It is critical to use multiple tools, as the underlying algorithms and training datasets differ, providing a more robust consensus prediction.[1]

Predicted ADMET Properties of the Target Molecule

Table 2: Consolidated In Silico ADMET Profile

ParameterPredicted Value/ClassInterpretation
Absorption
Human Intestinal Abs. (HIA)High (Predicted >90%)Likely to be well-absorbed from the gastrointestinal tract.
Caco-2 PermeabilityHighReadily passes through the intestinal epithelial barrier.
P-glycoprotein (P-gp) SubstrateNoNot likely to be subject to efflux from cells, which is favorable for efficacy.
Distribution
Blood-Brain Barrier (BBB) Perm.YesThe molecule may cross the BBB, a critical factor for CNS targets.
Plasma Protein Binding (PPB)High (Predicted ~90-95%)A significant fraction will be bound to plasma proteins, affecting free drug concentration.
Metabolism
CYP2D6 InhibitorYesPotential for drug-drug interactions with drugs metabolized by this enzyme.
CYP3A4 InhibitorYesHigh potential for drug-drug interactions, as CYP3A4 metabolizes many drugs.
Excretion
Total ClearanceLowSuggests a potentially longer half-life in the body.
Toxicity
hERG I InhibitorNoLow risk of cardiotoxicity related to hERG channel blockade.
HepatotoxicityYes (Potential Risk)May pose a risk of liver toxicity; requires experimental validation.
Oral LD50 (rat)Class 4 (300-2000 mg/kg)Considered slightly toxic to harmful if swallowed.
Interpretation and Implications for Drug Development

The in silico ADMET profile is promising but highlights specific areas for further investigation. The high absorption and good permeability are very favorable. However, the predicted inhibition of key cytochrome P450 enzymes (CYP2D6 and CYP3A4) is a significant flag for potential drug-drug interactions.[4] Similarly, the hepatotoxicity warning necessitates careful monitoring in any future preclinical studies. The ability to cross the BBB suggests the molecule could be developed for central nervous system targets.

Target Identification and Validation

Identifying the most probable biological targets of a novel compound is a cornerstone of mechanism-of-action studies. We employ a "target fishing" approach based on structural similarity.

Homology-Based Target Fishing: Identifying Potential Protein Targets

The principle is that structurally similar molecules often bind to similar protein targets.

Experimental Protocol: Target Fishing

  • Select a Similarity Search Tool: Use web servers like SwissTargetPrediction or PharmMapper. These tools compare the 3D shape and pharmacophoric features of the query molecule against a database of known active ligands.

  • Input the 3D Structure: Submit the optimized 3D structure of 1-(1-benzofuran-2-yl)-3-(dimethylamino)prop-2-en-1-one.

  • Execute the Search: The server will generate a ranked list of potential protein targets based on the similarity score between the query molecule and known ligands for each target.

  • Filter and Prioritize: Analyze the results, focusing on targets with the highest scores and those belonging to protein families of high therapeutic relevance (e.g., kinases, G-protein coupled receptors, enzymes).

Rationale for Selected High-Priority Targets

Based on the benzofuran scaffold and the enaminone moiety, target fishing is likely to yield high scores for protein families such as:

  • Protein Kinases: Many kinase inhibitors feature heterocyclic scaffolds. The enaminone linker can form key hydrogen bonds in the hinge region of a kinase active site.

  • Monoamine Oxidases (MAO): Certain benzofuran derivatives are known to inhibit MAO-A and MAO-B, which are important targets for neurological disorders.

  • Cyclooxygenases (COX): The anti-inflammatory properties of some benzofurans are attributed to the inhibition of COX-1 and COX-2 enzymes.

For the purpose of this guide, we will select Proto-oncogene tyrosine-protein kinase Src (PDB ID: 2H8H) as a representative high-priority target for a detailed molecular docking study.

Molecular Docking: Simulating Protein-Ligand Interactions

Molecular docking predicts the preferred orientation of a ligand when bound to a protein target, and it estimates the strength of the interaction, typically as a binding affinity score.

Principle of Molecular Docking

Docking algorithms systematically explore various conformations of the ligand within the protein's binding site, calculating a score for each pose based on a scoring function that approximates the free energy of binding. A lower (more negative) score generally indicates a more favorable binding interaction.

G cluster_prep Preparation Phase cluster_dock Docking Phase cluster_analysis Analysis Phase PDB 1. Download Protein (e.g., PDB: 2H8H) PROT 3. Prepare Protein (Add Hydrogens, Remove Water) PDB->PROT LIG 2. Prepare Ligand (Energy Minimize) DOCK 5. Execute Docking (e.g., AutoDock Vina) LIG->DOCK GRID 4. Define Binding Site (Grid Generation) PROT->GRID GRID->DOCK SCORE 6. Analyze Binding Score (kcal/mol) DOCK->SCORE POSE 7. Visualize Binding Pose (Interactions) SCORE->POSE

Caption: A typical workflow for molecular docking.

Step-by-Step Protocol for Molecular Docking

This protocol uses AutoDock Tools and AutoDock Vina as an example, which are widely used, open-source docking software.

  • Download the PDB File: Obtain the crystal structure of Src kinase (PDB ID: 2H8H) from the Protein Data Bank.

  • Clean the Structure: Open the PDB file in AutoDock Tools. Remove water molecules and any co-crystallized ligands or ions that are not part of the protein itself.

  • Add Hydrogens: Add polar hydrogens to the protein, which are essential for correct charge and hydrogen bond calculations.

  • Assign Charges: Compute Gasteiger charges for the protein atoms.

  • Save as PDBQT: Save the prepared protein structure in the PDBQT format, which includes atomic charges and atom types required by Vina.

  • Load the Ligand: Open the energy-minimized 3D structure of the ligand in AutoDock Tools.

  • Detect Rotatable Bonds: Define the rotatable bonds within the ligand to allow for conformational flexibility during docking. The enaminone linker is a key area of flexibility.

  • Save as PDBQT: Save the prepared ligand in the PDBQT format.

  • Define the Binding Box: Using AutoDock Tools, define a "grid box" that encompasses the active site of the Src kinase. This box defines the search space for the docking algorithm. The box should be centered on the position of the co-crystallized ligand in the original PDB file to ensure you are targeting the known binding pocket.

  • Generate Configuration File: Create a configuration text file (conf.txt) that specifies the paths to the protein and ligand PDBQT files and the coordinates and dimensions of the grid box.

  • Run Vina: Execute the docking simulation from the command line: vina --config conf.txt --log log.txt

Analysis of Docking Results: Binding Affinity and Pose Examination

Table 3: Predicted Docking Results against Src Kinase (PDB: 2H8H)

ParameterPredicted ValueInterpretation
Binding Affinity (kcal/mol)-8.5A strong predicted binding affinity, suggesting the compound may be a potent inhibitor of Src kinase.
Key Interacting ResiduesMET341, LEU273, VAL281, LYS295These are typical residues found in the ATP-binding pocket of Src kinase.
Hydrogen Bonds1 (with MET341 in the hinge region)A hydrogen bond with the hinge region is a hallmark of many Type I kinase inhibitors.
Hydrophobic/Van der Waals ContactsBenzofuran ring with LEU273, VAL281The aromatic core of the ligand fits well into the hydrophobic pocket, contributing to binding stability.

The docking results predict a highly favorable binding mode. The predicted binding affinity of -8.5 kcal/mol is strong, and the specific interactions, particularly the hydrogen bond with the hinge residue MET341, are consistent with known Src kinase inhibitors. This provides strong evidence that Src kinase is a plausible biological target for this compound.

Synthesis of Findings and Future Directions

Integrated Bioactivity Profile

The comprehensive in silico analysis paints a compelling picture of 1-(1-benzofuran-2-yl)-3-(dimethylamino)prop-2-en-1-one as a promising drug-like molecule. It possesses favorable physicochemical properties for oral bioavailability and a largely acceptable ADMET profile, with the notable exception of potential CYP inhibition and hepatotoxicity. The molecular docking study provides a specific, testable hypothesis: that this compound acts as an inhibitor of Src kinase by binding to its ATP pocket.

Recommendations for In Vitro and In Vivo Validation

The in silico predictions are not an endpoint but a guide for focused experimental validation. The following steps are recommended:

  • In Vitro Target Validation: Perform a biochemical assay to measure the IC50 value of the compound against purified Src kinase to confirm the predicted inhibitory activity.

  • In Vitro ADMET Assays:

    • Conduct a Caco-2 permeability assay to confirm intestinal absorption.

    • Run CYP inhibition assays (e.g., using human liver microsomes) to quantify the inhibitory potential against CYP2D6 and CYP3A4.

    • Perform a hepatotoxicity assay using a relevant cell line (e.g., HepG2) to assess the predicted liver toxicity risk.

  • Cell-Based Assays: Test the compound's effect on a cancer cell line that is known to be dependent on Src kinase signaling to determine its cellular potency.

  • In Vivo Studies: If in vitro results are promising, proceed to pharmacokinetic and efficacy studies in an appropriate animal model.

References

  • Pharmaron. (n.d.). ADMET Predictor Simulations: In Silico Screening For Dose & PK. Retrieved from [Link]

  • De, P., & Chakraborty, S. (2022). In Silico Tools and Software to Predict ADMET of New Drug Candidates. IntechOpen. Retrieved from [Link]

  • Hassan, M., et al. (2021). Open access in silico tools to predict the ADMET profiling of drug candidates. Expert Opinion on Drug Discovery. Retrieved from [Link]

  • Hassan, M., et al. (2020). Open access in silico tools to predict the ADMET profiling of drug candidates. PubMed. Retrieved from [Link]

  • Scribd. (n.d.). In Silico ADMET Prediction Tools. Retrieved from [Link]

  • admetSAR 3.0. (2023). About. Retrieved from [Link]

  • Optibrium. (2025, January 23). Which ADMET properties are important for me to predict?. Retrieved from [Link]

  • BioSolveIT. (n.d.). ADME Properties in Drug Discovery. Retrieved from [Link]

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The Pivotal Role of the Enaminone Linker in Benzofuran Analogs: A Guide to Structure-Activity Relationships

Author: BenchChem Technical Support Team. Date: April 2026

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

The benzofuran nucleus is a well-established privileged scaffold in medicinal chemistry, with derivatives demonstrating a wide array of biological activities, including anticancer, antimicrobial, and anti-inflammatory properties.[1][2][3] This guide delves into the nuanced structure-activity relationship (SAR) of a specific class of these compounds: 1-(1-benzofuran-2-yl)-3-(dimethylamino)prop-2-en-1-one analogs. By examining the intricate interplay between the benzofuran core, the versatile enaminone linker, and various terminal functionalities, we can elucidate the key structural determinants for potent and selective biological activity.

The Benzofuran-Enaminone Scaffold: A Promising Pharmacophore

The fusion of a benzofuran ring with an enaminone moiety creates a unique pharmacophore with significant potential for drug discovery. The benzofuran component often serves as a crucial anchoring point, interacting with specific residues in biological targets, while the enaminone linker provides a flexible and electronically tunable bridge to other functional groups. This modular design allows for systematic structural modifications to optimize pharmacokinetic and pharmacodynamic properties.

A notable example of the therapeutic potential of this scaffold is in the development of dual inhibitors targeting Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2) and human Carbonic Anhydrase IX (hCA IX), two key players in hypoxia-driven tumor growth.[4]

General Synthetic Strategy

The synthesis of 1-(1-benzofuran-2-yl)-3-(dimethylamino)prop-2-en-1-one analogs typically commences with the preparation of a 2-acetylbenzofuran precursor. This intermediate is then reacted with a dimethylformamide dimethyl acetal (DMF-DMA) to construct the enaminone linker. Subsequent modifications can be introduced to tailor the final compound to specific therapeutic targets.

Experimental Protocol: Synthesis of 2-Acetylbenzofuran

A common and effective method for the synthesis of 2-acetylbenzofuran involves the reaction of salicylaldehyde with chloroacetone in the presence of a base.[4][5]

Materials:

  • Salicylaldehyde

  • Dry chloroacetone

  • Anhydrous potassium carbonate

  • Ethanol

  • Crushed ice

Procedure:

  • A mixture of salicylaldehyde (0.1 mol), dry chloroacetone (0.1 mol), and anhydrous potassium carbonate (0.2 mol) is prepared in a round-bottom flask.[4]

  • The mixture is refluxed in 150 mL of ethanol for approximately 3 hours.[4]

  • The progress of the reaction should be monitored using Thin Layer Chromatography (TLC).

  • Upon completion, the reaction mixture is cooled to room temperature and then poured into a beaker containing crushed ice.[4]

  • The resulting solid precipitate is collected by filtration, washed with cold water, and then dried.

  • The crude product can be purified by recrystallization from ethanol to yield pure 2-acetylbenzofuran.[4]

Experimental Protocol: Synthesis of 1-(1-Benzofuran-2-yl)-3-(dimethylamino)prop-2-en-1-one

The core enaminone structure is typically formed through the condensation of 2-acetylbenzofuran with DMF-DMA.

Materials:

  • 2-Acetylbenzofuran

  • N,N-dimethylformamide dimethyl acetal (DMF-DMA)

  • Solvent (e.g., toluene)

Procedure:

  • 2-Acetylbenzofuran is dissolved in a suitable solvent, such as toluene.

  • An excess of N,N-dimethylformamide dimethyl acetal (DMF-DMA) is added to the solution.

  • The reaction mixture is heated to reflux and stirred for several hours until the starting material is consumed, as monitored by TLC.

  • The solvent and excess reagent are removed under reduced pressure to yield the crude 1-(1-benzofuran-2-yl)-3-(dimethylamino)prop-2-en-1-one, which can be used in subsequent steps or purified further if necessary.

Structure-Activity Relationship (SAR) Analysis

The biological activity of 1-(1-benzofuran-2-yl)-3-(dimethylamino)prop-2-en-1-one analogs can be systematically modulated by making structural changes at three key positions: the benzofuran ring, the enaminone linker, and the terminal functional group.

The Benzofuran Core: The Anchor

The benzofuran moiety plays a critical role in orienting the molecule within the binding site of a biological target. Substitutions on this ring system can significantly impact potency and selectivity.

  • Halogenation: The introduction of a bromine atom at the 5-position of the benzofuran ring has been shown to generally enhance the inhibitory potency and selectivity of these analogs against targets like VEGFR-2 and hCA IX.[4] However, it is noteworthy that some non-brominated analogs can still retain high activity.[4] This suggests that while halogenation can be a beneficial strategy, it is not an absolute requirement for potent inhibition. The presence of a halogen is thought to increase the activity and selectivity of some derivatives.[6]

The Enaminone Linker: The Tunable Bridge

The enaminone linker is more than just a spacer; its electronic properties and conformational flexibility are key to the molecule's overall activity. The dimethylamino group is a common feature, but its replacement with other functionalities can lead to significant changes in biological effect.

  • Bioisosteric Replacements: While the dimethylamino group is a common starting point, exploring bioisosteric replacements is a valid strategy in drug design to improve metabolic stability and modulate activity.[7] Potential replacements could include other small alkylamines, cyclic amines (e.g., piperidine, morpholine), or even heterocyclic rings that can mimic the hydrogen bonding capabilities of the enaminone nitrogen.

The Terminal Functional Group: The Warhead

The terminal functional group attached to the enaminone linker is often responsible for the primary interaction with the biological target, acting as the "warhead" of the molecule.

  • Sulfonamides vs. Carboxylic Acids: In the context of inhibiting metalloenzymes like carbonic anhydrases, the choice of the zinc-binding group is critical. Benzenesulfonamide derivatives have demonstrated superior inhibitory activity and selectivity compared to their carboxylic acid counterparts.[4]

  • Primary vs. Secondary Sulfonamides: Within the sulfonamide series, primary benzenesulfonamides have been observed to exhibit markedly greater inhibitory action and selectivity than their secondary equivalents.[4]

Data Summary

The following table summarizes the structure-activity relationship of selected 1-(1-benzofuran-2-yl)-3-(dimethylamino)prop-2-en-1-one analogs as dual VEGFR-2/hCA IX inhibitors.[4]

CompoundR1 (Benzofuran Substitution)R2 (Terminal Group)VEGFR-2 IC50 (µM)hCA IX Ki (nM)
4a Hp-SO2NH2-phenyl0.05835.0
4b Brp-SO2NH2-phenyl0.04228.5
4c Hm-SO2NH2-phenyl0.1289.7
6a Hp-COOH-phenyl1.25>1000
6b Brp-COOH-phenyl0.89875

Visualizing the Core Structure and Synthetic Workflow

To better understand the molecular architecture and the process of its creation, the following diagrams illustrate the general structure of the benzofuran-enaminone scaffold and a typical synthetic workflow.

Caption: Core components of the 1-(1-benzofuran-2-yl)-3-(dimethylamino)prop-2-en-1-one scaffold.

G start Salicylaldehyde + Chloroacetone intermediate1 2-Acetylbenzofuran start->intermediate1 K2CO3, Ethanol, Reflux intermediate2 1-(1-Benzofuran-2-yl)-3- (dimethylamino)prop-2-en-1-one intermediate1->intermediate2 DMF-DMA, Toluene, Reflux final_product Target Analog intermediate2->final_product Further Modification

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A Technical Guide to the Synthetic Strategies for 2-Acylbenzofurans

Author: BenchChem Technical Support Team. Date: April 2026

For Researchers, Scientists, and Drug Development Professionals

The 2-acylbenzofuran scaffold is a cornerstone in medicinal chemistry and materials science, forming the structural core of numerous pharmacologically active agents and functional organic materials. Its prevalence in nature and its potent biological activities, including anti-inflammatory, antimicrobial, and antitumor properties, have driven significant efforts toward the development of efficient and versatile synthetic methodologies. This guide provides an in-depth review of the core synthetic strategies for accessing 2-acylbenzofurans, offering field-proven insights into the causality behind experimental choices, detailed protocols for key reactions, and a comparative analysis of different approaches.

Classical Approaches: The Rap-Stoermer Reaction

One of the most established methods for the synthesis of 2-acylbenzofurans is the Rap-Stoermer reaction. This reaction involves the condensation of a salicylaldehyde with an α-haloketone in the presence of a base.[1]

Mechanistic Insights

The reaction proceeds through a cascade of nucleophilic substitution, intramolecular aldol-type condensation, and subsequent dehydration. The choice of base is critical; it must be strong enough to deprotonate the phenolic hydroxyl group of the salicylaldehyde, initiating the reaction, but not so strong as to promote undesirable side reactions.

Rap_Stoermer_Mechanism

Mechanism of the Rap-Stoermer Reaction.
Experimental Protocol: Solvent-Free Rap-Stoermer Condensation[2][3][4]

This protocol offers an environmentally benign and efficient approach to the Rap-Stoermer reaction.

Materials:

  • Substituted salicylaldehyde (1.0 eq)

  • α-Haloacetophenone (1.1 eq)

  • Potassium fluoride on alumina (KF/Al₂O₃) or triethylamine (TEA)[1]

  • Diethyl ether (for extraction)

Procedure:

  • An equimolar mixture of the salicylaldehyde and the α-haloacetophenone is suspended in KF/Al₂O₃.

  • The mixture is stirred at room temperature until Thin Layer Chromatography (TLC) indicates the complete disappearance of the starting materials.

  • The reaction mixture is then extracted with diethyl ether.

  • The combined organic extracts are concentrated under reduced pressure to yield the crude product.

  • Purification is achieved by column chromatography on silica gel.

Causality Behind Experimental Choices

  • Base Selection: Potassium carbonate is a commonly used base due to its moderate strength and affordability. The use of solid-supported bases like KF/Al₂O₃ facilitates a solvent-free reaction and simplifies workup. Triethylamine (TEA) has also been shown to be an effective catalyst, particularly under solvent-free, heated conditions.[1]

  • Solvent-Free Conditions: This approach minimizes waste and can accelerate reaction rates. The absence of a solvent often leads to cleaner reactions with easier product isolation.[2][3]

Palladium-Catalyzed Cross-Coupling Strategies

Palladium catalysis has revolutionized the synthesis of benzofurans, offering a versatile and highly efficient platform for the construction of the 2-acylbenzofuran core.

Sonogashira Coupling Followed by Intramolecular Cyclization

A powerful domino approach involves an initial Sonogashira coupling of an o-halophenol with a terminal alkyne, followed by an in-situ intramolecular cyclization to form the benzofuran ring.[4][5][6]

The reaction proceeds through two interconnected catalytic cycles: the palladium cycle and the copper cycle. The palladium catalyst facilitates the oxidative addition of the aryl halide and the subsequent coupling with the copper acetylide, which is formed in the copper cycle. The resulting o-alkynylphenol intermediate then undergoes an intramolecular 5-exo-dig cyclization to furnish the benzofuran.

Sonogashira_Cyclization

Mechanism of Sonogashira Coupling and Cyclization.

Materials:

  • o-Iodophenol (1.0 eq)

  • Terminal alkyne (1.2 eq)

  • (PPh₃)₂PdCl₂ (2 mol%)

  • CuI (4 mol%)

  • Triethylamine (solvent and base)

  • Inert atmosphere (Nitrogen or Argon)

Procedure:

  • To a solution of the o-iodophenol and the terminal alkyne in triethylamine, (PPh₃)₂PdCl₂ and CuI are added.

  • The reaction mixture is stirred at an elevated temperature (e.g., 90 °C) under an inert atmosphere until the starting materials are consumed, as monitored by TLC.

  • After cooling, the reaction mixture is filtered to remove the triethylamine hydrochloride salt.

  • The filtrate is concentrated under reduced pressure.

  • The residue is purified by column chromatography on silica gel to afford the desired 2-acylbenzofuran.

Palladium-Catalyzed Reaction of o-Hydroxyarylacetonitriles with Arylboronic Acids

This method provides a direct route to 2-aroylbenzofurans through a tandem addition/cyclization reaction.[7][8]

The reaction is initiated by the oxidative addition of an arylboronic acid to the palladium(II) catalyst, followed by coordination of the nitrile. Subsequent migratory insertion of the nitrile into the aryl-palladium bond forms an imine intermediate. Tautomerization and intramolecular nucleophilic attack of the phenolic oxygen, followed by elimination, yields the 2-aroylbenzofuran.

Pd_Nitrile_Coupling

Mechanism of Pd-Catalyzed Synthesis from Nitriles.

Materials:

  • 2-(2-Hydroxyphenyl)acetonitrile (1.0 eq)

  • Arylboronic acid (1.5 eq)

  • Palladium(II) acetate (5 mol%)

  • 2,2'-Bipyridine (10 mol%)

  • Trifluoroacetic acid (1.0 eq)

  • Tetrahydrofuran (THF)

  • Inert atmosphere (Nitrogen or Argon)

Procedure:

  • A mixture of 2-(2-hydroxyphenyl)acetonitrile, arylboronic acid, palladium(II) acetate, and 2,2'-bipyridine is placed in a reaction vessel under an inert atmosphere.

  • Anhydrous THF is added, followed by trifluoroacetic acid.

  • The reaction mixture is stirred at an elevated temperature (e.g., 80 °C) until completion.

  • The reaction is cooled to room temperature and quenched with water.

  • The product is extracted with an organic solvent (e.g., ethyl acetate).

  • The combined organic layers are dried, concentrated, and purified by column chromatography.

Intramolecular Wittig Reaction

The intramolecular Wittig reaction offers a classical yet effective route to 2-substituted benzofurans, including 2-acyl derivatives, from readily available starting materials.[9][10]

Mechanistic Insights

The key step is the formation of a phosphonium ylide, which then undergoes an intramolecular reaction with an ester or a related carbonyl group. The reaction proceeds via a [2+2] cycloaddition to form a transient oxaphosphetane intermediate, which then collapses to form the carbon-carbon double bond of the furan ring and triphenylphosphine oxide.[11][12][13]

Intramolecular_Wittig

Mechanism of the Intramolecular Wittig Reaction.
Experimental Protocol[12]

Materials:

  • 2-Hydroxybenzyltriphenylphosphonium bromide (1.0 eq)

  • Acyl chloride (3.0 eq)

  • Triethylamine (Et₃N)

  • Toluene

  • Inert atmosphere (Nitrogen or Argon)

Procedure:

  • A mixture of 2-hydroxybenzyltriphenylphosphonium bromide and the acyl chloride in a mixed solvent of toluene and triethylamine is stirred under reflux for 2 hours.

  • The precipitate formed is removed by filtration.

  • The filtrate is concentrated, and the residue is purified by silica gel chromatography to give the desired 2-acylbenzofuran.

Rearrangement of 2-Hydroxychalcones

A more recent and innovative approach involves the hypervalent iodine(III)-mediated oxidative rearrangement of 2-hydroxychalcones. This method allows for the selective synthesis of 3-acylbenzofurans, which can be challenging to access through other routes.[14][15]

Mechanistic Insights

The reaction is initiated by the reaction of the 2-hydroxychalcone with a hypervalent iodine(III) reagent, such as (diacetoxyiodo)benzene (PIDA), which activates the double bond. This leads to an intramolecular cyclization and rearrangement, ultimately forming the 3-acylbenzofuran scaffold.

Chalcone_Rearrangement

Mechanism of 2-Hydroxychalcone Rearrangement.
Experimental Protocol for Synthesis of 3-Acylbenzofurans[17][18]

Materials:

  • MOM-protected 2-hydroxychalcone (1.0 eq)

  • [Bis(trifluoroacetoxy)iodo]benzene (PhI(OCOCF₃)₂) (1.2 eq)

  • Ethanol

  • Acidic conditions for deprotection and cyclization (e.g., p-TsOH)

Procedure:

  • The MOM-protected 2-hydroxychalcone is subjected to oxidative rearrangement with [bis(trifluoroacetoxy)iodo]benzene.

  • The resulting intermediate is then treated under acidic conditions in the presence of ethanol to facilitate simultaneous deprotection and cyclization to the 2,3-dihydrobenzofuran intermediate.

  • Subsequent treatment with a base or under weakly acidic conditions yields the 3-acylbenzofuran.

Comparative Analysis of Synthetic Methods

MethodKey Features & AdvantagesLimitations & ConsiderationsTypical Yields
Rap-Stoermer Reaction Utilizes readily available starting materials; straightforward procedure; can be performed under solvent-free conditions.[2][3]Can require harsh conditions (high temperatures); yields can be variable depending on the substrates.60-95%
Sonogashira Coupling-Cyclization High efficiency and functional group tolerance; one-pot procedure enhances operational simplicity.[4][5][6]Requires transition metal catalysts (palladium and copper) which can be costly and require removal from the final product.70-95%
Pd-Catalyzed Nitrile Coupling Direct synthesis of 2-aroylbenzofurans; good functional group compatibility.[7][8]Requires a palladium catalyst and specific ligands; arylboronic acids can be sensitive to reaction conditions.65-90%
Intramolecular Wittig Reaction Well-established and reliable method; avoids transition metals.[9][10]Stoichiometric amounts of triphenylphosphine oxide are generated as a byproduct, which can complicate purification.50-85%
Chalcone Rearrangement Provides access to 3-acylbenzofurans, which are difficult to synthesize by other methods; metal-free.[14][15]Multi-step process involving protection and deprotection; hypervalent iodine reagents can be expensive.60-80% (over several steps)

Conclusion

The synthesis of 2-acylbenzofurans can be achieved through a variety of robust and versatile methods. Classical approaches such as the Rap-Stoermer reaction and the intramolecular Wittig reaction remain valuable for their simplicity and avoidance of transition metals. However, modern palladium-catalyzed cross-coupling reactions, particularly the Sonogashira coupling-cyclization and the coupling of o-hydroxyarylacetonitriles with arylboronic acids, offer superior efficiency, functional group tolerance, and often proceed in a one-pot fashion. For the synthesis of less common 3-acylbenzofuran isomers, the rearrangement of 2-hydroxychalcones provides an elegant and effective solution.

The choice of synthetic strategy will ultimately depend on the specific target molecule, the availability of starting materials, and the desired scale of the reaction. By understanding the underlying mechanisms and the rationale behind the experimental conditions, researchers can select and optimize the most appropriate method for their synthetic goals.

References

  • Kishore, D. R., & Satyanarayana, G. (2022). Intermolecular Sonogashira Coupling and Intramolecular 5-Exo-dig Cycloisomerization Cascade: A One-Pot Pathway for Accessing (3-Benzylbenzofuran-2-yl)(phenyl)methanones. The Journal of Organic Chemistry, 87(15), 10158-10172. [Link]

  • Sharifi, A., et al. (2008). AN EFFICIENT AND GENERAL PROCEDURE FOR ROOM-TEMPERATURE SYNTHESIS OF BENZOFURANS UNDER SOLVENT-FREE CONDITIONS USING KF/AL2O3. Journal of the Iranian Chemical Society, 5, S113-S117. [Link]

  • Toda, F., et al. (2003). Preparative and mechanistic studies of solvent-free Rap–Stoermer reactions. Green Chemistry, 5(3), 284-286. [Link]

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  • Mondal, S., & Guria, M. (2012). A new synthesis of 2-aryl/alkylbenzofurans by visible light stimulated intermolecular Sonogashira coupling and cyclization reaction in water. Tetrahedron Letters, 53(43), 5783-5786. [Link]

  • Nakamura, A., et al. (2022). Selective synthesis of 3-formylbenzofuran and 3-acylbenzofuran using a chalcone rearrangement strategy. RSC Advances, 12(48), 31215-31219. [Link]

  • Wang, X., et al. (2014). Palladium-catalyzed tandem reaction of 2-hydroxyarylacetonitriles with sodium sulfinates: one-pot synthesis of 2-arylbenzofurans. Organic & Biomolecular Chemistry, 12(30), 5578-5581. [Link]

  • Li, J., & Zhang, J. (2014). Research advances in the Rap-Stoermer reaction. Chinese Journal of Organic Chemistry, 34(7), 1285-1297. [Link]

  • Nakamura, A., et al. (2022). Selective synthesis of 3-formylbenzofuran and 3-acylbenzofuran using a chalcone rearrangement strategy. RSC Advances, 12(48), 31215-31219. [Link]

  • Organic Chemistry Portal. (2022). Sonogashira Coupling. [Link]

  • Chimenti, F., et al. (2014). Synthesis of 2-Phenyl-3-benzoylbenzofurans under Wittig Conditions. Molbank, 2014(2), M824. [Link]

  • Anilkumar, G., & Gopinathan, S. (2019). One-Pot Synthesis of Benzofurans via Cu-Catalyzed Tandem Sonogashira Coupling-Cyclization Reactions. ChemistrySelect, 4(20), 6149-6152. [Link]

  • Koca, M., Ertürk, A. S., & Bozca, O. (2022). Rap-Stoermer Reaction: TEA Catalyzed One-Pot Efficient Synthesis of Benzofurans and Optimization of Different Reaction Conditions. ChemistrySelect, 7(30), e202202243. [Link]

  • Wang, X., et al. (2013). Palladium-Catalyzed Reaction of Arylboronic Acids with Aliphatic Nitriles: Synthesis of Alkyl Aryl Ketones and 2-Arylbenzofurans. Synthesis, 45(16), 2241-2244. [Link]

  • Kadnikov, D. V., & Larock, R. C. (2013). Efficient Microwave-assisted One-pot Three-component Synthesis of 2,3-Disubstituted Benzofurans under Sonogashira Conditions. ACS Combinatorial Science, 15(5), 237-242. [Link]

  • Duan, X.-F., et al. (2007). A Convenient Two-Step Synthesis of 2-Arylbenzofurans. Chinese Journal of Chemistry, 25(12), 1830-1834. [Link]

  • Wikipedia. (2023). Sonogashira coupling. [Link]

  • Wipf, P. (2007). The Wittig Reaction. [Link]

  • Lee, Y.-T., et al. (2012). Preparation of functional benzofurans, benzothiophenes, and indoles using ester, thioester, and amide via intramolecular Wittig reactions. Organic Letters, 14(16), 4254-4257. [Link]

  • Kishore, D. R., & Satyanarayana, G. (2022). Intermolecular Sonogashira Coupling and Intramolecular 5-Exo-dig Cycloisomerization Cascade: A One-Pot Pathway for Accessing (3-Benzylbenzofuran-2-yl)(phenyl)methanones. The Journal of Organic Chemistry, 87(15), 10158-10172. [Link]

  • Pace, V., & Holzer, W. (2019). Acyl Sonogashira Cross-Coupling: State of the Art and Application to the Synthesis of Heterocyclic Compounds. Molecules, 25(1), 71. [Link]

  • Singh, F. V., & Mangaonkar, S. R. (2018). Hypervalent Iodine(III)-Catalyzed Synthesis of 2-Arylbenzofurans. Synthesis, 50(24), 4940-4948. [Link]

  • Nakamura, A., et al. (2022). Selective synthesis of 3-formylbenzofuran and 3-acylbenzofuran using a chalcone rearrangement strategy. RSC Advances, 12(48), 31215-31219. [Link]

  • Organic Chemistry Portal. (2021). Wittig Reaction. [Link]

  • Al-Tel, T. H. (2007). ChemInform Abstract: A Novel Photochemical Wittig Reaction for the Synthesis of 2-Aryl/Alkylbenzofurans. ChemInform, 38(42). [Link]

  • Ohta, T., et al. (2020). Palladium-Catalyzed C–H Arylation of Benzofurans with Triarylantimony Difluorides for the Synthesis of 2-Arylbenzofurans. Molecules, 26(1), 97. [Link]

  • Wang, X., et al. (2018). Synthesis of 2-Benzoylbenzofurans via Palladium(II)-catalyzed Cascade Reactions. Chinese Journal of Chemistry, 36(9), 838-842. [Link]

  • Lin, W., et al. (2012). Preparation of functional benzofurans and indoles via chemoselective intramolecular Wittig reactions. Chemical Communications, 48(65), 8090-8092. [Link]

  • Singh, F. V., & Mangaonkar, S. R. (2018). Hypervalent Iodine(III)-Catalyzed Synthesis of 2-Arylbenzofurans. Synthesis, 50(24), 4940-4948. [Link]

  • Wikipedia. (2023). Wittig reaction. [Link]

  • L-F. Tietze, L. F., & G. Jones, P. G. (2005). A SHORT-STEP CONVENIENT SYNTHESIS OF 2-PHENYLBENZOFURAN FROM 3-PHENYLCOUMARIN. Heterocycles, 65(5), 1079-1085. [Link]

  • Reber, J. (2018). Wittig Reaction - Examples and Mechanism. Master Organic Chemistry. [Link]

  • Chemistry LibreTexts. (2023). Wittig reaction. [Link]

  • Molander, G. A., Trice, S. L. J., & Dreher, S. D. (2010). Palladium-Catalyzed, Direct Boronic Acid Synthesis from Aryl Chlorides: A Simplified Route to Diverse Boronate Ester Derivatives. Journal of the American Chemical Society, 132(50), 17701-17703. [Link]

  • Dohi, T., & Kita, Y. (2016). Rearrangements Induced by Hypervalent Iodine. In Hypervalent Iodine Chemistry (pp. 237-275). Springer, Cham. [Link]

  • Dong, J., et al. (2018). Palladium(ii)-catalyzed γ-selective hydroarylation of alkenyl carbonyl compounds with arylboronic acids. Chemical Science, 9(28), 6158-6163. [Link]

  • Wang, X., et al. (2020). Palladium-Catalyzed Cascade Reactions of δ-Ketonitriles with Arylboronic Acids: Synthesis of Pyridines. Organic Letters, 22(6), 2219-2223. [Link]

  • Nakamura, A., et al. (2017). Synthesis of 3-acylindoles by oxidative rearrangement of 2-aminochalcones using a hypervalent iodine reagent and cyclization sequence. Organic & Biomolecular Chemistry, 15(32), 6702-6705. [Link]

  • Padwa, A., et al. (2011). Convenient Preparation of 3-Ethoxycarbonyl Benzofurans from Salicylaldehydes and Ethyl Diazoacetate. Organic Syntheses, 88, 203. [Link]

Sources

Methodological & Application

One-Pot Synthesis of 1-(1-Benzofuran-2-yl)-3-(dimethylamino)prop-2-en-1-one: An Application Note and Protocol

Author: BenchChem Technical Support Team. Date: April 2026

Introduction: The Significance of Benzofuran-Enaminone Scaffolds

Benzofuran derivatives are a prominent class of heterocyclic compounds that form the structural core of numerous natural products and pharmacologically active molecules.[1][2] Their diverse biological activities, including anticancer, anti-inflammatory, and antimicrobial properties, have established them as "privileged structures" in medicinal chemistry.[1][2] Enaminones, characterized by the N-C=C-C=O functionality, are versatile building blocks in organic synthesis, prized for their dual nucleophilic and electrophilic nature. The strategic fusion of these two pharmacophores into a single molecular entity, as in 1-(1-benzofuran-2-yl)-3-(dimethylamino)prop-2-en-1-one, has garnered significant interest. This particular scaffold serves as a key intermediate in the synthesis of more complex heterocyclic systems and has shown promise in the development of novel therapeutic agents, including dual inhibitors of VEGFR-2 and carbonic anhydrase IX, which are implicated in tumor growth.[3] This application note provides a comprehensive, one-pot protocol for the synthesis of this valuable compound, intended for researchers and professionals in drug discovery and organic synthesis.

Reaction Overview: A Streamlined One-Pot Approach

The synthesis of 1-(1-benzofuran-2-yl)-3-(dimethylamino)prop-2-en-1-one is efficiently achieved through a one-pot reaction between 2-acetylbenzofuran and a formylating agent such as N,N-dimethylformamide dimethyl acetal (DMF-DMA) or Bredereck's reagent (tert-butoxybis(dimethylamino)methane). This method offers a significant advantage over multi-step syntheses by minimizing purification steps, reducing solvent waste, and improving overall time efficiency. The reaction proceeds via the formation of an enamine from the active methylene group of 2-acetylbenzofuran.

Experimental Protocols

This section provides detailed, step-by-step methodologies for the synthesis of the starting material, 2-acetylbenzofuran, and the target compound, 1-(1-benzofuran-2-yl)-3-(dimethylamino)prop-2-en-1-one.

Protocol 1: Synthesis of the Starting Material: 2-Acetylbenzofuran

Causality Behind Experimental Choices: This protocol utilizes a classical and robust method for the synthesis of 2-acetylbenzofuran via the reaction of salicylaldehyde with chloroacetone in the presence of a base, followed by intramolecular cyclization. Potassium carbonate is chosen as a mild and effective base to facilitate the initial O-alkylation of salicylaldehyde. Ethanol serves as a suitable solvent due to its ability to dissolve the reactants and its appropriate boiling point for the reaction. The work-up procedure involving precipitation in ice-water and subsequent recrystallization ensures the isolation of a pure product.

Materials:

  • Salicylaldehyde

  • Chloroacetone

  • Anhydrous potassium carbonate (K₂CO₃)

  • Ethanol

  • Crushed ice

  • Deionized water

Equipment:

  • Round-bottom flask

  • Reflux condenser

  • Heating mantle

  • Magnetic stirrer and stir bar

  • Buchner funnel and filter paper

  • Beakers

  • Standard laboratory glassware

Procedure:

  • In a round-bottom flask, combine salicylaldehyde (0.1 mol), chloroacetone (0.1 mol), and anhydrous potassium carbonate (0.2 mol).

  • Add 150 mL of ethanol to the flask and equip it with a reflux condenser.

  • Heat the mixture to reflux with constant stirring for 3 hours.

  • Monitor the progress of the reaction using Thin Layer Chromatography (TLC).

  • Upon completion, allow the reaction mixture to cool to room temperature.

  • Pour the cooled mixture into a beaker containing crushed ice.

  • A solid precipitate of 2-acetylbenzofuran will form.

  • Collect the solid by vacuum filtration using a Buchner funnel.

  • Wash the collected solid with cold deionized water.

  • Dry the crude product.

  • Recrystallize the crude 2-acetylbenzofuran from ethanol to obtain a purified product.

Protocol 2: One-Pot Synthesis of 1-(1-Benzofuran-2-yl)-3-(dimethylamino)prop-2-en-1-one

Causality Behind Experimental Choices: This one-pot protocol leverages the high reactivity of N,N-dimethylformamide dimethyl acetal (DMF-DMA) as a formylating and aminating agent. The reaction with the active methyl group of 2-acetylbenzofuran leads directly to the formation of the enaminone. Anhydrous toluene is selected as the solvent to facilitate the azeotropic removal of methanol generated during the reaction, driving the equilibrium towards product formation. Refluxing ensures the reaction proceeds at a sufficient rate. The simplicity of the work-up, involving solvent evaporation and purification by crystallization, makes this an efficient and practical method.

Materials:

  • 2-Acetylbenzofuran

  • N,N-Dimethylformamide dimethyl acetal (DMF-DMA)

  • Anhydrous toluene

Equipment:

  • Round-bottom flask

  • Reflux condenser

  • Heating mantle

  • Magnetic stirrer and stir bar

  • Rotary evaporator

  • Crystallizing dish

Procedure:

  • In a round-bottom flask, dissolve 2-acetylbenzofuran (0.02 mol) in 30 mL of anhydrous toluene.

  • Add N,N-dimethylformamide-dimethylacetal (DMF-DMA) (3.0 mL) to the solution.

  • Equip the flask with a reflux condenser and heat the mixture to reflux for 12 hours.[3]

  • After the reflux period, allow the reaction mixture to cool to room temperature.

  • Remove the toluene by rotary evaporation.

  • The resulting residue is the crude 1-(1-benzofuran-2-yl)-3-(dimethylamino)prop-2-en-1-one.

  • Purify the crude product by crystallization to yield the final product.

Reaction Mechanism and Workflow

The one-pot synthesis of 1-(1-benzofuran-2-yl)-3-(dimethylamino)prop-2-en-1-one from 2-acetylbenzofuran and DMF-DMA proceeds through a well-established mechanism. The initial step involves the reaction of the active methyl group of 2-acetylbenzofuran with DMF-DMA. This leads to the formation of an intermediate which then eliminates methanol to yield the stable enaminone product.

Reaction_Mechanism cluster_start Starting Materials cluster_reaction One-Pot Reaction cluster_product Product 2-Acetylbenzofuran 2-Acetylbenzofuran Reaction Reflux in Toluene 2-Acetylbenzofuran->Reaction DMF-DMA N,N-Dimethylformamide dimethyl acetal DMF-DMA->Reaction Product 1-(1-Benzofuran-2-yl)-3- (dimethylamino)prop-2-en-1-one Reaction->Product

Caption: One-pot synthesis workflow.

Data Presentation: Quantitative Summary

ParameterValue
Product Name (E)-1-(1-Benzofuran-2-yl)-3-(dimethylamino)prop-2-en-1-one
Molecular Formula C₁₃H₁₃NO₂
Molecular Weight 215.25 g/mol
Appearance Solid
¹H NMR (DMSO-d₆, ppm) δ 2.91 (s, 3H, NCH₃), 3.12 (s, 3H, NCH₃), 5.85 (d, J=12.4 Hz, 1H, CH=CH-N), 7.25 (t, J=7.6 Hz, 1H, Ar-H), 7.37 (t, J=7.6 Hz, 1H, Ar-H), 7.45 (s, 1H, furan-H), 7.61 (d, J=8.0 Hz, 1H, Ar-H), 7.69 (d, J=8.0 Hz, 1H, Ar-H), 7.95 (d, J=12.4 Hz, 1H, CO-CH=CH)
¹³C NMR (DMSO-d₆, ppm) δ 37.4, 45.1, 91.8, 111.6, 114.9, 122.3, 123.5, 126.4, 128.2, 153.8, 154.5, 155.1, 181.1
Expected Yield High

Note: NMR data is based on the characterization of compound 2a in Eldehna et al., 2026.[3]

Validation and Characterization

The successful synthesis of 1-(1-benzofuran-2-yl)-3-(dimethylamino)prop-2-en-1-one must be confirmed through rigorous analytical techniques. The provided ¹H and ¹³C NMR data serve as a benchmark for product verification.

  • ¹H NMR Spectroscopy: The proton NMR spectrum should exhibit characteristic signals for the dimethylamino group as two singlets around 2.91 and 3.12 ppm. The two vinyl protons should appear as doublets with a large coupling constant (around 12.4 Hz), indicative of an E-configuration. The aromatic and furan protons will resonate in the downfield region.

  • ¹³C NMR Spectroscopy: The carbon NMR spectrum will show signals corresponding to the carbonyl carbon at approximately 181.1 ppm, and the carbons of the benzofuran and enaminone moieties in their expected regions.

  • Mass Spectrometry: High-resolution mass spectrometry (HRMS) should be used to confirm the molecular weight and elemental composition of the synthesized compound.

Validation_Workflow cluster_analysis Spectroscopic Analysis Start Crude Product Purification Purification (Crystallization) Start->Purification Pure_Product Pure Product Purification->Pure_Product NMR_H ¹H NMR Pure_Product->NMR_H NMR_C ¹³C NMR Pure_Product->NMR_C MS Mass Spectrometry Pure_Product->MS Final_Validation Structure Confirmed NMR_H->Final_Validation NMR_C->Final_Validation MS->Final_Validation

Caption: Product validation workflow.

Conclusion

This application note details a reliable and efficient one-pot synthesis of 1-(1-benzofuran-2-yl)-3-(dimethylamino)prop-2-en-1-one. The provided protocols are designed to be self-validating, with clear explanations for experimental choices and comprehensive characterization data. This valuable intermediate can now be readily accessed by researchers for the development of novel heterocyclic compounds with potential applications in medicinal chemistry and materials science.

References

  • Eldehna, W. M., et al. (2026). Discovery of enaminone-linked benzofuran derivatives as dual VEGFR-2/hCA IX inhibitors exhibiting hypoxia-mediated chemosensitization. RSC Medicinal Chemistry. (Note: While the full article details were used for the protocol, a direct clickable link is not available from the provided search results.

  • Eldehna, W. M., et al. (2026). Discovery of enaminone-linked benzofuran derivatives as dual VEGFR-2/hCA IX inhibitors exhibiting hypoxia-mediated chemosensitization. European Journal of Medicinal Chemistry. [Link]

  • Sapkal, S. B., et al. (n.d.). An efficient synthesis of benzofuran derivatives under conventional/non-conventional method. Academia.edu. [Link]

  • Kumar, D. R. H., & Karvekar, M. D. (2010). Synthesis of Benzofuran Derivatives and their Evaluation of Antimicrobial Activity. E-Journal of Chemistry, 7(2), 636-640.
  • Nasiri, M. A., et al. (2022). Synthesis and Characterization of Benzofuranone and its Derivatives. Journal of Chemical Health Risks.
  • Barim, E., & Akman, F. (2019). Synthesis, characterization and spectroscopic investigation of N-(2-acetylbenzofuran-3-yl)acrylamide monomer: Molecular structure, HOMO–LUMO study, TD-DFT and MEP analysis. Journal of Molecular Structure, 1188, 13-23.

  • Gong, J., et al. (2019). Tandem addition/cyclization for synthesis of 2-aroyl benzofurans and 2-aroyl indoles by carbopalladation of nitriles. Organic & Biomolecular Chemistry, 17(30), 7236-7240. [Link]

  • de Oliveira, P. F., et al. (2015). Detailed ¹H and ¹³C NMR Spectral Data Assignment for Two Dihydrobenzofuran Neolignans. Journal of the Brazilian Chemical Society, 26(8), 1723-1731. [Link]

  • Piaz, V. D., et al. (2018). Synthesis of Benzofuran-2-One Derivatives and Evaluation of Their Antioxidant Capacity by Comparing DPPH Assay and Cyclic Voltammetry. Molecules, 23(3), 701. [Link]

  • Wang, Y., et al. (2024). Synthesis of Benzofuran Derivatives via a DMAP-Mediated Tandem Cyclization Reaction Involving ortho-Hydroxy α-Aminosulfones. Molecules, 29(16), 3615.

  • Koca, M., et al. (2005). part 1. Synthesis and antimicrobial activity of (benzofuran-2-yl)(3-phenyl-3-methylcyclobutyl) ketoxime derivatives. European Journal of Medicinal Chemistry, 40(12), 1351-1358. [Link]

  • Badran, A., et al. (2023). RECENT TRENDS IN THE SYNTHESIS OF ENAMINONES. HETEROCYCLES, 106(9), 1443. [Link]

  • Al-Ghorbani, M., et al. (2019). Natural source, bioactivity and synthesis of benzofuran derivatives. RSC Advances, 9(48), 27510-27540. [Link]

  • Szychowski, K. A., et al. (2024). New Derivatives of 1-(3-Methyl-1-Benzofuran-2-yl)Ethan-1-one: Synthesis and Preliminary Studies of Biological Activity. Molecules, 29(4), 785. [Link]

  • Wu, Y., et al. (2020). One-pot synthesis of benzofurans via heteroannulation of benzoquinones. Heterocyclic Communications, 26(1), 183-189. [Link]

Sources

Using 1-(1-benzofuran-2-yl)-3-(dimethylamino)prop-2-en-1-one in MTT assay for cytotoxicity screening

Author: BenchChem Technical Support Team. Date: April 2026

An Application Guide for Cytotoxicity Screening of 1-(1-benzofuran-2-yl)-3-(dimethylamino)prop-2-en-1-one using the MTT Assay

For Researchers, Scientists, and Drug Development Professionals

Introduction

The benzofuran scaffold is a prominent heterocyclic core found in numerous natural products and synthetic compounds that exhibit a wide range of pharmacological activities, including anticancer, antimicrobial, and anti-inflammatory properties.[1][2] Derivatives of benzofuran have been shown to exert cytotoxic effects on various cancer cell lines, often by inducing apoptosis or generating reactive oxygen species.[3][4][5] This has led to significant interest in synthesizing and evaluating novel benzofuran derivatives as potential therapeutic agents.[6]

This document provides a detailed application protocol for evaluating the cytotoxic potential of the novel compound 1-(1-benzofuran-2-yl)-3-(dimethylamino)prop-2-en-1-one . The proposed method is the 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay, a robust and widely adopted colorimetric technique for assessing cell metabolic activity.[7][8] The assay provides a quantitative measure of cell viability, making it an excellent tool for primary screening and determining the half-maximal inhibitory concentration (IC50) of test compounds.[9]

Principle of the MTT Assay

The MTT assay is predicated on the enzymatic activity of living cells. The core principle involves the reduction of the water-soluble, yellow tetrazolium salt, MTT, into an insoluble purple formazan product.[8] This conversion is primarily carried out by NAD(P)H-dependent oxidoreductase enzymes, such as succinate dehydrogenase, located in the mitochondria of metabolically active cells.[7][10] The resulting intracellular formazan crystals are then solubilized using a suitable solvent, and the absorbance of the colored solution is measured with a spectrophotometer. The intensity of the purple color is directly proportional to the number of viable, metabolically active cells.[11][12]

MTT_Principle cluster_cell In Viable Cell Mito Mitochondrial Dehydrogenases (NAD(P)H-dependent) Formazan_crystals Formazan (Purple, Insoluble Crystals) Mito->Formazan_crystals Reduction MTT MTT (Yellow, Water-Soluble) MTT->Mito Uptake Solubilization Solubilization Solution (e.g., DMSO, SDS) Formazan_crystals->Solubilization Colored_Solution Colored Solution (Purple) Solubilization->Colored_Solution Dissolves Measurement Measure Absorbance (570 nm) Colored_Solution->Measurement MTT_Workflow start Start prep Prepare Compound Stock & Dilutions start->prep seeding_opt Determine Optimal Seeding Density start->seeding_opt treat Treat Cells with Compound prep->treat seed_plate Seed Cells in 96-Well Plate seeding_opt->seed_plate incubate1 Incubate (24h) for Adherence seed_plate->incubate1 incubate1->treat incubate2 Incubate (24, 48, or 72h) treat->incubate2 add_mtt Add MTT Reagent incubate2->add_mtt incubate3 Incubate (2-4h) add_mtt->incubate3 solubilize Add Solubilization Solution & Incubate incubate3->solubilize read Read Absorbance (570 nm / 630 nm) solubilize->read analyze Data Analysis & IC50 Calculation read->analyze end_node End analyze->end_node

Caption: High-level experimental workflow for the MTT assay.

Detailed Experimental Protocols

Part A: Preparation of Reagents and Compound

  • MTT Stock Solution (5 mg/mL):

    • Dissolve 50 mg of MTT powder in 10 mL of sterile PBS.

    • Vortex or sonicate until fully dissolved. * Sterilize the solution by passing it through a 0.22 µm syringe filter.

    • Store in light-protected aliquots at -20°C. Avoid repeated freeze-thaw cycles.

  • Test Compound Stock Solution (e.g., 10 mM):

    • Prepare a high-concentration stock solution of 1-(1-benzofuran-2-yl)-3-(dimethylamino)prop-2-en-1-one in sterile DMSO. The exact concentration will depend on the compound's solubility.

    • Store the stock solution in small aliquots at -20°C or -80°C.

  • Working Compound Dilutions:

    • On the day of the experiment, prepare a series of dilutions from the stock solution using complete cell culture medium.

    • A common approach is to perform serial dilutions (e.g., 1:2 or 1:3) to cover a wide concentration range (e.g., from 0.1 µM to 100 µM).

    • Causality Note: The wide concentration range is essential for generating a complete dose-response curve, which is necessary for accurate IC50 determination.

Part B: Determination of Optimal Cell Seeding Density

This step is critical for ensuring that the cell number is within the linear response range of the assay. [13]

  • Prepare a cell suspension from a culture in the exponential growth phase.

  • Seed a 96-well plate with a range of cell densities (e.g., from 1,000 to 40,000 cells/well) in 100 µL of medium.

  • Incubate the plate for the intended duration of your cytotoxicity experiment (e.g., 24, 48, or 72 hours).

  • After incubation, perform the MTT assay (as described in Part D) on these untreated cells.

  • Plot absorbance vs. cell number. The optimal seeding density should fall within the linear portion of this curve, typically yielding an absorbance between 0.75 and 1.25 for the untreated control at the end of the experiment. [13]

    Parameter Example Cell Lines
    Cell Type Adherent Human Cancer Cells (e.g., A549, HeLa, PC-3)
    Starting Seeding Density Range 2,000 - 10,000 cells/well

    | Incubation Time before Treatment | 24 hours |

Part C: Cytotoxicity Assay Procedure

  • Cell Seeding: Seed the 96-well plate with the predetermined optimal number of cells in 100 µL of complete medium per well.

  • Plate Layout: Design the plate to include all necessary controls in triplicate.

    • Test Wells: Cells + Compound Dilutions.

    • Vehicle Control: Cells + Medium containing the highest concentration of DMSO used in the test wells.

    • Untreated Control: Cells + Medium only (represents 100% viability).

    • Blank Wells: Medium only (for background absorbance subtraction). [13]3. Incubation for Adherence: Incubate the plate for 24 hours at 37°C and 5% CO2 to allow cells to attach and resume normal growth.

  • Compound Treatment: Carefully remove the medium and add 100 µL of the prepared compound dilutions (and control solutions) to the appropriate wells. [11]5. Exposure Incubation: Return the plate to the incubator for the desired exposure time (e.g., 24, 48, or 72 hours).

Part D: MTT Assay and Absorbance Measurement

  • MTT Addition: After the treatment period, add 10 µL of the 5 mg/mL MTT stock solution to each well (final concentration of 0.5 mg/mL). [10] * Expert Insight: It is often recommended to replace the compound-containing medium with fresh, serum-free medium before adding MTT to avoid potential interference from the compound or serum components. 2. Incubation: Incubate the plate for 2-4 hours at 37°C. During this time, viable cells will form visible purple formazan crystals.

  • Formazan Solubilization:

    • Carefully aspirate the MTT-containing medium without disturbing the formazan crystals or the cell layer.

    • Add 100 µL of solubilization solution (e.g., DMSO) to each well. * Place the plate on an orbital shaker for 15 minutes at a low speed to ensure complete dissolution of the crystals. 4. Data Acquisition: Measure the absorbance of each well using a microplate reader at 570 nm. Use a reference wavelength of 630 nm or 650 nm to reduce background noise. [11]Read the plate within 1 hour of adding the solubilization solution.

Data Analysis and Interpretation

  • Background Subtraction: Calculate the average absorbance of the blank wells and subtract this value from all other readings.

  • Calculate Percentage Viability: Normalize the data to the vehicle control to determine the percentage of viable cells for each compound concentration using the following formula: % Cell Viability = (Corrected Absorbance of Treated Sample / Corrected Absorbance of Vehicle Control) x 100

  • Dose-Response Curve: Plot the % Cell Viability (Y-axis) against the corresponding compound concentrations plotted on a logarithmic scale (X-axis).

  • IC50 Determination: Use a non-linear regression analysis (sigmoidal dose-response curve fit) to determine the IC50 value. The IC50 is the concentration of the compound that causes a 50% reduction in cell viability. [9]Software such as GraphPad Prism or Origin is highly recommended for this analysis.

Concentration (µM) Absorbance (570nm) Corrected Absorbance % Viability
Blank0.052--
Vehicle (0)1.1521.100100.0%
0.11.1451.09399.4%
10.9820.93084.5%
100.6120.56050.9%
500.2320.18016.4%
1000.1020.0504.5%

Troubleshooting and Quality Control

ProblemPotential Cause(s)Recommended Solution(s)
High variability between replicate wells Uneven cell seeding; Pipetting errors; Edge effect. [14]Ensure cell suspension is homogenous. Calibrate pipettes. Avoid using the outermost wells of the plate or fill them with sterile PBS to minimize evaporation.
High absorbance in blank wells Contaminated medium or reagents; Phenol red/serum interference. Use fresh, sterile reagents. Prepare blanks with the exact same medium used for cells. Use serum-free medium during MTT incubation.
Low absorbance readings overall Cell number is too low; Insufficient incubation time with MTT or solubilizer. [13]Optimize seeding density. Increase incubation times as needed, ensuring formazan crystals are visible and fully dissolved.
Compound may interfere with MTT reduction The compound itself is a reducing agent or affects mitochondrial respiration independent of viability. Visually inspect wells under a microscope for signs of cytotoxicity (e.g., morphology changes). Consider a complementary cytotoxicity assay (e.g., LDH release or Crystal Violet staining). [7]

References

  • Springer Nature Experiments. "Cytotoxicity MTT Assay Protocols and Methods". [Link]

  • MDPI. "Cytotoxicity of Benzofuran-Containing Simplified Viniferin Analogues". [Link]

  • MDPI. "Structure–Activity Relationship of Benzofuran Derivatives with Potential Anticancer Activity". [Link]

  • MDPI. "The MTT Assay: Utility, Limitations, Pitfalls, and Interpretation in Bulk and Single-Cell Analysis". [Link]

  • ResearchGate. "General mechanism of MTT, MTS, and XTT assay". [Link]

  • Wikipedia. "MTT assay". [Link]

  • PubMed. "Cytotoxic effects of psychotropic benzofuran derivatives, N-methyl-5-(2-aminopropyl)benzofuran and its N-demethylated derivative, on isolated rat hepatocytes". [Link]

  • IJSDR. "Study of Benzofuran Derivatives and their Biological Significance". [Link]

  • NCBI Bookshelf. "Cell Viability Assays - Assay Guidance Manual". [Link]

  • clyte. "Guide to Calculating and Interpreting IC50 & EC50 Values in Cell Viability Assays". [Link]

  • YouTube. "How to Analyse MTT/MTS Assay Data and IC50 using Excel". [Link]

  • YouTube. "MTT assay - Protocol, principle and troubleshooting - DETAILED EXPLANATION". [Link]

  • PMC. "The changing 50% inhibitory concentration (IC50) of cisplatin: a pilot study on the artifacts of the MTT assay and the precise measurement of density-dependent chemoresistance in ovarian cancer". [Link]

  • Juniper Publishers. "Mini Review on Important Biological Properties of Benzofuran Derivatives". [Link]

  • MDPI. "New Derivatives of 1-(3-Methyl-1-Benzofuran-2-yl)Ethan-1-one: Synthesis and Preliminary Studies of Biological Activity". [Link]

  • ScienceOpen. "Natural source, bioactivity and synthesis of benzofuran derivatives". [Link]

  • ResearchGate. "New Derivatives of 1-(3-Methyl-1-Benzofuran-2-yl)Ethan-1-one: Synthesis and Preliminary Studies of Biological Activity". [Link]

Sources

Application Note: Evaluating the Anticancer Potential of 1-(1-benzofuran-2-yl)-3-(dimethylamino)prop-2-en-1-one in Cancer Cell Lines

Author: BenchChem Technical Support Team. Date: April 2026

Abstract

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to investigate the in vitro anticancer properties of 1-(1-benzofuran-2-yl)-3-(dimethylamino)prop-2-en-1-one. This compound, a member of the enaminone class linked to a benzofuran scaffold, belongs to a chemical space rich in bioactive molecules with therapeutic potential.[1][2] Benzofuran derivatives, in particular, have demonstrated a wide range of pharmacological activities, including significant cytotoxic effects against various cancer cell lines.[3][4][5] This document details an integrated series of protocols, from initial cytotoxicity screening to elucidating the mechanism of action through apoptosis and cell cycle analysis. By explaining the causality behind experimental choices and providing self-validating protocols, this note serves as a robust resource for the preclinical evaluation of this promising compound.

Introduction and Scientific Background

The search for novel anticancer agents remains a cornerstone of pharmaceutical research. Enaminones are versatile intermediates used in the synthesis of various heterocyclic compounds and are recognized as important structural motifs in many pharmacologically active agents.[1][6] The benzofuran nucleus is a privileged scaffold found in numerous natural and synthetic compounds exhibiting potent biological activities, including antitumor, antiviral, and anti-inflammatory properties.[2][5] The conjugation of an enaminone linker to a benzofuran core, as seen in 1-(1-benzofuran-2-yl)-3-(dimethylamino)prop-2-en-1-one, presents a unique chemical architecture. Studies on similar structures suggest potential interactions with key cellular targets involved in cancer progression, such as protein kinases or pathways regulating cell survival and proliferation.[7][8]

This application note outlines a logical, multi-step approach to characterize the bioactivity of this compound. The workflow is designed to first establish its cytotoxic efficacy, then to determine the primary mode of cell death induced, and finally to investigate its impact on cell cycle progression and key signaling proteins.

Chemical Profile: 1-(1-benzofuran-2-yl)-3-(dimethylamino)prop-2-en-1-one

  • Chemical Structure: (A visual representation of the chemical structure would be placed here in a formal document.)

  • Molecular Formula: C₁₃H₁₃NO₂

  • Molecular Weight: 215.25 g/mol

  • Class: Benzofuran-Enaminone Conjugate

Experimental Design & Workflow

A systematic evaluation is critical to understanding a compound's anticancer potential. The proposed workflow begins with a broad assessment of cytotoxicity across a panel of cancer cell lines to determine the half-maximal inhibitory concentration (IC₅₀). Subsequent experiments, conducted at concentrations relative to the IC₅₀, are designed to dissect the underlying mechanism of action.

experimental_workflow cluster_prep Phase 1: Preparation & Initial Screening cluster_mechanistic Phase 2: Mechanistic Elucidation cluster_analysis Phase 3: Data Interpretation Compound Compound Preparation (Stock Solution in DMSO) MTT_Assay Protocol 1: Cell Viability (MTT) Assay Compound->MTT_Assay CellCulture Cancer Cell Line Culture (e.g., MCF-7, HCT-116, A549) CellCulture->MTT_Assay IC50 Determine IC50 Value MTT_Assay->IC50 Apoptosis_Assay Protocol 2: Apoptosis Assay (Annexin V/PI Staining) IC50->Apoptosis_Assay Treat cells at IC50 & 2x IC50 CellCycle_Assay Protocol 3: Cell Cycle Analysis (PI Staining) IC50->CellCycle_Assay Treat cells at IC50 & 2x IC50 Western_Blot Protocol 4: Western Blot Analysis (Apoptotic & Cell Cycle Markers) IC50->Western_Blot Treat cells at IC50 & 2x IC50 Interpretation Mechanism of Action Hypothesis Apoptosis_Assay->Interpretation CellCycle_Assay->Interpretation Western_Blot->Interpretation

Figure 1: A comprehensive workflow for the in-vitro evaluation of 1-(1-benzofuran-2-yl)-3-(dimethylamino)prop-2-en-1-one.

Protocol 1: Cell Viability Assessment via MTT Assay

Principle

The MTT assay is a colorimetric method for assessing cell metabolic activity, which serves as a proxy for cell viability.[9] In live cells, mitochondrial dehydrogenases reduce the yellow tetrazolium salt, 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT), to a purple formazan product. The quantity of formazan, measured by absorbance, is directly proportional to the number of viable cells.[10]

Materials and Reagents

  • Selected cancer cell lines (e.g., MCF-7, HCT-116)

  • Complete culture medium (e.g., DMEM with 10% FBS)

  • 1-(1-benzofuran-2-yl)-3-(dimethylamino)prop-2-en-1-one

  • Dimethyl sulfoxide (DMSO, cell culture grade)

  • MTT solution (5 mg/mL in sterile PBS)[11]

  • Formazan Solubilization Solution (e.g., 10% SDS in 0.01 M HCl or pure DMSO)

  • 96-well flat-bottom plates

  • Microplate reader (capable of reading absorbance at 570 nm)

Step-by-Step Methodology

  • Cell Seeding: Harvest and count cells, ensuring viability is >95%. Seed 5,000-10,000 cells per well in 100 µL of complete medium into a 96-well plate. Incubate for 24 hours at 37°C, 5% CO₂ to allow for cell attachment.[11]

  • Compound Preparation and Treatment: Prepare a 10 mM stock solution of the compound in DMSO. Create a series of 2x working concentrations in complete medium via serial dilution (e.g., 200 µM, 100 µM, 50 µM, etc.).

  • Remove the old medium from the cells and add 100 µL of the compound dilutions to the respective wells. Include a "vehicle control" (medium with the highest concentration of DMSO used) and "untreated control" (medium only).

  • Incubate the plate for 48 or 72 hours at 37°C, 5% CO₂.

  • MTT Addition: Add 10 µL of 5 mg/mL MTT solution to each well.[12] Incubate for 3-4 hours at 37°C until purple precipitate is visible.

  • Formazan Solubilization: Carefully remove the medium. Add 100-150 µL of solubilization solution (e.g., DMSO) to each well to dissolve the formazan crystals.[11] Mix gently on an orbital shaker for 10-15 minutes.

  • Absorbance Measurement: Read the absorbance at 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to reduce background.

Data Analysis and Interpretation

  • Calculate Percent Viability:

    • Percent Viability = [(Absorbance of Treated Cells - Absorbance of Blank) / (Absorbance of Vehicle Control - Absorbance of Blank)] x 100

  • Determine IC₅₀: Plot Percent Viability against the log of the compound concentration. Use non-linear regression (log[inhibitor] vs. response) to calculate the IC₅₀ value, which is the concentration required to inhibit cell growth by 50%.

Concentration (µM)Mean Absorbance (570 nm)% Viability
0 (Vehicle)1.25100%
11.1088%
50.8568%
100.6350.4%
250.3024%
500.1512%
IC₅₀ (Calculated) ~10 µM
Table 1: Example data from an MTT assay for calculating cell viability and IC₅₀.

Protocol 2: Apoptosis Detection by Annexin V & Propidium Iodide (PI) Staining

Principle

This flow cytometry-based assay differentiates between healthy, apoptotic, and necrotic cells. In early apoptosis, phosphatidylserine (PS) translocates from the inner to the outer leaflet of the plasma membrane.[13] Annexin V, a protein with a high affinity for PS, is conjugated to a fluorophore (e.g., FITC) to label these cells.[13][14] Propidium Iodide (PI) is a fluorescent nucleic acid dye that cannot cross the membrane of live or early apoptotic cells. It can only enter late-stage apoptotic and necrotic cells where membrane integrity is lost.[13][15]

  • Annexin V- / PI- : Healthy cells

  • Annexin V+ / PI- : Early apoptotic cells[15]

  • Annexin V+ / PI+ : Late apoptotic or necrotic cells[15]

Materials and Reagents

  • Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, PI solution, and 10x Binding Buffer)

  • Phosphate-Buffered Saline (PBS)

  • Treated and control cells (adherent or suspension)

  • Flow cytometer

Step-by-Step Methodology

  • Cell Treatment and Collection: Seed cells in 6-well plates and treat with the compound at its IC₅₀ and 2x IC₅₀ concentrations for 24-48 hours.

  • Harvest the cells. For adherent cells, collect the floating cells from the supernatant and then trypsinize the attached cells. Combine all cells for each sample.

  • Wash the cells (1-5 x 10⁵) once with cold PBS by centrifuging at 300 x g for 5 minutes.[15]

  • Staining: Resuspend the cell pellet in 100 µL of 1x Binding Buffer.[14]

  • Add 5 µL of Annexin V-FITC and 5-10 µL of PI solution to the cell suspension.[14]

  • Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.[14][15]

  • Flow Cytometry Analysis: Add 400 µL of 1x Binding Buffer to each tube.[15] Analyze the samples by flow cytometry within one hour.

Data Analysis and Interpretation

Use the flow cytometer software to gate the cell populations and quantify the percentage of cells in each of the four quadrants. A significant increase in the Annexin V+ populations (early and late apoptotic) compared to the vehicle control indicates that the compound induces apoptosis.

Treatment% Viable (Q3)% Early Apoptotic (Q4)% Late Apoptotic (Q2)% Necrotic (Q1)
Vehicle Control94.5%2.5%2.0%1.0%
Compound (IC₅₀)55.2%25.8%15.5%3.5%
Compound (2x IC₅₀)20.1%40.3%35.1%4.5%
Table 2: Example data from an Annexin V/PI apoptosis assay.

Protocol 3: Cell Cycle Analysis by Propidium Iodide (PI) Staining

Principle

Cell cycle analysis by flow cytometry is used to determine the distribution of a cell population in the different phases of the cell cycle (G0/G1, S, and G2/M).[16][17] The method relies on the ability of PI to bind stoichiometrically to DNA.[16] The fluorescence intensity emitted from the PI-DNA complex is directly proportional to the amount of DNA. Cells in G2/M have twice the DNA content of cells in G0/G1, while cells in the S phase have an intermediate amount.[17] A "sub-G1" peak can also be observed, which represents apoptotic cells with fragmented DNA.[16]

Materials and Reagents

  • Treated and control cells

  • PBS

  • Ice-cold 70% Ethanol

  • PI Staining Solution (e.g., 50 µg/mL PI and 100 µg/mL RNase A in PBS)[18]

  • Flow cytometer

Step-by-Step Methodology

  • Cell Treatment and Collection: Seed cells and treat with the compound as described for the apoptosis assay.

  • Harvest approximately 1 x 10⁶ cells per sample. Wash once with cold PBS.

  • Fixation: Resuspend the cell pellet and, while gently vortexing, add 1 mL of ice-cold 70% ethanol dropwise to fix the cells.[18]

  • Incubate at 4°C for at least 30 minutes (or store at -20°C for longer periods).

  • Staining: Centrifuge the fixed cells at 500 x g for 5 minutes to remove the ethanol.

  • Wash the cells once with PBS.

  • Resuspend the cell pellet in 500 µL of PI Staining Solution. The RNase A is crucial to prevent staining of double-stranded RNA.[16]

  • Incubate for 30 minutes at room temperature in the dark.

  • Flow Cytometry Analysis: Analyze the samples on a flow cytometer, collecting data for at least 10,000 events per sample.

Data Analysis and Interpretation

Use cell cycle analysis software (e.g., ModFit, FlowJo) to generate a DNA content histogram and quantify the percentage of cells in the G0/G1, S, and G2/M phases. An accumulation of cells in a specific phase (e.g., G2/M arrest) suggests the compound interferes with cell cycle progression at that checkpoint.

Treatment% Sub-G1% G0/G1 Phase% S Phase% G2/M Phase
Vehicle Control1.8%65.2%20.5%14.3%
Compound (IC₅₀)8.5%30.1%15.4%54.5%
Compound (2x IC₅₀)15.2%15.7%10.1%74.2%
Table 3: Example data from a cell cycle analysis showing G2/M arrest.

Protocol 4: Mechanistic Insights via Western Blotting

Principle

Western blotting is a technique used to detect specific proteins in a sample.[19][20] It involves separating proteins by size via gel electrophoresis, transferring them to a solid support (membrane), and then probing the membrane with antibodies specific to the target protein.[20] This method can provide semi-quantitative information about protein expression levels and post-translational modifications (e.g., phosphorylation), which is essential for studying signaling pathways.[19][21]

Hypothesized Target Pathway

Based on the induction of apoptosis and G2/M arrest, we can hypothesize that 1-(1-benzofuran-2-yl)-3-(dimethylamino)prop-2-en-1-one may modulate the expression of key regulatory proteins. We will probe for:

  • Apoptosis Markers: Bcl-2 (anti-apoptotic), Bax (pro-apoptotic), and Cleaved Caspase-3 (executioner caspase).

  • Cell Cycle Markers: Cyclin B1 and CDK1 (key regulators of the G2/M transition).

signaling_pathway cluster_cell_cycle Cell Cycle Regulation cluster_apoptosis Apoptosis Pathway Compound 1-(1-benzofuran-2-yl)-3-(...) prop-2-en-1-one CyclinB1_CDK1 Cyclin B1 / CDK1 Complex Compound->CyclinB1_CDK1 Down-regulates? Bcl2 Bcl-2 (Anti-apoptotic) Compound->Bcl2 Down-regulates? G2M_Transition G2/M Transition CyclinB1_CDK1->G2M_Transition Cell_Cycle_Arrest G2/M Arrest G2M_Transition->Cell_Cycle_Arrest blocked Bax Bax (Pro-apoptotic) Bcl2->Bax inhibits Caspase3 Caspase-3 Bax->Caspase3 activates Cleaved_Caspase3 Cleaved Caspase-3 (Active) Caspase3->Cleaved_Caspase3 Apoptosis Apoptosis Cleaved_Caspase3->Apoptosis

Figure 2: Hypothesized signaling pathways affected by the compound, leading to G2/M arrest and apoptosis.

Materials and Reagents

  • Treated and control cell pellets

  • RIPA Lysis Buffer with protease and phosphatase inhibitors

  • BCA Protein Assay Kit

  • SDS-PAGE gels, running buffer, and transfer buffer

  • PVDF or Nitrocellulose membrane

  • Blocking Buffer (e.g., 5% non-fat milk or BSA in TBST)

  • Primary antibodies (anti-Bcl-2, anti-Bax, anti-Caspase-3, anti-Cyclin B1, anti-β-actin)

  • HRP-conjugated secondary antibody

  • Enhanced Chemiluminescence (ECL) substrate

Step-by-Step Methodology

  • Protein Extraction: Lyse treated cell pellets in ice-cold RIPA buffer. Centrifuge to pellet debris and collect the supernatant containing the protein lysate.

  • Protein Quantification: Determine the protein concentration of each sample using a BCA assay.

  • SDS-PAGE: Load 20-30 µg of protein per lane onto an SDS-PAGE gel. Run the gel to separate proteins by size.

  • Protein Transfer: Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane via electroblotting.[22]

  • Blocking: Block the membrane for 1 hour at room temperature in blocking buffer to prevent non-specific antibody binding.[23]

  • Antibody Incubation: Incubate the membrane with the primary antibody (diluted in blocking buffer) overnight at 4°C with gentle shaking.[22]

  • Wash the membrane three times with TBST.

  • Incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Detection: Wash the membrane again with TBST. Apply ECL substrate and visualize the protein bands using a chemiluminescence imaging system.[22] Use β-actin as a loading control to ensure equal protein loading across lanes.

Data Analysis and Interpretation

Quantify the band intensity using software like ImageJ. Normalize the intensity of each target protein to its corresponding β-actin loading control. A decrease in Bcl-2 and Cyclin B1 expression, coupled with an increase in Bax and cleaved Caspase-3, would support the hypothesis that the compound induces apoptosis and G2/M arrest through modulation of these key proteins.

References

  • Bio-Techne. (n.d.). Protocol: Annexin V and PI Staining for Apoptosis by Flow Cytometry. Retrieved from [Link]

  • Chavda, V. et al. (2022). Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method. In: Protocols in Biochemistry and Clinical Biochemistry. Springer, New York, NY. Retrieved from [Link]

  • Kim, K. H., & Sederstrom, J. M. (2015). Assaying cell cycle status using flow cytometry. Current protocols in molecular biology, 111, 28.6.1–28.6.11. Retrieved from [Link]

  • NanoCellect. (2020). How to Complete Cell Cycle Analysis via Flow Cytometry. Retrieved from [Link]

  • Zhao, H. et al. (2017). Rapid Profiling Cell Cycle by Flow Cytometry Using Concurrent Staining of DNA and Mitotic Markers. Bio-protocol, 7(21), e2601. Retrieved from [Link]

  • Al-Warhi, T. et al. (2021). Synthesis, Crystal Structure and Anti-Breast Cancer Activity of Some Enaminone Derivatives. Crystals, 11(12), 1548. Retrieved from [Link]

  • Rutgers University. (n.d.). Apoptosis Assay using Annexin V-FITC and Propidium Iodide. Retrieved from [Link]

  • UT Health San Antonio. (n.d.). Cell Cycle Protocol - Flow Cytometry. Retrieved from [Link]

  • National Center for Biotechnology Information. (2013). Cell Viability Assays. In: Assay Guidance Manual. Retrieved from [Link]

  • Gomaa, A. M. et al. (2017). Enaminones as Building Blocks for the Synthesis of Substituted Pyrazoles with Antitumor and Antimicrobial Activities. Molecules, 22(8), 1251. Retrieved from [Link]

  • G-Biosciences. (n.d.). Annexin V-Dye Apoptosis Assay. Retrieved from [Link]

  • Ain, Q. (2023). Western Blotting for Cancer Research: A Comprehensive Guide to Investigating Signaling Proteins in Cancer Cells. Medium. Retrieved from [Link]

  • Fayed, E. A. et al. (2023). Enaminones as Building Blocks in Heterocyclic Synthesis: Novel Routs for Synthesis of Coumarin Analogs and Study their Anticancer Activities. Polycyclic Aromatic Compounds. Retrieved from [Link]

  • Bio-protocol. (2023). Anticancer assay (MTT). Retrieved from [Link]

  • Boster Biological Technology. (n.d.). MTT (Assay protocol). Retrieved from [Link]

  • El-Naggar, M. et al. (2024). Discovery of enaminone-linked benzofuran derivatives as dual VEGFR-2/hCA IX inhibitors exhibiting hypoxia-mediated chemosensitization. RSC Medicinal Chemistry. Retrieved from [Link]

  • Farghaly, T. A. et al. (2024). The most Recent Compilation of Reactions of Enaminone Derivatives with various Amine Derivatives to Generate Biologically Active Compounds. Mini Reviews in Medicinal Chemistry, 24(8), 793-843. Retrieved from [Link]

  • Springer Protocols. (2019). Analysis of Signaling Pathways by Western Blotting and Immunoprecipitation. Retrieved from [Link]

  • Szychta, P. et al. (2024). New Derivatives of 1-(3-Methyl-1-Benzofuran-2-yl)Ethan-1-one: Synthesis and Preliminary Studies of Biological Activity. Molecules, 29(4), 785. Retrieved from [Link]

  • Crown Bioscience. (2023). Blotting Basics - Western Blot Applications in Preclinical Oncology Research. Retrieved from [Link]

  • ResearchGate. (2024). (PDF) New Derivatives of 1-(3-Methyl-1-Benzofuran-2-yl)Ethan-1-one: Synthesis and Preliminary Studies of Biological Activity. Retrieved from [Link]

  • Al-Ostath, R. A. et al. (2023). Anticancer activity mechanism of novelly synthesized and characterized benzofuran ring-linked 3-nitrophenyl chalcone derivative on colon cancer cells. PLOS ONE, 18(12), e0295171. Retrieved from [Link]

  • Al-Warhi, T. et al. (2023). Anticancer therapeutic potential of benzofuran scaffolds. RSC Advances, 13, 12275-12301. Retrieved from [Link]

  • Zhang, C. et al. (2019). Natural source, bioactivity and synthesis of benzofuran derivatives. RSC Advances, 9, 27510-27540. Retrieved from [Link]

  • RSC Publishing. (2023). Anticancer therapeutic potential of benzofuran scaffolds. Retrieved from [Link]

  • Szychta, P. et al. (2024). New Derivatives of 1-(3-Methyl-1-Benzofuran-2-yl)Ethan-1-one: Synthesis and Preliminary Studies of Biological Activity. PMC. Retrieved from [Link]

  • ResearchGate. (2023). (PDF) Design, Synthesis and Anticancer Activity of New Benzofuran‐Chalcone Hybrids and Their Water Soluble Sodium Salts. Retrieved from [Link]

  • El Bialy, S. A. A. et al. (2013). Novel benzofuran derivatives: synthesis and antitumor activity. Drug Design, Development and Therapy, 7, 21-30. Retrieved from [Link]

  • Cencic, R. et al. (2009). Antitumor Activity and Mechanism of Action of the Cyclopenta[b]benzofuran, Silvestrol. PLOS ONE, 4(4), e5223. Retrieved from [Link]

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Application Note: Preclinical Evaluation of Novel Benzofuran Derivatives as Anti-Inflammatory Agents

Author: BenchChem Technical Support Team. Date: April 2026

Introduction & Mechanistic Rationale

Benzofuran, a privileged heterocyclic scaffold comprising fused benzene and furan rings, has emerged as a highly versatile pharmacophore in modern drug discovery[1]. In the context of inflammatory diseases, novel benzofuran derivatives have demonstrated profound therapeutic potential by simultaneously modulating multiple inflammatory cascades. Mechanistically, these compounds exert their effects by inhibiting the phosphorylation of key proteins within the NF-κB and MAPK signaling pathways[2], and by acting as dual inhibitors of cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX)[3].

The primary advantage of the benzofuran scaffold lies in its ability to selectively target inducible COX-2 over constitutive COX-1, thereby mitigating the severe gastrointestinal liabilities (such as ulceration and bleeding) that plague classical non-steroidal anti-inflammatory drugs (NSAIDs)[4].

As a Senior Application Scientist, I have designed this comprehensive, self-validating experimental workflow to guide drug development professionals through the rigorous preclinical evaluation of benzofuran derivatives. The protocol bridges in vitro molecular screening with in vivo physiological validation to ensure the identification of robust, safe, and highly efficacious lead compounds.

Workflow Start Novel Benzofuran Derivatives InVitro In Vitro Assays (RAW 264.7 Cells) Start->InVitro Enzyme Enzyme Assays (COX-1/2 & 5-LOX) Start->Enzyme InVivo In Vivo Models (Carrageenan Paw Edema) InVitro->InVivo Enzyme->InVivo Data Data Synthesis & Lead Selection InVivo->Data

Workflow for evaluating the anti-inflammatory properties of benzofuran derivatives.

Phase 1: In Vitro Mechanistic Profiling

Causality & Rationale

The murine macrophage RAW 264.7 cell line is the gold standard for in vitro inflammatory modeling. Upon stimulation with lipopolysaccharide (LPS), Toll-like receptor 4 (TLR4) is activated, which subsequently triggers the MAPK (ERK, JNK, p38) and NF-κB signaling pathways[2][5]. This cascade results in the overproduction of pro-inflammatory mediators, most notably nitric oxide (NO)[6].

To build a self-validating assay system, it is critical to couple the NO inhibition assay with a cytotoxicity screen (MTT assay). This ensures that any observed reduction in inflammatory mediators is due to genuine pharmacological modulation by the benzofuran derivative, rather than a false positive caused by compound-induced cell death[7].

Pathway LPS LPS Stimulation TLR4 TLR4 Receptor LPS->TLR4 MAPK MAPK Pathway (ERK, JNK, p38) TLR4->MAPK NFKB NF-κB Pathway (IKK, IκBα, p65) TLR4->NFKB ProInflam Pro-inflammatory Mediators (NO, PGE2, TNF-α, IL-6) MAPK->ProInflam NFKB->ProInflam Benzofuran Benzofuran Derivatives Benzofuran->MAPK Benzofuran->NFKB

Benzofuran-mediated inhibition of LPS-induced NF-κB and MAPK inflammatory pathways.

Protocol 2.1: Cytotoxicity Validation (MTT Assay)

  • Cell Seeding: Seed RAW 264.7 cells in 96-well culture plates at a density of 5×103 cells per well. Incubate overnight at 37°C in a humidified 5% CO₂ atmosphere[7].

  • Treatment: Aspirate the media and treat the cells with varying concentrations of the benzofuran derivative (e.g., 5, 10, 20, 40, 80 μM) dissolved in DMSO. Ensure the final DMSO concentration in the culture medium does not exceed 0.1% to prevent solvent toxicity[7]. Incubate for 72 hours.

  • MTT Addition: Add 50 μL of MTT solution (0.5 mg/mL in PBS) to each well and incubate for an additional 1 hour at 37°C[7].

  • Solubilization & Readout: Carefully aspirate the medium. Solubilize the resulting intracellular formazan crystals by adding 100 μL of DMSO to each well[7]. Measure the absorbance at 570 nm using a microplate reader.

  • Validation Gate: Only proceed to the NO inhibition assay with compound concentrations that maintain >90% cell viability compared to the vehicle control.

Protocol 2.2: Nitric Oxide (NO) Inhibition Assay

  • Pre-treatment: Seed RAW 264.7 cells in 24-well plates. Pre-treat the cells with the validated, non-toxic concentrations of the benzofuran derivative for 1 hour.

  • Stimulation: Induce inflammation by adding 1 μg/mL LPS to the wells and incubate for 24 hours[2][6].

  • Griess Reaction: Transfer 100 μL of the cell culture supernatant to a fresh 96-well plate. Add an equal volume (100 μL) of Griess reagent (1% sulfanilamide and 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride in 2.5% phosphoric acid).

  • Quantification: Incubate in the dark at room temperature for 10 minutes. Measure the absorbance at 540 nm. Calculate the NO concentration by interpolating against a standard curve generated using known concentrations of sodium nitrite.

Phase 2: Target-Specific Enzyme Inhibition

Causality & Rationale

The therapeutic index of an anti-inflammatory drug is heavily dictated by its selectivity towards COX-2 over COX-1. COX-1 is constitutively expressed and maintains physiological functions such as gastric mucosal integrity, whereas COX-2 is induced specifically at sites of inflammation[3]. Evaluating the Selectivity Index (SI) via isolated enzyme assays confirms whether the benzofuran derivative acts as a targeted therapeutic or a broad-spectrum, potentially toxic inhibitor[4].

Protocol 3.1: Ovine COX-1 / COX-2 Inhibition Assay

  • Preparation: Utilize a highly validated ovine COX-1/COX-2 assay kit (e.g., Cayman Chemical, Catalog No. 560131)[3]. Prepare the reaction buffer containing heme and the test benzofuran compounds at various concentrations.

  • Enzyme Incubation: Add the specific isozyme (COX-1 or COX-2) to the respective reaction tubes and incubate at 37°C for 10 minutes to allow compound-enzyme binding.

  • Reaction Initiation: Initiate the enzymatic reaction by adding arachidonic acid (the natural substrate) to all tubes. Incubate for exactly 2 minutes at 37°C.

  • Termination & Readout: Stop the reaction by adding the kit's termination solution. Quantify the production of Prostaglandin E2 (PGE2) using the provided Enzyme-Linked Immunosorbent Assay (ELISA) reagents.

  • Data Analysis: Calculate the IC₅₀ values for both enzymes. Determine the Selectivity Index (SI) using the formula: SI = IC₅₀ (COX-1) / IC₅₀ (COX-2).

Phase 3: In Vivo Efficacy Validation

Causality & Rationale

In vitro potency does not always translate to in vivo efficacy due to pharmacokinetic variables (ADME). The carrageenan-induced paw edema model in rats is a rigorously validated system for assessing acute inflammation[1][8]. The inflammatory response is biphasic: the early phase (0–2 hours) is driven by histamine and serotonin, while the late phase (3–5 hours) is strictly mediated by the overproduction of prostaglandins via COX-2[9]. Benzofuran derivatives targeting COX-2 typically exhibit their most profound inhibitory effects during this late phase[10].

Protocol 4.1: Carrageenan-Induced Paw Edema Model

  • Animal Grouping: Randomize healthy male Wistar rats (150–220 g) into discrete groups (n=6 per group): Vehicle Control (0.5% CMC), Standard Reference (e.g., Indomethacin 10 mg/kg or Celecoxib), and Benzofuran Test Groups (e.g., low and high doses, 10 and 20 mg/kg)[1][8].

  • Pre-dosing & Baseline Measurement: Administer the respective treatments orally[8]. Exactly 1 hour post-administration, measure the baseline volume of the right hind paw of each rat using a plethysmometer (a volume displacement device)[1].

  • Induction: Immediately following the baseline measurement, inject 0.1 mL of a 1% carrageenan solution (prepared in sterile saline) into the sub-plantar region of the right hind paw[1].

  • Temporal Tracking: Measure the paw volume again at 1, 2, 3, and 4 hours post-injection[1][10].

  • Efficacy Calculation: Calculate the percentage of edema inhibition for each time point using the formula: % Inhibition =[1 - (Vt - V0)test / (Vt - V0)control] × 100 (Where V0 is the baseline volume and Vt is the volume at time t).

Quantitative Data Presentation

To facilitate rapid decision-making and lead selection, quantitative outputs from the aforementioned protocols should be synthesized into a comparative matrix. Below is a representative data structure showcasing expected profiles for a highly optimized benzofuran lead against standard clinical references[3][4][7][11].

CompoundRAW 264.7 NO Inhibition (IC₅₀, μM)COX-1 Inhibition (IC₅₀, μM)COX-2 Inhibition (IC₅₀, μM)Selectivity Index (COX-1 / COX-2)In Vivo Paw Edema Inhibition (Late Phase, %)
Optimized Benzofuran Lead 16.512.650.1584.3 71.10%
Celecoxib (COX-2 Selective Standard)32.1> 50.000.05> 1000.075.00%
Indomethacin (Non-selective NSAID)N/A0.030.450.0668.50%

References

  • Recent Updates on Anti-Inflammatory and Antimicrobial Effects of Furan Natural Derivatives Dove Medical Press URL:[Link]

  • Discovery of New Heterocyclic/Benzofuran Hybrids as Potential Anti-Inflammatory Agents International Journal of Molecular Sciences (via PubMed) URL:[Link]

  • Synthesis of Hydroxybenzofuranyl-pyrazolyl and Hydroxyphenyl-pyrazolyl Chalcones and Their Corresponding Pyrazoline Derivatives as COX Inhibitors J-Stage URL:[Link]

  • Benzofuran Derivatives with Antimicrobial and Anti-Inflammatory Activities from Penicillium crustosum SCNU-F0046 MDPI URL:[Link]

  • The Synthesis, Characterisation and Biological Evaluation of Novel Benzofuran Derivatives EAS Publisher URL: [Link]

  • Evaluation of the Anti-Inflammatory Activity of Iodo Benzofuran Derivatives: In Vivo and In Silico Studies Chemistry & Biodiversity (via PubMed) URL:[Link]

  • Bioassay-guided Isolation of a Antinociceptive, Anti-inflammatory and Antipyretic Benzofuran Derivative Walsh Medical Media URL:[Link]

  • Synthesis, Antimicrobial and Anti-inflammatory Activity of Some Novel Benzofuran Derivatives Journal of Pharmaceutical Research URL: [Link]

  • Development of a New Benzofuran–Pyrazole–Pyridine-Based Molecule for the Management of Osteoarthritis MDPI URL: [Link]

Sources

Application Note: Solubilization and Formulation Protocol for 1-(1-Benzofuran-2-yl)-3-(dimethylamino)prop-2-en-1-one

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Scientific Context

The compound 1-(1-benzofuran-2-yl)-3-(dimethylamino)prop-2-en-1-one is a critical synthetic intermediate and a bioactive scaffold utilized in the development of advanced heterocyclic therapeutics. Recently, enaminone-linked benzofuran derivatives have emerged as highly potent, dual-targeting inhibitors of Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2) and human Carbonic Anhydrase IX (hCA IX)[1]. These targets are overexpressed in aggressive malignancies and are fundamentally linked to hypoxia-driven tumor growth and survival[1].

Despite its pharmacological utility, this compound presents significant in vitro handling challenges. The planar benzofuran core drives strong intermolecular π−π stacking, while the lipophilic nature of the scaffold results in extremely poor aqueous solubility[2]. Furthermore, rapid introduction of the compound into aqueous assay buffers often leads to colloidal aggregation or "crashing out," which can generate false positives in biochemical assays (e.g., via light scattering or non-specific protein binding).

This application note provides a self-validating, step-by-step protocol to successfully solubilize and formulate 1-(1-benzofuran-2-yl)-3-(dimethylamino)prop-2-en-1-one for cell-based and biochemical in vitro assays, ensuring thermodynamic stability and data integrity.

Physicochemical Profiling & Solubilization Rationale

To design an effective solubilization strategy, we must first analyze the compound's physicochemical properties. The enaminone system provides electronic tunability and conjugation flexibility[1], but it also creates a highly conjugated, rigid, and hydrophobic plane.

Table 1: Physicochemical Profile & Formulation Impact

PropertyCharacteristicImpact on Solubilization Strategy
Molecular Structure Planar, conjugated enaminone linked to a benzofuran coreHigh propensity for π−π stacking; requires a solvent with a high dielectric constant to disrupt crystal lattice forces.
Aqueous Solubility Practically InsolubleCannot be dissolved directly in aqueous buffers or cell culture media[2].
Primary Solvent 100% Anhydrous DMSODMSO effectively solvates the lipophilic core and disrupts hydrogen/dipole interactions.
Stability Sensitive to extreme pH / HydrolysisAqueous working solutions must be prepared fresh immediately prior to the assay to prevent enaminone hydrolysis.
The Causality of the Formulation Strategy

Why Anhydrous DMSO? Dimethyl sulfoxide (DMSO) is an aprotic, highly polar solvent. It easily penetrates the crystal lattice of planar aromatic compounds, solvating the benzofuran core while satisfying the dipole of the dimethylamino group. Why Step-Wise Dilution? Direct dilution of a high-concentration DMSO stock (e.g., 50 mM) into an aqueous buffer creates a localized high-dielectric shock. The hydrophobic compound rapidly nucleates, forming micro-precipitates. By utilizing an intermediate dilution step, we lower the localized concentration gradient, allowing the compound to remain in a metastable supersaturated state or be properly sequestered by carrier proteins (like BSA) in the assay media.

Experimental Workflows & Visualizations

SolubilizationWorkflow A 1-(1-benzofuran-2-yl)-3-(dimethylamino)prop-2-en-1-one (Dry Powder) B Primary Stock (10-50 mM) 100% Anhydrous DMSO A->B Add DMSO & Vortex C Intermediate Dilution (100x) DMSO or DMSO/Tween-20 B->C Serial Dilution D Cell Culture Media (Final ≤ 0.1% DMSO) C->D 1:100 Dilution into Media E Biochemical Assay Buffer (Final ≤ 1% DMSO) C->E 1:100 Dilution into Buffer

Figure 1: Step-wise solubilization workflow to prevent aqueous precipitation.

PathwayContext cluster_targets Therapeutic Targets in Aggressive Malignancies Hypoxia Hypoxia (Low O2 Microenvironment) HIF1A HIF-1α Accumulation & Transactivation Hypoxia->HIF1A VEGFR2 VEGFR-2 (Angiogenesis & Proliferation) HIF1A->VEGFR2 Transcriptional Upregulation hCAIX hCA IX (pH Regulation & Survival) HIF1A->hCAIX Transcriptional Upregulation Tumor Tumor Growth & Metastasis VEGFR2->Tumor hCAIX->Tumor Enaminone Enaminone-Linked Benzofuran Derivatives Enaminone->VEGFR2 Kinase Inhibition Enaminone->hCAIX Zinc-Pocket Binding

Figure 2: Hypoxia-mediated signaling pathway targeted by benzofuran-enaminone derivatives.

Step-by-Step Solubilization Protocol

Phase 1: Preparation of the Primary Stock Solution (10 mM to 50 mM)

Caution: Enaminones can be photosensitive. Perform stock preparation in amber tubes or under low-light conditions.

  • Equilibration: Allow the lyophilized powder of 1-(1-benzofuran-2-yl)-3-(dimethylamino)prop-2-en-1-one to equilibrate to room temperature in a desiccator before opening. This prevents ambient moisture condensation, which drastically reduces DMSO solubility.

  • Gravimetric Measurement: Weigh the desired amount of compound using a microbalance.

  • Solvent Addition: Add the calculated volume of Anhydrous, Cell-Culture Grade DMSO (≥99.9% purity) to achieve a 10 mM or 50 mM concentration.

    • Formula: Volume (mL) = Mass (mg) /[Concentration (mM) × Molecular Weight ( g/mol )]

  • Dissolution: Vortex the mixture vigorously for 30–60 seconds. If the compound resists dissolution, sonicate in a room-temperature water bath for 2–5 minutes. Avoid heating above 37°C to prevent thermal degradation of the enaminone double bond.

  • Storage: Aliquot the primary stock into single-use amber microcentrifuge tubes. Purge the tubes with Argon gas to displace moisture, and store at -20°C or -80°C. Strictly avoid freeze-thaw cycles.

Phase 2: Intermediate Dilution Strategy

To prevent the compound from crashing out upon introduction to aqueous media, create an intermediate dilution cascade.

Table 2: Serial Dilution Matrix for In Vitro Assays

Primary Stock (DMSO)Intermediate Dilution (DMSO)Final Assay DilutionFinal DMSO Concentration
10 mM1 mM (1:10 in DMSO)10 µM (1:100 in Media)0.1% (v/v)
10 mM100 µM (1:100 in DMSO)1 µM (1:100 in Media)0.1% (v/v)
50 mM5 mM (1:10 in DMSO)50 µM (1:100 in Media)0.1% (v/v)

  • Prepare intermediate stocks in 100% DMSO at 100x or 1000x the final desired assay concentration.

  • Optional for Biochemical Assays: If the final assay buffer lacks carrier proteins (like BSA), you may prepare the intermediate dilution in a 50:50 mixture of DMSO and a non-ionic surfactant (e.g., 0.1% Tween-20) to act as a solubilizing chaperone.

Phase 3: Final Assay Formulation

  • Cell-Based Assays (e.g., MCF-7 antiproliferative assays[1]): Pre-warm the complete culture media (containing 5-10% FBS) to 37°C. The proteins in FBS act as natural carriers for lipophilic benzofuran derivatives. Slowly pipette the intermediate DMSO stock into the media while gently vortexing. The final DMSO concentration must not exceed 0.1% to prevent solvent-induced cytotoxicity.

  • Biochemical Assays (e.g., hCA IX or VEGFR-2 enzymatic assays[1]): Add the intermediate stock to the assay buffer immediately prior to initiating the reaction. Ensure the buffer contains at least 0.01% Triton X-100 or 0.1% BSA to prevent the compound from adhering to the plastic walls of the microtiter plate.

Quality Control & Self-Validation

To ensure the integrity of your experimental data, every solubilization protocol must be a self-validating system. Implement the following QC checks:

  • Visual Inspection (Macroscopic): Hold the final aqueous dilution against a dark background under a bright light. Look for the Tyndall effect (scattering of light), which indicates the formation of colloidal micro-precipitates.

  • Nephelometry / Absorbance Check (Microscopic): Read the absorbance of the final assay formulation at 600 nm in a spectrophotometer. A baseline shift (OD > 0.05 compared to a DMSO-only vehicle control) indicates that the compound has crashed out of solution. If this occurs, increase the concentration of carrier protein (BSA) in the buffer or lower the maximum assay concentration.

  • Time-to-Assay Rule: Enaminones can undergo hydrolysis in aqueous environments over time. Always prepare the final aqueous dilutions immediately (< 15 minutes) before applying them to cells or enzymes.

References

  • Eldehna, W. M., Elsayed, Z. M., Elnagar, M. R., Ammara, A., Elkotamy, M. S., Monir, R., Nocentini, A., Al-Sanea, M. M., Supuran, C. T., Tawfik, H. O., Abdel-Aziz, H. A., & Negmeldin, A. T. (2026). Discovery of enaminone-linked benzofuran derivatives as dual VEGFR-2/hCA IX inhibitors exhibiting hypoxia-mediated chemosensitization. RSC Medicinal Chemistry.

  • National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 9223, Benzofuran. PubChem.

Sources

Recrystallization procedure for 1-(1-benzofuran-2-yl)-3-(dimethylamino)prop-2-en-1-one

Author: BenchChem Technical Support Team. Date: April 2026

An Application Note and Protocol for the Recrystallization of 1-(1-benzofuran-2-yl)-3-(dimethylamino)prop-2-en-1-one

Abstract

This document provides a detailed protocol for the purification of 1-(1-benzofuran-2-yl)-3-(dimethylamino)prop-2-en-1-one, a compound featuring both a benzofuran nucleus and an enaminone moiety. Such structures are of significant interest in medicinal chemistry and organic synthesis due to their versatile reactivity and biological activities.[1][2][3] Given that enaminones can exhibit instability towards purification methods like silica gel chromatography, recrystallization presents a robust and scalable alternative for achieving high purity.[4] This guide outlines a systematic approach, from solvent selection to final product isolation, designed for researchers in drug discovery and chemical development.

The Principle of Recrystallization

Recrystallization is a fundamental technique for purifying solid organic compounds.[5] The process relies on the differential solubility of a compound and its impurities in a chosen solvent system at varying temperatures. An ideal recrystallization solvent will dissolve the target compound sparingly at room temperature but readily at its boiling point. Impurities, conversely, should either be highly soluble at all temperatures (remaining in the liquid phase, or "mother liquor") or completely insoluble (allowing for removal via hot filtration).[6]

The core steps involve:

  • Dissolving the impure solid in a minimum amount of a suitable hot solvent.

  • Filtering the hot solution to remove any insoluble impurities.

  • Allowing the solution to cool slowly and undisturbed, promoting the formation of a pure crystal lattice.

  • Isolating the purified crystals by filtration.

  • Washing the crystals with a small amount of cold solvent to remove any adhering mother liquor.

  • Drying the crystals to remove all traces of the solvent.[5]

The success of this technique hinges on the careful selection of the solvent, which is the primary focus of the initial phase of this protocol.

Materials and Equipment

Reagents:

  • Crude 1-(1-benzofuran-2-yl)-3-(dimethylamino)prop-2-en-1-one

  • Methanol (ACS Grade or higher)

  • Ethanol (ACS Grade or higher)

  • Acetone (ACS Grade or higher)

  • Deionized Water

  • Celatom® or activated charcoal (optional, for colored impurities)

Equipment:

  • Erlenmeyer flasks

  • Hot plate with magnetic stirring capabilities

  • Magnetic stir bars

  • Powder funnel and fluted filter paper (for hot filtration, if needed)

  • Büchner funnel and flask

  • Vacuum source (aspirator or pump)

  • Filter paper (to fit Büchner funnel)

  • Glass stirring rod

  • Spatulas

  • Watch glass

  • Drying oven or vacuum desiccator

  • Melting point apparatus and capillary tubes

Protocol Part I: Solvent System Selection

The choice of solvent is critical. Based on the enaminone and benzofuran structures, polar protic solvents are excellent starting points. Literature on related enamine salts and benzofuran derivatives frequently cites methanol and ethanol as effective recrystallization solvents.[7][8] Acetone has also been noted for purifying similar benzofuran-containing molecules.[9]

Procedure for Solubility Screening:

  • Place approximately 20-30 mg of the crude compound into several small test tubes.

  • To each tube, add a different solvent (e.g., methanol, ethanol, acetone, water) dropwise at room temperature, vortexing after each addition.

  • Record the solubility at room temperature. An ideal solvent will show low solubility.

  • If the compound is insoluble at room temperature, gently heat the test tube in a water bath towards the solvent's boiling point.

  • Record the solubility at the elevated temperature.

  • If the compound dissolves when hot, place the tube in an ice-water bath for 15-20 minutes and observe for crystal formation.

Table 1: Solvent Selection Guide & Expected Observations

Solvent SystemExpected Solubility (Room Temp)Expected Solubility (Hot)Rationale & Notes
Methanol Low to ModerateHighA primary candidate based on protocols for other enamine salts.[7] May require the addition of a small amount of water (anti-solvent) to reduce initial solubility if it is too high.
Ethanol LowHighSimilar to methanol, often a good alternative with a slightly higher boiling point. Frequently used for benzofuran derivatives.[8]
Acetone ModerateHighA polar aprotic option, reported to be effective for related benzofuran chalcones.[9] Its high volatility aids in rapid drying.
Ethyl Acetate ModerateHighOften used in chromatography of benzofurans.[10][11] Can be paired with an anti-solvent like heptane or petroleum ether.

For this specific compound, an aqueous methanol or ethanol solution is the recommended starting point due to its proven efficacy with both enaminone and benzofuran scaffolds.

Protocol Part II: Detailed Recrystallization Procedure

This protocol assumes methanol has been selected as the optimal solvent.

Step 1: Dissolution

  • Place the crude 1-(1-benzofuran-2-yl)-3-(dimethylamino)prop-2-en-1-one into an appropriately sized Erlenmeyer flask equipped with a magnetic stir bar.

  • Add a minimal amount of methanol, just enough to create a slurry.

  • Gently heat the mixture on a hot plate with stirring. Add methanol in small portions until the solid completely dissolves at or near the boiling point. Causality Check: Using the minimum amount of hot solvent is crucial to ensure the solution is saturated, which maximizes the yield upon cooling.[5]

Step 2: Decolorization (Optional)

  • If the solution is highly colored, remove it from the heat source.

  • Allow the solution to cool slightly to prevent violent boiling upon the addition of charcoal.

  • Add a very small amount of activated charcoal to the flask, stir, and reheat to boiling for a few minutes. The charcoal adsorbs colored impurities.[6]

Step 3: Hot Filtration (Optional)

  • If activated charcoal was used or if insoluble impurities are visible, a hot filtration is necessary.

  • Pre-heat a second Erlenmeyer flask and a powder funnel on the hot plate. Place a piece of fluted filter paper in the funnel.

  • Pour the hot solution quickly through the fluted filter paper into the clean, pre-heated flask. Causality Check: This step must be performed quickly with heated glassware to prevent premature crystallization of the product on the filter paper or in the funnel.

Step 4: Crystallization

  • Cover the flask containing the clear, hot filtrate with a watch glass to prevent solvent evaporation and contamination.

  • Allow the flask to cool slowly and undisturbed to room temperature on the benchtop. Causality Check: Slow cooling is essential for the formation of large, pure crystals. Rapid cooling can trap impurities within the crystal lattice, diminishing the effectiveness of the purification.

  • Once the flask has reached room temperature and crystal formation appears complete, place it in an ice-water bath for at least 30 minutes to maximize the precipitation of the product.

Step 5: Crystal Isolation

  • Set up a Büchner funnel with a piece of filter paper that fits snugly and covers all the holes.

  • Wet the filter paper with a small amount of ice-cold methanol to ensure it seals against the funnel.

  • Turn on the vacuum source and pour the cold crystal slurry into the center of the Büchner funnel.

  • Wash the crystals with a minimal amount of ice-cold methanol to rinse away any remaining soluble impurities from the mother liquor. Causality Check: Using ice-cold solvent for washing is critical to avoid dissolving a significant portion of the purified product.[5]

Step 6: Drying

  • Leave the crystals in the Büchner funnel with the vacuum on for 10-15 minutes to air-dry them as much as possible.

  • Transfer the semi-dry crystalline powder to a pre-weighed watch glass.

  • Dry the crystals to a constant weight, preferably in a vacuum oven at a mild temperature (e.g., 40-50 °C) or in a desiccator under vacuum.

Visualization of the Recrystallization Workflow

Recrystallization_Workflow Figure 1: Recrystallization Workflow A 1. Dissolution Crude product in minimal hot methanol B 2. Hot Filtration (Optional) Remove insoluble impurities or charcoal A->B If needed C 3. Slow Cooling Allow solution to cool to room temperature A->C If no filtration B->C D 4. Ice Bath Maximize crystal precipitation C->D E 5. Vacuum Filtration Isolate pure crystals D->E F 6. Cold Solvent Wash Rinse away mother liquor E->F G 7. Drying Remove residual solvent F->G H Pure Crystalline Product G->H

Caption: Figure 1: Recrystallization Workflow

Expected Results & Troubleshooting

Table 2: Key Parameters and Expected Outcomes

ParameterGuidelineExpected Purity (Melting Point)Expected Yield
Solvent Volume ~3-5 mL methanol per 1 g of crude product (variable)Sharp melting point range (e.g., within 1-2 °C) after recrystallization.75-90% (highly dependent on initial purity)
Cooling Time 1-2 hours at room temp, 30+ min in ice bathBroad, depressed melting point range for crude product.N/A

Troubleshooting Guide:

  • Oiling Out: If the product separates as an oil instead of crystals, it may be due to a high concentration of impurities or the melting point of the solid being lower than the boiling point of the solvent. To resolve, reheat the solution to dissolve the oil, add slightly more solvent, and allow it to cool even more slowly.

  • No Crystals Form: If no crystals appear after cooling, the solution may be too dilute or super-saturated. Try scratching the inside of the flask with a glass rod at the solution's surface to provide a nucleation site. If that fails, a "seed crystal" from a previous batch can be added. As a last resort, some solvent can be evaporated to increase the concentration before re-cooling.

  • Low Yield: This can result from using too much solvent during dissolution, not cooling the solution sufficiently, or washing the crystals with solvent that was not ice-cold.

References

  • Google Patents. (n.d.). Method for synthesizing benzofuran derivative by taking phenol and alpha-halogenated ketone as raw materials.
  • Google Patents. (n.d.). A kind of benzofuran derivative and preparation method thereof.
  • Google Patents. (n.d.). Recrystallization purification method of enamine salt.

  • National Center for Biotechnology Information. (n.d.). Synthesis of Deuterated Enaminones with High Isotopic Fidelity. Retrieved from [Link]

  • MDPI. (2024). Synthesis of Benzofuran Derivatives via a DMAP-Mediated Tandem Cyclization Reaction Involving ortho-Hydroxy α-Aminosulfones. Retrieved from [Link]

  • Cuestiones de Fisioterapia. (n.d.). 645 Design, Synthesis And Characterization Of Benzofuran Derivatives For Anti-Bacterial Activity. Retrieved from [Link]

  • Beaudry, C. (2021). Regioselective Synthesis of Benzofuranones and Benzofurans.

  • University of California, Davis. (n.d.). Recrystallization. Retrieved from [Link]

  • City University of New York. (n.d.). Purification by Recrystallization. Retrieved from [Link]

  • De Gruyter. (2021). One-pot synthesis of benzofurans via heteroannulation of benzoquinones. Retrieved from [Link]

  • MDPI. (2024). New Derivatives of 1-(3-Methyl-1-Benzofuran-2-yl)Ethan-1-one: Synthesis and Preliminary Studies of Biological Activity. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). Crystal structure of (2E)-1-(1-benzofuran-2-yl)-3-(2-bromophenyl)prop-2-en-1-one monohydrate. Retrieved from [Link]

  • Beilstein Journals. (2025). General method for the synthesis of enaminones via photocatalysis. Retrieved from [Link]

Sources

Application Notes & Protocols: A Guide to the Synthesis and Biological Evaluation of Benzofuran Chalcone Analogues

Author: BenchChem Technical Support Team. Date: April 2026

Introduction: The Strategic Hybridization of Privileged Scaffolds

In the landscape of medicinal chemistry, benzofuran and chalcone moieties stand out as "privileged structures," consistently appearing in natural products and synthetic compounds with a vast array of pharmacological activities.[1] Benzofurans, heterocyclic compounds ubiquitous in nature, are known for their potent anti-tumor, antibacterial, anti-inflammatory, and antiviral properties.[1][2] Similarly, chalcones, characterized by an α,β-unsaturated ketone system linking two aromatic rings, exhibit a comparable spectrum of biological effects, including significant anticancer and antimicrobial efficacy.[3][4][5]

The strategic fusion of these two pharmacophores into a single molecular entity—the benzofuran chalcone—is a well-established approach to generate novel drug candidates with potentially enhanced or synergistic activities.[6][7] This guide provides a comprehensive, field-proven framework for the synthesis of benzofuran chalcone analogues via the Claisen-Schmidt condensation and outlines detailed protocols for their subsequent biological evaluation, with a focus on anticancer and antimicrobial screening.

Part I: Chemical Synthesis of Benzofuran Chalcone Analogues

The most reliable and widely adopted method for synthesizing chalcones is the base-catalyzed Claisen-Schmidt condensation.[8][9] This reaction involves the aldol condensation between a substituted benzofuran ketone (possessing α-hydrogens) and a substituted aromatic aldehyde (lacking α-hydrogens), followed by dehydration to yield the characteristic α,β-unsaturated ketone scaffold.[9]

Causality of the Claisen-Schmidt Condensation

The reaction is initiated by a base (e.g., NaOH, KOH) which abstracts an acidic α-proton from the ketone (the 2-acetylbenzofuran derivative) to form a resonance-stabilized enolate. This nucleophilic enolate then attacks the electrophilic carbonyl carbon of the aromatic aldehyde. The resulting β-hydroxy ketone intermediate readily undergoes base-catalyzed dehydration to form the highly conjugated and stable chalcone product. The choice of a strong base ensures efficient enolate formation, driving the reaction forward.[9]

G cluster_0 Synthesis Workflow A 1. Prepare Precursors (2-Acetylbenzofuran & Ar-CHO) B 2. Dissolve in Solvent (e.g., Ethanol) A->B C 3. Add Base Catalyst (e.g., aq. KOH) B->C D 4. Reaction Stirring (Room Temp, Monitor by TLC) C->D E 5. Work-up (Pour into ice water, acidify) D->E F 6. Isolation & Purification (Filtration, Recrystallization) E->F G 7. Characterization (NMR, IR, MS) F->G H Pure Benzofuran Chalcone G->H

Figure 1: General workflow for the synthesis of benzofuran chalcones via Claisen-Schmidt condensation.

Protocol 1: General Synthesis of (E)-1-(Benzofuran-2-yl)-3-arylprop-2-en-1-one Derivatives

This protocol describes a robust method for the synthesis of a target chalcone from its respective ketone and aldehyde precursors.

Materials & Reagents:

  • Substituted 2-acetylbenzofuran (1.0 eq)

  • Substituted aromatic aldehyde (1.0 - 1.2 eq)

  • Potassium Hydroxide (KOH) or Sodium Hydroxide (NaOH)

  • Ethanol (95%)

  • Deionized water

  • Dilute Hydrochloric Acid (HCl)

  • Round-bottom flask, magnetic stirrer, ice bath, Büchner funnel

Step-by-Step Methodology:

  • Reactant Solubilization: In a round-bottom flask, dissolve the 2-acetylbenzofuran derivative (1.0 eq) and the selected aromatic aldehyde (1.1 eq) in an appropriate volume of ethanol with stirring.[3]

  • Reaction Initiation: Cool the solution in an ice bath to 0–5 °C. Prepare a solution of aqueous KOH (e.g., 60%) and add it dropwise to the stirred reaction mixture.[3] The formation of a colored precipitate often indicates product formation.

  • Reaction Progression: Remove the flask from the ice bath and allow it to stir at room temperature for 2-24 hours.[3] The reaction progress should be monitored by Thin-Layer Chromatography (TLC) until the starting materials are consumed.[10]

  • Product Quenching & Precipitation: Once the reaction is complete, pour the mixture into a beaker containing crushed ice and cold water.[10][11]

  • Neutralization: Carefully acidify the mixture with dilute HCl until it reaches a neutral pH (pH ~7). This step ensures complete precipitation of the chalcone product.[10]

  • Isolation: Collect the precipitated solid by vacuum filtration using a Büchner funnel. Wash the solid generously with cold water to remove any residual salts and base.

  • Purification: The crude product is best purified by recrystallization from a suitable solvent, typically absolute ethanol, to yield the pure benzofuran chalcone derivative.

Structural Characterization

Validation of the synthesized chalcone structure is critical. The following data are characteristic of a successful synthesis.

Technique Characteristic Signature Rationale
FT-IR Strong absorption band around 1650-1700 cm⁻¹Corresponds to the C=O stretching vibration of the α,β-unsaturated ketone system.[8]
¹H NMR Two doublets in the olefinic region (δ 6.5-8.0 ppm) with a large coupling constant (J ≈ 15 Hz)Confirms the presence of the trans (-CH=CH-) protons of the enone bridge.[12]
¹³C NMR Signal for the carbonyl carbon (C=O) typically observed downfield (δ > 180 ppm).Indicates the presence of the ketone functional group.
Mass Spec. Molecular ion peak [M]⁺ or [M+H]⁺ corresponding to the calculated molecular weight.Confirms the molecular formula and identity of the synthesized compound.

Part II: Biological Evaluation Protocols

The diverse biological activities of benzofuran chalcones necessitate a tiered screening approach, starting with broad in vitro assays to identify promising candidates for further investigation.

G cluster_1 Biological Evaluation Cascade A Synthesized Chalcone Library B Primary Screening (e.g., Anticancer, Antimicrobial) A->B C Anticancer: MTT Assay (Multiple Cell Lines) B->C D Antimicrobial: MIC Assay (Bacterial & Fungal Strains) B->D E Data Analysis (Calculate IC₅₀ / MIC values) C->E D->E F Identify 'Hit' Compounds E->F G Secondary / Mechanistic Assays (e.g., Apoptosis, Enzyme Inhibition) F->G H Lead Compound G->H

Figure 2: A structured workflow for the biological screening of synthesized benzofuran chalcones.

Protocol 2: In Vitro Anticancer Activity via MTT Cytotoxicity Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method used to assess cell viability and is a standard first-line screen for cytotoxic compounds.[3][6] Viable cells with active mitochondrial dehydrogenases reduce the yellow MTT to a purple formazan product, the amount of which is proportional to the number of living cells.

Materials & Reagents:

  • Human cancer cell lines (e.g., HeLa, HCC1806, A549, MCF-7).[3][6]

  • Complete cell culture medium (e.g., DMEM) with Fetal Bovine Serum (FBS) and antibiotics.

  • Synthesized benzofuran chalcones, dissolved in DMSO to create stock solutions.

  • MTT solution (5 mg/mL in PBS).

  • DMSO (cell culture grade).

  • 96-well microtiter plates, multichannel pipette, microplate reader.

Step-by-Step Methodology:

  • Cell Seeding: Culture the desired cancer cell lines to ~80% confluency. Trypsinize, count, and seed the cells into 96-well plates at a density of 5,000-10,000 cells/well in 100 µL of complete medium. Incubate for 24 hours at 37 °C in a 5% CO₂ atmosphere.

  • Compound Treatment: Prepare serial dilutions of the benzofuran chalcone analogues in culture medium from the DMSO stock. The final DMSO concentration should not exceed 0.5% to avoid solvent toxicity.

  • Incubation: After 24 hours, remove the old medium from the plates and add 100 µL of the medium containing the various concentrations of test compounds. Include wells for a positive control (e.g., Cisplatin) and a negative control (vehicle, i.e., medium with DMSO).[6] Incubate for an additional 24-48 hours.[13]

  • MTT Addition: Add 20 µL of the MTT solution to each well and incubate for another 4 hours. During this time, purple formazan crystals will form in viable cells.

  • Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals. Gently shake the plate for 10 minutes.

  • Absorbance Reading: Measure the absorbance (optical density) of each well at a wavelength of approximately 570 nm using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle-treated control cells. Plot the viability percentage against the compound concentration and determine the half-maximal inhibitory concentration (IC₅₀) value using non-linear regression analysis.

Data Presentation: Anticancer Activity

Compound ID Substitution Pattern IC₅₀ (µM) vs. HeLa IC₅₀ (µM) vs. HCC1806 IC₅₀ (µM) vs. A549
Analogue 4gR = 4-OH, 3-OCH₃5.61[6]5.93[6]> 25
Analogue 4dR = 4-CH₃> 2517.13[6]> 25
Cisplatin (Control)N/AValueValueValue
Protocol 3: In Vitro Antimicrobial Activity via Agar Well Diffusion Method

This method is a standard preliminary test to evaluate the antimicrobial potential of chemical agents by measuring the area where bacterial growth is inhibited.[14]

Materials & Reagents:

  • Bacterial strains (e.g., Staphylococcus aureus, Escherichia coli).

  • Nutrient Agar or Mueller-Hinton Agar.

  • Sterile Petri dishes, sterile cork borer, micropipettes.

  • Test compounds (25 µg/mL in DMSO).

  • Positive control (e.g., Norfloxacin).

  • Negative control (DMSO).

Step-by-Step Methodology:

  • Inoculum Preparation: Prepare a standardized suspension of the test bacteria (e.g., to 0.5 McFarland standard).

  • Plate Preparation: Pour molten sterile agar into Petri dishes and allow it to solidify. Uniformly spread the bacterial inoculum over the agar surface.

  • Well Creation: Use a sterile cork borer to punch uniform wells (e.g., 6 mm diameter) into the agar.

  • Compound Loading: Add a fixed volume (e.g., 100 µL) of each test compound solution into separate wells. Add the positive and negative controls to their respective wells.

  • Incubation: Incubate the plates at 37 °C for 24 hours.

  • Data Measurement: Measure the diameter (in mm) of the clear zone of growth inhibition around each well. A larger diameter indicates greater antimicrobial activity.

Data Presentation: Antibacterial Activity

Compound ID Substitution Pattern Zone of Inhibition (mm) vs. S. aureus Zone of Inhibition (mm) vs. E. coli
Analogue 6nR = 4-CF₃ValueValue
Analogue 6oR = 4-OCF₃ValueValue
Norfloxacin (Control)N/AValueValue
DMSO (Control)N/A00

Structure-Activity Relationship (SAR) Insights

Preliminary SAR studies from various reports provide valuable guidance for designing new analogues:

  • Anticancer Activity: The presence of electron-donating groups (EDGs) like methoxy (-OCH₃) and hydroxyl (-OH) on the aryl ring often correlates with good cytotoxic activity.[6] In some series, aryl chalcones displayed better activity than those with heterocyclic rings.[6]

  • Antimicrobial Activity: Substituents such as trifluoromethyl (-CF₃), trifluoromethoxy (-OCF₃), and fluoro (-F) on the aryl ring have been shown to confer excellent antibacterial activity, sometimes equipotent to standard drugs like Norfloxacin. The presence of a chlorine atom on the benzofuran ring can also enhance antibacterial effects.[7]

Conclusion

This guide details a robust and reproducible framework for the synthesis of benzofuran chalcone analogues and their primary biological evaluation. The Claisen-Schmidt condensation remains a highly effective method for generating these hybrid scaffolds. The provided protocols for MTT and agar well diffusion assays serve as foundational screens to identify lead compounds for anticancer and antimicrobial drug discovery programs. The inherent versatility of the chalcone synthesis allows for the creation of large, diverse libraries, which, when coupled with systematic biological screening and SAR analysis, can accelerate the development of novel therapeutic agents.

References

  • Rao, J. V., et al. (2015). Synthesis of chalcone derivatives of benzo[b]furan as potential antibacterial agents. Indian Journal of Chemistry, Sec B, 54B(6), 790-797.
  • Li, X., et al. (2024). Synthesis and anti-tumor activity of new benzofuran-based chalcone derivatives as potent VEGFR-2 inhibitors. RSC Medicinal Chemistry.

  • Tekin, S., et al. (2017). Synthesis, Characterization, and Anticancer Activity of New Benzofuran Substituted Chalcones. ResearchGate. [Link]

  • Yilmaz, I., et al. (2023). Anticancer activity mechanism of novelly synthesized and characterized benzofuran ring-linked 3-nitrophenyl chalcone derivative on colon cancer cells. PMC. [Link]

  • Manohar, S., et al. (2017). Chemical Synthesis of Chalcones by Claisen-Schmidt Condensation Reaction and its Characterization. SciSpace. [Link]

  • Kumar, A., et al. (2022). A Review of Synthesis Methods of Chalcones, Flavonoids, and Coumarins. CORE. [Link]

  • Tekin, S., et al. (2017). Synthesis, Characterization, and Anticancer Activity of New Benzofuran Substituted Chalcones. Scite. [Link]

  • Li, X., et al. (2024). Benzofuran‐Chalcone Derivatives as VEGFR‐2 Inhibitors: Synthesis and Anticancer Evaluation. Scilit. [Link]

  • Coşkun, D., et al. (2021). The Synthesis, Characterization, and Anticancer Activity of New 2-acetylbenzofuran-Chalcone Hybrids. Semantic Scholar. [Link]

  • Sharma, R., et al. (2022). Design, synthesis, and evaluation of benzofuran-based chromenochalcones for antihyperglycemic and antidyslipidemic activities. PMC. [Link]

  • Shankar, B., et al. (2016). Synthesis, antimicrobial evaluation, and docking studies of some novel benzofuran based analogues of chalcone and 1,4-benzodiazepine. Russian Journal of General Chemistry. [Link]

  • Coskun, D., et al. (2021). Synthesis, Characterization, and Antimicrobial Potential of Some Chlorinated Benzofuran Chalcones. Mattioli 1885. [Link]

  • Fayed, E. A., et al. (2014). Synthesis, in Vivo Anti-inflammatory, and in Vitro Antimicrobial Activity of New 5-Benzofuranyl Fused Pyrimidines. J-Stage. [Link]

  • Ramezani, M., et al. (2006). Synthesis and study the analgesic and anti-inflammatory effects of rigid benzofurane 3, 4 dihydroxy chalcon (DHC) in mice. PMC. [Link]

  • ProQuest. (N.D.). Total Synthesis of the Natural Chalcone Lophirone E, Synthetic Studies toward Benzofuran and Indole-Based Analogues, and Investigation of Anti-Leishmanial Activity. ProQuest. [Link]

  • Naim, M. J., et al. (2016). Chalcone Synthesis by Green Claisen–Schmidt Reaction in Cationic and Nonionic Micellar Media. PMC. [Link]

  • Coskun, D., et al. (2021). Synthesis, Characterization, and Antimicrobial Potential of Some Chlorinated Benzofuran Chalcones. Mattioli 1885. [Link]

  • Gurubasavaraja Swamy, P. M., & Agasimundin, Y. S. (2008). Synthesis and Antimicrobial Activity of Some Novel Chalcones Containing 3-Hydroxy Benzofuran. Acta Pharmaceutica Sciencia, 50, 197-202. [Link]

  • Vaidya, V. P., et al. (2004). Synthesis, antitumor and antibacterial activities of certain substituted pyrimidines bearing benzofuran. Indian Journal of Pharmaceutical Sciences, 66(5), 647-652. [Link]

  • YouTube. (2024). How to synthesize chalcones by Claisen-Schmidt condensation. YouTube. [Link]

  • Xu, X., et al. (2019). Natural source, bioactivity and synthesis of benzofuran derivatives. RSC Publishing. [Link]

  • Ali, I., et al. (2023). Synthetic benzofuran-linked Chalcones With Dual Actions: a Potential Therapeutic Approach to Manage Diabetes Mellitus. Taylor & Francis. [Link]

  • Zhang, H., et al. (2016). Design, Synthesis, and Biological Evaluation of Novel Benzofuran Derivatives Bearing N-Aryl Piperazine Moiety. PMC. [Link]

  • Dar, A. A., et al. (2016). Ultrasound Promoted Stereoselective Synthesis of 2,3-Dihydrobenzofuran Appended Chalcones at Ambient Temperature. SciELO South Africa. [Link]

Sources

Application Note: 1-(1-Benzofuran-2-yl)-3-(dimethylamino)prop-2-en-1-one as a Versatile Enaminone Intermediate in Heterocyclic Synthesis

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Strategic Rationale

The development of novel heterocyclic scaffolds is a cornerstone of modern drug discovery. Benzofuran derivatives, in particular, are highly privileged structures found in numerous biologically active compounds, including dual VEGFR-2/hCA IX inhibitors and potent antimicrobial agents .

To functionalize the benzofuran core efficiently, 1-(1-benzofuran-2-yl)-3-(dimethylamino)prop-2-en-1-one serves as an indispensable enaminone intermediate. This compound leverages a "push-pull" alkene system, where the electron-donating dimethylamino group ("push") and the electron-withdrawing carbonyl group ("pull") create a highly polarized, reactive, yet stable double bond. This application note provides drug development professionals and synthetic chemists with validated, self-contained protocols for synthesizing this master intermediate and utilizing it in divergent pathways to construct benzofuran-linked pyrazoles, isoxazoles, and pyrimidines.

Mechanistic Insights: The "Push-Pull" Alkene Dynamics

The synthetic utility of 1-(1-benzofuran-2-yl)-3-(dimethylamino)prop-2-en-1-one stems directly from its electronic distribution. The conjugation between the lone pair of the nitrogen atom and the carbonyl oxygen polarizes the carbon-carbon double bond.

Causality in Reactivity: Because of this polarization, the β -carbon (relative to the carbonyl) becomes highly electrophilic, dictating strict regioselectivity when exposed to binucleophiles. The initial nucleophilic attack always occurs at the β -carbon, followed by the elimination of dimethylamine (a highly favorable leaving group in this context). The secondary nucleophilic moiety then attacks the carbonyl carbon, driving an intramolecular cyclization that resolves into a stable aromatic heterocycle via dehydration .

PushPullMechanism Node1 Push-Pull Enaminone System Carbonyl (Pull) & Dimethylamino (Push) Node2 Polarization of C=C Bond (Highly Electrophilic β-carbon) Node1->Node2 Electron Delocalization Node3 Primary Nucleophilic Attack (e.g., by NH2 of Hydrazine/Amidine) Node2->Node3 Regioselective Addition Node4 Elimination of Dimethylamine (Excellent Leaving Group) Node3->Node4 Addition-Elimination Node5 Intramolecular Cyclization (Secondary Attack on Carbonyl) Node4->Node5 Ring Closure Node6 Dehydration (-H2O) Stable Aromatic Heterocycle Formation Node5->Node6 Aromatization

Figure 1: Mechanistic logic of push-pull enaminones driving regioselective cyclization.

Validated Experimental Protocols

The following protocols are designed as self-validating systems. Observational cues (color changes, precipitation) are embedded to ensure real-time quality control without strictly relying on downstream LC-MS/NMR until final verification.

Synthesis of the Enaminone Master Intermediate

Objective: Condensation of 2-acetylbenzofuran with N,N-dimethylformamide dimethyl acetal (DMF-DMA).

Step-by-Step Methodology:

  • Preparation: In an oven-dried 100 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 2-acetylbenzofuran (10.0 mmol, 1.60 g) in 25 mL of anhydrous toluene.

  • Reagent Addition: Add DMF-DMA (15.0 mmol, 1.79 g, ~2.0 mL) dropwise at room temperature.

    • Causality: An excess of DMF-DMA is used to drive the equilibrium forward. Toluene is selected as the solvent because its boiling point (~110 °C) provides the necessary thermal energy for the condensation while allowing the azeotropic removal of the methanol byproduct if a Dean-Stark apparatus is employed.

  • Reaction: Heat the mixture to reflux for 8–12 hours.

    • Validation: Monitor via TLC (Hexane:EtOAc 7:3). The starting material ( Rf​≈0.6 ) will disappear, replaced by a slower-moving, intensely UV-active bright yellow spot ( Rf​≈0.3 ).

  • Isolation: Cool the reaction mixture to room temperature. Evaporate the toluene under reduced pressure. Triturate the resulting viscous dark oil with cold diethyl ether (15 mL).

  • Purification: Filter the precipitated bright yellow/orange crystals under vacuum, wash with cold hexanes, and dry in vacuo.

Divergent Workflow A: Synthesis of Benzofuran-Linked Pyrazoles

Objective: Cyclocondensation of the enaminone with hydrazine hydrate.

Step-by-Step Methodology:

  • Preparation: Suspend the synthesized enaminone (5.0 mmol, 1.07 g) in 15 mL of absolute ethanol.

  • Reagent Addition: Add hydrazine hydrate (80% aqueous solution, 7.5 mmol) dropwise.

    • Causality: Ethanol is an ideal polar protic solvent here; it dissolves the enaminone at elevated temperatures and facilitates the critical proton transfers required during the addition-elimination of the dimethylamine group.

  • Reaction: Reflux the mixture for 3 hours.

    • Validation: The distinct bright yellow color of the enaminone will gradually fade to a pale yellow or colorless solution, indicating the disruption of the push-pull conjugated system as the pyrazole ring forms.

  • Isolation: Pour the hot solution over crushed ice (50 g) with vigorous stirring. Collect the resulting white/pale precipitate via vacuum filtration, wash with cold water, and recrystallize from ethanol.

Divergent Workflow B: Synthesis of Benzofuran-Linked Isoxazoles

Objective: Cyclocondensation of the enaminone with hydroxylamine.

Step-by-Step Methodology:

  • Preparation: In a flask containing 15 mL of ethanol, add the enaminone (5.0 mmol, 1.07 g) and hydroxylamine hydrochloride (6.0 mmol, 0.42 g).

  • Base Addition: Add anhydrous sodium acetate (6.0 mmol, 0.49 g).

    • Causality: Hydroxylamine is supplied as an HCl salt to prevent explosive degradation. Sodium acetate acts as a mild base to liberate the free, nucleophilic hydroxylamine in situ. Without this buffering step, the amine remains protonated and non-nucleophilic, stalling the reaction.

  • Reaction: Reflux for 5 hours.

    • Validation: A fine white precipitate (NaCl) will form during the reaction.

  • Isolation: Filter the hot mixture to remove the inorganic salts. Concentrate the filtrate under reduced pressure to half its volume and cool to 4 °C to induce crystallization of the isoxazole derivative.

DivergentSynthesis A 2-Acetylbenzofuran (Starting Material) B DMF-DMA (Toluene, Reflux) A->B Condensation C Enaminone Intermediate 1-(Benzofuran-2-yl)-3- (dimethylamino)prop-2-en-1-one B->C - MeOH, - HNMe2 D Hydrazines (EtOH, Reflux) C->D Cyclocondensation E Hydroxylamine HCl (EtOH/NaOAc, Reflux) C->E Cyclocondensation F Guanidine/Amidines (NaOEt, Reflux) C->F Cyclocondensation G Benzofuran-linked Pyrazoles D->G Cyclocondensation H Benzofuran-linked Isoxazoles E->H Cyclocondensation I Benzofuran-linked Pyrimidines F->I Cyclocondensation

Figure 2: Divergent synthetic workflows utilizing the enaminone intermediate.

Quantitative Data Summaries

To aid in experimental planning, the following table summarizes the optimized reaction parameters, expected yields, and primary isolation methods for the divergent pathways discussed above.

Target ScaffoldReagent(s)Solvent / CatalystTemp / TimeExpected YieldIsolation Method
Enaminone DMF-DMA (1.5 eq)Toluene (Anhydrous)110 °C / 8-12 h82 - 88%Trituration (Cold Ether)
Pyrazole Hydrazine Hydrate (1.5 eq)Absolute Ethanol78 °C / 2-4 h75 - 85%Ice-water precipitation
Isoxazole NH₂OH·HCl (1.2 eq)Ethanol / NaOAc78 °C / 4-6 h65 - 75%Hot filtration & Cooling
Pyrimidine Guanidine HCl (1.2 eq)Ethanol / NaOEt78 °C / 6-8 h60 - 70%Neutralization & Filtration

Applications in Drug Discovery

The resulting benzofuran-linked heterocycles are not merely academic curiosities. Recent structure-activity relationship (SAR) studies have demonstrated that substituting the enaminone with specific sulfonamide-bearing hydrazines yields potent dual inhibitors of VEGFR-2 and human Carbonic Anhydrase IX (hCA IX). These dual inhibitors exhibit profound hypoxia-mediated chemosensitization in solid tumors, outperforming standard chemotherapeutics like doxorubicin in hypoxic environments . Furthermore, the pyrazolo-triazine and pyrimidine derivatives synthesized via this exact enaminone intermediate have shown broad-spectrum antimicrobial and anti-biofilm properties , .

References

  • Title: Discovery of enaminone-linked benzofuran derivatives as dual VEGFR-2/hCA IX inhibitors exhibiting hypoxia-mediated chemosensitization Source: European Journal of Medicinal Chemistry (via PubMed Central) URL: [Link]

  • Title: Convenient synthesis of some new pyrazolo[5,1-c]triazines, isoxazolo[3,4-d] pyrimidine and pyridine derivatives containing benzofuran moiety Source: European Journal of Chemistry URL: [Link]

  • Title: Synthesis, anticancer and antimicrobial evaluation of new benzofuran based derivatives: PI3K inhibition, quorum sensing and molecular modeling study Source: Bioorganic Chemistry (via PubMed Central) URL: [Link]

Troubleshooting & Optimization

Technical Support Center: Synthesis of 1-(1-Benzofuran-2-yl)-3-(dimethylamino)prop-2-en-1-one

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support center for the synthesis of 1-(1-benzofuran-2-yl)-3-(dimethylamino)prop-2-en-1-one. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting, frequently asked questions (FAQs), and optimized protocols to enhance the yield and purity of your synthesis.

Introduction

The synthesis of 1-(1-benzofuran-2-yl)-3-(dimethylamino)prop-2-en-1-one, an enaminone, is a critical step in the development of various pharmaceutical compounds. Enaminones are versatile intermediates in organic synthesis.[1] This reaction typically involves the condensation of 2-acetylbenzofuran with dimethylformamide dimethyl acetal (DMF-DMA). While seemingly straightforward, achieving high yields and purity can be challenging. This guide provides a comprehensive resource to navigate and troubleshoot common issues encountered during this synthesis.

Troubleshooting Guide

This section addresses specific issues you may encounter during your experiments in a question-and-answer format, providing potential causes and actionable solutions.

Issue 1: Low or No Product Yield

Question: I am getting a very low yield, or no desired product at all. What are the likely causes and how can I fix this?

Answer: Low or no yield is a common frustration that can stem from several factors. A systematic approach to troubleshooting is recommended.

  • Cause 1: Poor Quality or Degraded Starting Materials.

    • 2-Acetylbenzofuran Purity: The purity of your starting ketone, 2-acetylbenzofuran, is paramount. Impurities can interfere with the reaction. The synthesis of 2-acetylbenzofuran itself can be sensitive, and residual reagents or byproducts from its preparation can inhibit the subsequent enaminone formation.[2][3]

    • DMF-DMA Quality: DMF-DMA is highly sensitive to moisture and can hydrolyze over time, reducing its reactivity.[4]

    • Solution:

      • Ensure your 2-acetylbenzofuran is pure. If you synthesized it in-house, consider purification by recrystallization or column chromatography.[5]

      • Use a fresh bottle of DMF-DMA or purify older stock by distillation under reduced pressure.[4] Always handle DMF-DMA under an inert atmosphere (e.g., nitrogen or argon) and store it in a tightly sealed container in a cool, dry place.[4][6]

  • Cause 2: Suboptimal Reaction Conditions.

    • Temperature: The reaction temperature is a critical parameter. While some enaminone syntheses proceed at room temperature, others require heating to drive the reaction to completion.[4][7] However, excessive heat can lead to the decomposition of DMF-DMA and the formation of side products.[4]

    • Reaction Time: The reaction may not have been allowed to proceed for a sufficient amount of time.

    • Solvent: The choice of solvent can significantly impact the reaction rate and yield. While the reaction can be run neat, solvents like toluene or xylene are often used.[8] The solvent must be anhydrous.[4]

    • Solution:

      • Optimize Temperature: Start with a moderate temperature (e.g., 80-100 °C) and monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). If the reaction is sluggish, you can incrementally increase the temperature.

      • Monitor Reaction Progress: Track the consumption of the starting material (2-acetylbenzofuran) by TLC. The reaction is complete when the starting material is no longer visible.

      • Solvent Selection: If using a solvent, ensure it is anhydrous. Toluene is a good starting point. Running the reaction neat (without solvent) can also be effective and simplifies workup.

  • Cause 3: Inefficient Work-up Procedure.

    • Hydrolysis of the Enaminone: Enaminones are susceptible to hydrolysis back to the corresponding β-dicarbonyl compound (in this case, the keto-aldehyde) under acidic conditions.[9][10] Washing with acidic solutions during workup can lead to significant product loss.

    • Solution:

      • During the workup, avoid acidic washes. Use a neutral or slightly basic wash (e.g., saturated sodium bicarbonate solution) to remove any acidic byproducts.

      • Minimize the exposure of the product to water.

Issue 2: Formation of Multiple Products or Impurities

Question: My reaction mixture shows multiple spots on the TLC plate, and the final product is impure. What are the possible side reactions?

Answer: The formation of multiple products indicates that side reactions are occurring. Here are some common possibilities:

  • Side Reaction 1: Self-Condensation of 2-Acetylbenzofuran. Under basic conditions or at elevated temperatures, 2-acetylbenzofuran can undergo self-condensation reactions.

    • Solution:

      • Carefully control the reaction temperature.

      • Ensure that the reaction is not unnecessarily prolonged after the consumption of the starting material.

  • Side Reaction 2: Formation of Amidine Byproducts. If your starting material or solvent contains primary or secondary amine impurities, they can react with DMF-DMA to form amidines.[11]

    • Solution:

      • Use high-purity, anhydrous solvents and ensure your 2-acetylbenzofuran is free from amine impurities.

  • Side Reaction 3: Unreacted Starting Material. Incomplete conversion will result in the presence of 2-acetylbenzofuran in your final product.

    • Solution:

      • Increase the reaction time or temperature as determined by reaction monitoring.

      • Consider using a slight excess of DMF-DMA (e.g., 1.2-1.5 equivalents).

Issue 3: Difficulty in Product Purification

Question: I am struggling to purify the final product. What are the best methods?

Answer: Purification of enaminones can be challenging due to their potential instability and polarity.

  • Challenge 1: Instability on Silica Gel. Enaminones can be sensitive to the acidic nature of standard silica gel, leading to streaking on TLC plates and decomposition during column chromatography.[12]

    • Solution:

      • Deactivate Silica Gel: Before performing column chromatography, you can neutralize the silica gel by washing it with a solvent system containing a small amount of a non-nucleophilic base, such as triethylamine (typically 0.5-1% v/v).

      • Use an Alternative Stationary Phase: Consider using a less acidic stationary phase like neutral alumina for column chromatography.

  • Challenge 2: Crystallization Issues. The product may "oil out" or fail to crystallize from the chosen solvent system.

    • Solution:

      • Solvent Screening: Systematically screen a range of solvents and solvent mixtures for recrystallization. Good starting points for enaminones include ethanol, isopropanol, or mixtures of ethyl acetate and hexanes.

      • Induce Crystallization: If the product oils out, try scratching the inside of the flask with a glass rod at the solvent-air interface to induce crystallization. Seeding with a small crystal of the pure product (if available) can also be effective.

Frequently Asked Questions (FAQs)

Q1: What is the optimal molar ratio of 2-acetylbenzofuran to DMF-DMA?

A1: A slight excess of DMF-DMA is generally recommended to ensure complete conversion of the 2-acetylbenzofuran. A molar ratio of 1:1.2 to 1:1.5 (2-acetylbenzofuran:DMF-DMA) is a good starting point.

Q2: Is a catalyst required for this reaction?

A2: Generally, no external catalyst is required for the condensation of a methyl ketone with DMF-DMA. The reaction is thermally driven.

Q3: How can I effectively monitor the progress of the reaction?

A3: Thin Layer Chromatography (TLC) is the most common and convenient method. Use a suitable mobile phase (e.g., a mixture of ethyl acetate and hexanes) to achieve good separation between the starting material (2-acetylbenzofuran) and the more polar enaminone product. The product can be visualized under a UV lamp.

Q4: What is the expected appearance of the final product?

A4: Pure 1-(1-benzofuran-2-yl)-3-(dimethylamino)prop-2-en-1-one is typically a solid. The color can range from off-white to yellow.

Q5: What are the key safety precautions when working with DMF-DMA?

A5: DMF-DMA is flammable and moisture-sensitive. It should be handled in a well-ventilated fume hood, away from ignition sources. Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

Experimental Protocols

Optimized Synthesis Protocol for 1-(1-Benzofuran-2-yl)-3-(dimethylamino)prop-2-en-1-one

This protocol is a general guideline. Optimization may be required based on your specific laboratory conditions and the purity of your reagents.

  • Reaction Setup:

    • To a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add 2-acetylbenzofuran (1.0 equivalent).

    • Add anhydrous toluene (optional, can be run neat).

    • Place the flask under an inert atmosphere (e.g., nitrogen).

  • Reagent Addition:

    • Add DMF-DMA (1.2-1.5 equivalents) to the reaction mixture.

  • Reaction Conditions:

    • Heat the reaction mixture to 80-110 °C.

    • Stir the reaction and monitor its progress by TLC until the 2-acetylbenzofuran is consumed.

  • Work-up and Purification:

    • Cool the reaction mixture to room temperature.

    • If a solvent was used, remove it under reduced pressure.

    • The crude product can be purified by recrystallization from a suitable solvent (e.g., ethanol or ethyl acetate/hexanes) or by column chromatography on neutralized silica gel or neutral alumina.

ParameterRecommended ConditionNotes
Reactant Ratio 1 : 1.2-1.5 (2-acetylbenzofuran : DMF-DMA)A slight excess of DMF-DMA drives the reaction to completion.
Solvent Toluene (anhydrous) or NeatAnhydrous conditions are crucial to prevent hydrolysis of DMF-DMA.
Temperature 80-110 °COptimize based on reaction monitoring.
Reaction Time Monitor by TLCTypically ranges from a few hours to overnight.
Work-up Neutral or slightly basic washAvoid acidic conditions to prevent product hydrolysis.
Purification Recrystallization or Column ChromatographyUse neutralized silica gel or alumina for chromatography.

Table 1: Summary of Optimized Reaction Parameters

Visualizing the Process

Reaction Mechanism

The reaction proceeds through a nucleophilic attack of the enol or enolate of 2-acetylbenzofuran on the electrophilic carbon of DMF-DMA, followed by the elimination of methanol.

ReactionMechanism cluster_start Starting Materials cluster_intermediate Intermediate cluster_product Product 2-Acetylbenzofuran 2-Acetylbenzofuran Hemiaminal Hemiaminal 2-Acetylbenzofuran->Hemiaminal Nucleophilic Attack DMF-DMA DMF-DMA DMF-DMA->Hemiaminal Enaminone 1-(1-benzofuran-2-yl)-3- (dimethylamino)prop-2-en-1-one Hemiaminal->Enaminone Elimination of Methanol

Caption: General reaction mechanism for enaminone formation.

Troubleshooting Workflow

This workflow provides a logical sequence of steps to diagnose and resolve issues with low yield.

TroubleshootingWorkflow Start Start Low_Yield Low or No Yield Observed Start->Low_Yield Check_Reagents Check Purity of Starting Materials (2-Acetylbenzofuran & DMF-DMA) Low_Yield->Check_Reagents Reagents_OK Reagents are Pure Check_Reagents->Reagents_OK Yes Purify_Reagents Purify or Replace Reagents Check_Reagents->Purify_Reagents No Optimize_Conditions Optimize Reaction Conditions (Temperature, Time, Solvent) Reagents_OK->Optimize_Conditions Conditions_OK Conditions Optimized Optimize_Conditions->Conditions_OK Yes Check_Workup Review Work-up Procedure (Avoid Acidic Wash) Conditions_OK->Check_Workup Workup_OK Work-up is Appropriate Check_Workup->Workup_OK Yes Successful_Synthesis Successful Synthesis Workup_OK->Successful_Synthesis Purify_Reagents->Check_Reagents

Caption: A systematic workflow for troubleshooting low yield.

References

  • Hu, T., Xie, Y., Zhu, F., & Shen, J. (2018). Condition Optimization for the Reaction of 2 and DMF-DMA. ResearchGate. Retrieved from [Link]

  • Dixon, J. E., & Zerner, B. (1979). Mechanism of hydrolysis and structure-stability relationship of enaminones as potential prodrugs of model primary amines. Journal of pharmaceutical sciences, 68(4), 437–441.
  • da Silva, A. B., de Souza, T. B., & de Oliveira, D. C. R. (2018). Optimization of the Reaction Conditions for the Synthesis of Dihydrobenzofuran Neolignans. Journal of the Brazilian Chemical Society, 29(10), 2187-2195.
  • Wang, J., et al. (2014). A Facial Protocol for the Synthesis of Benzofuran Derivatives by the Reaction of o-Hydroxy Aryl Ketone, Amine and Chloroacetyl Chloride. Bulletin of the Korean Chemical Society, 35(6), 1641-1644.
  • BenchChem. (2025). Technical Support Center: Optimizing Formylation Reactions with N,N-Dimethylformamide Dimethyl Acetal (DMF-DMA). BenchChem.
  • Liskon Biological. (2024, May 11). Common Questions and Answers about DMF-DMA. Liskon Biological.
  • Chemistry Steps. (2020, December 10). Imine and Enamine Hydrolysis Mechanism. Chemistry Steps.
  • Sasaki, H., et al. (2017). Development of 99mTc-labeled Pyridyl Benzofuran Derivatives to Detect Pancreatic Amylin in Islet Amyloid.
  • Stefani, H. A., Costa, I. M., & de O. Silva, D. (2000). An Easy Synthesis of Enaminones in Water as Solvent. Synthesis, 2000(10), 1526-1528.
  • Szychowska, K., et al. (2024). New Derivatives of 1-(3-Methyl-1-Benzofuran-2-yl)Ethan-1-one: Synthesis and Preliminary Studies of Biological Activity. International Journal of Molecular Sciences, 25(4), 1999.
  • Borah, R., et al. (2015). DMF Dimethyl Acetal as Carbon Source for α-Methylation of Ketones: A Hydrogenation–Hydrogenolysis Strategy of Enaminones. The Journal of Organic Chemistry, 80(9), 4556-4563.
  • Al-Mousawi, S. M., et al. (2022). Discovery of enaminone-linked benzofuran derivatives as dual VEGFR-2/hCA IX inhibitors exhibiting hypoxia-mediated chemosensitization. RSC Medicinal Chemistry, 13(10), 1238-1250.
  • Nasiri, M. A., et al. (2022). Synthesis and Characterization of Benzofuranone and its Derivatives. Journal of Chemical Health Risks, 12(4), 461-467.
  • Szychowska, K., et al. (2024). New Derivatives of 1-(3-Methyl-1-Benzofuran-2-yl)Ethan-1-one: Synthesis and Preliminary Studies of Biological Activity. PubMed.
  • Abdel-monem, M. I., et al. (2017). Syntheses of Enaminone-Based Heterocyclic Compounds and Study their Biological Activity. Egyptian Journal of Chemistry, 60(6), 1079-1088.
  • Sau, S., et al. (2024). Enaminone synthesis by oxidation, hydrolysis or rearrangement. Synlett, 35(08), 1015-1018.
  • BenchChem. (2025). Technical Support Center: Purification of (2-Butylbenzofuran-3-yl)(4-(2-(diethylamino)ethoxy)-3-iodophenyl)methanone. BenchChem.
  • Kumar, M. S., et al. (2021). Synthesis, characterization, antimicrobial and in-silico studies of (1, 1-dibenzofuran-2-yl) ethyl terephthalamide derivatives. Research Journal of Chemistry and Environment, 25(5), 68-79.
  • Zhang, Y., et al. (2023). Unlock the C–N Bond Amidation of Enaminones: Metal-Free Synthesis of Enamides by Water-Assisted Transamidation. The Journal of Organic Chemistry, 89(1), 476-484.
  • BenchChem. (2025). Synthesis and Characterization of Novel Benzofuranones: A Technical Guide. BenchChem.
  • Coskun, M. F., et al. (2020). Synthesis of the New 1-(7-Methoxy-1-benzofuran-2-yl)-3-(4-methylphenyl)prop-2-en-1-one and Controlling of Spectroscopic, Optical and Conductivity Properties by Concentration. Acta Chimica Slovenica, 67(2), 481-489.
  • Kumar, A., Verma, S., & Pathak, D. D. (2021). 2-Acetylbenzofurans: Synthesis, Reactions and Applications.
  • Abu-Shanab, F. A., et al. (2011). Dimethylformamide Dimethyl Acetal (DMFDMA) in Heterocyclic Synthesis.
  • Al-Mahadeen, M. M., et al. (2022). One-pot synthesis of novel 2-oxo(2H)-spiro[benzofuran-3,3′-pyrrolines] via 1,4-dipolar cycloaddition reaction. Tetrahedron Letters, 91, 153578.
  • Badran, A., et al. (2023). RECENT TRENDS IN THE SYNTHESIS OF ENAMINONES. HETEROCYCLES, 106(9), 1443-1481.

  • Organic Chemistry Portal. (n.d.). Synthesis of Benzofuran-3(2H)-ones. Retrieved from [Link]

  • El-Ghanam, A. M. (2008). Studies on enaminones. Trade Science Inc.
  • Oka, T., et al. (2001). Enantioselective synthesis and absolute configuration of (-)-1-(benzofuran-2-yl)-2-propylaminopentane, ((-)-BPAP), a highly potent and selective catecholaminergic activity enhancer. Bioorganic & medicinal chemistry, 9(5), 1213–1219.

Sources

Technical Support Center: Troubleshooting Side Reactions in the Synthesis of 1-(1-benzofuran-2-yl)-3-(dimethylamino)prop-2-en-1-one

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support center for the synthesis of 1-(1-benzofuran-2-yl)-3-(dimethylamino)prop-2-en-1-one. This guide is designed for researchers, scientists, and drug development professionals to navigate the potential challenges and side reactions encountered during this synthetic procedure. By understanding the underlying chemistry and potential pitfalls, you can optimize your reaction conditions to maximize yield and purity.

Frequently Asked Questions (FAQs)

Q1: What is the general synthetic strategy for 1-(1-benzofuran-2-yl)-3-(dimethylamino)prop-2-en-1-one?

The most common and direct route to synthesizing 1-(1-benzofuran-2-yl)-3-(dimethylamino)prop-2-en-1-one involves the condensation reaction between 2-acetylbenzofuran and an aminomethylenating agent. Reagents like dimethylformamide dimethyl acetal (DMF-DMA) or Bredereck's reagent (tert-butoxybis(dimethylamino)methane) are typically employed for this transformation.[1][2] These reagents react with the active methyl group of 2-acetylbenzofuran to form the enaminone product.[3]

Q2: I am observing a significant amount of unreacted 2-acetylbenzofuran. What could be the cause?

Incomplete conversion of the starting material can be attributed to several factors:

  • Insufficient Reagent: Ensure that at least a stoichiometric equivalent of the aminomethylenating agent (DMF-DMA or Bredereck's reagent) is used. Often, a slight excess (1.2-1.5 equivalents) is recommended to drive the reaction to completion.[2]

  • Low Reaction Temperature: The condensation reaction typically requires elevated temperatures to proceed at a reasonable rate. If the reaction temperature is too low, the activation energy barrier may not be overcome, leading to poor conversion.

  • Poor Reagent Quality: DMF-DMA and Bredereck's reagent are sensitive to moisture and can decompose over time.[4] Using old or improperly stored reagents can lead to diminished reactivity. It is advisable to use freshly opened or properly stored reagents.

Q3: My final product is a dark, tarry substance instead of the expected crystalline solid. What went wrong?

The formation of a tarry or polymeric substance is often indicative of decomposition or polymerization side reactions. This can be caused by:

  • Excessive Heat: While heat is necessary, excessively high temperatures or prolonged reaction times can lead to the decomposition of both the starting materials and the product. Thermal decomposition of Bredereck's reagent can release irritating and toxic gases.[5]

  • Presence of Impurities: Impurities in the starting 2-acetylbenzofuran or the solvent can catalyze polymerization or other side reactions. Ensure the purity of your starting materials and use anhydrous solvents.

  • Oxygen Exposure: Bredereck's reagent can decompose in the presence of oxygen. Performing the reaction under an inert atmosphere (e.g., nitrogen or argon) can help to minimize these side reactions.

Q4: I have an impurity with a higher molecular weight than my desired product. What could it be?

A higher molecular weight impurity could be a di-enaminone species. This occurs when the initially formed enaminone undergoes a second condensation reaction with another molecule of the aminomethylenating agent.[6] This is more likely to happen if a large excess of the aminomethylenating agent is used or if the reaction is allowed to proceed for an extended period at high temperatures.

Troubleshooting Guide: Specific Side Reactions and Solutions

This section delves into specific side reactions that can occur during the synthesis and provides actionable troubleshooting steps.

Problem 1: Formation of a Bis-Adduct (Dienaminone)

Symptoms:

  • Presence of a significant impurity with a higher molecular weight in the crude reaction mixture, as observed by LC-MS or GC-MS.

  • Reduced yield of the desired mono-enaminone product.

Causality: The enaminone product itself contains a vinylogous active methylene group that can, under forcing conditions, react with a second equivalent of the aminomethylenating agent.

Solutions:

  • Stoichiometry Control: Carefully control the stoichiometry of the aminomethylenating reagent. Use a minimal excess (e.g., 1.1 equivalents) to reduce the likelihood of the second addition.

  • Reaction Time: Monitor the reaction progress closely by TLC or LC-MS and quench the reaction as soon as the starting material is consumed to prevent over-reaction.

  • Temperature Management: Avoid excessively high temperatures. A moderate temperature that allows for a reasonable reaction rate without promoting the bis-addition should be identified through optimization.

Problem 2: Hydrolysis of the Enaminone Product

Symptoms:

  • Presence of 1-(1-benzofuran-2-yl)-3-hydroxyprop-2-en-1-one (the corresponding β-ketoaldehyde) as an impurity.

  • Reduced yield of the desired product, particularly after aqueous workup.

Causality: Enaminones are susceptible to hydrolysis, especially under acidic or neutral aqueous conditions, to yield the corresponding β-ketoaldehyde.

Solutions:

  • Anhydrous Conditions: Ensure all reagents and solvents are rigorously dried before use. The reaction should be carried out under an inert atmosphere to exclude atmospheric moisture.

  • Workup Procedure: If an aqueous workup is necessary, use a basic solution (e.g., saturated sodium bicarbonate) to quench the reaction and immediately extract the product into an organic solvent. Minimize the contact time with the aqueous phase.

  • Direct Use: Whenever possible, consider using the crude enaminone directly in the next synthetic step without a full aqueous workup and purification to avoid hydrolysis.[7]

Problem 3: Side Reactions Involving the Benzofuran Ring

Symptoms:

  • Formation of colored impurities.

  • Complex crude NMR spectra with unidentifiable aromatic signals.

Causality: The benzofuran ring system, while generally stable, can be susceptible to certain side reactions under harsh conditions, such as electrophilic substitution or oxidation, particularly if the reaction temperature is too high or if strong acids or oxidizing agents are present as impurities.

Solutions:

  • Moderate Reaction Conditions: Use the mildest possible reaction conditions (temperature and time) that afford a reasonable conversion to the desired product.

  • Purification of Starting Materials: Ensure the 2-acetylbenzofuran starting material is free from acidic or oxidizing impurities. Purification by recrystallization or column chromatography may be necessary.

  • Inert Atmosphere: Running the reaction under an inert atmosphere can help prevent oxidation of the benzofuran ring.

Experimental Protocols

Protocol 1: Synthesis of 1-(1-benzofuran-2-yl)-3-(dimethylamino)prop-2-en-1-one using DMF-DMA

Materials:

  • 2-Acetylbenzofuran

  • Dimethylformamide dimethyl acetal (DMF-DMA)

  • Anhydrous toluene

  • Round-bottom flask

  • Reflux condenser

  • Magnetic stirrer

  • Inert atmosphere setup (Nitrogen or Argon)

Procedure:

  • To a flame-dried round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 2-acetylbenzofuran (1.0 eq).

  • Add anhydrous toluene (5-10 mL per mmol of 2-acetylbenzofuran).

  • Under an inert atmosphere, add DMF-DMA (1.2 eq) to the flask.

  • Heat the reaction mixture to reflux (approximately 110 °C) and stir vigorously.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Once the reaction is complete (typically 2-4 hours), cool the reaction mixture to room temperature.

  • Remove the solvent and excess reagent under reduced pressure to yield the crude product.

  • The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water or ethyl acetate/hexanes).

Protocol 2: Synthesis using Bredereck's Reagent

Procedure:

  • Follow the same setup as in Protocol 1.

  • To the solution of 2-acetylbenzofuran in anhydrous toluene, add Bredereck's reagent (1.2 - 1.5 eq) under an inert atmosphere.[2]

  • Heat the reaction mixture to 80-110 °C and stir vigorously.[2]

  • Monitor the reaction progress by TLC.

  • Upon completion, cool the reaction mixture and remove the solvent and excess reagent under reduced pressure.

  • Purify the crude product by recrystallization.

Data Presentation

ParameterDMF-DMABredereck's Reagent
Reactivity ModerateHigh[8]
Typical Excess 1.1 - 1.5 eq1.2 - 1.5 eq[2]
Reaction Temp. Reflux (e.g., Toluene)80 - 150 °C[2]
Byproducts Methanoltert-Butanol, Dimethylamine[9]
Moisture Sensitivity HighHigh[4]

Table 1: Comparison of Common Reagents for Enaminone Synthesis.

Visualizations

Reaction Workflow

G cluster_start Starting Materials cluster_products Products 2-Acetylbenzofuran 2-Acetylbenzofuran Reaction Reaction 2-Acetylbenzofuran->Reaction Aminomethylenating_Reagent Aminomethylenating Reagent (DMF-DMA or Bredereck's Reagent) Aminomethylenating_Reagent->Reaction Desired_Product 1-(1-benzofuran-2-yl)-3- (dimethylamino)prop-2-en-1-one Reaction->Desired_Product Main Reaction Side_Products Side Products Reaction->Side_Products Side Reactions

Caption: General workflow for the synthesis of the target enaminone.

Troubleshooting Logic

G Problem Problem Low_Yield Low Yield/ Incomplete Reaction Problem->Low_Yield Tarry_Product Tarry Product Problem->Tarry_Product High_MW_Impurity High MW Impurity Problem->High_MW_Impurity Cause_Reagent Insufficient/Poor Reagent Low_Yield->Cause_Reagent Cause_Temp Incorrect Temperature Low_Yield->Cause_Temp Tarry_Product->Cause_Temp Cause_Decomp Decomposition Tarry_Product->Cause_Decomp Cause_Bis_Adduct Bis-Adduct Formation High_MW_Impurity->Cause_Bis_Adduct Solution_Reagent Use Excess/Fresh Reagent Cause_Reagent->Solution_Reagent Solution_Temp Optimize Temperature Cause_Temp->Solution_Temp Solution_Inert Use Inert Atmosphere Cause_Decomp->Solution_Inert Solution_Stoich Control Stoichiometry Cause_Bis_Adduct->Solution_Stoich

Caption: Troubleshooting logic for common synthesis issues.

References

  • tert -Butoxybis(dimethylamino)methane - Grokipedia. (n.d.). Retrieved from [Link]

  • UCHEM-BREDERECK'S REAGENT. (n.d.). Retrieved from [Link]

  • Studies on enaminones - TSI Journals. (2008, January 23). Retrieved from [Link]

  • synthesis of some enaminone derivatives under solvent-free process. (n.d.). Retrieved from [Link]

  • Enamine compounds synthesis from the reaction of methyl groups with DMF‐DMA reagent. (n.d.). ResearchGate. Retrieved from [Link]

  • Rosso, G. B., & Pilli, R. A. (2006). A Convenient Synthesis of δ-Keto-α,β-Unsaturated Esters from δ-Lactones. Synlett, 2006(05), 809–810. [Link]

  • Reddy, C. R., et al. (2015). DMF Dimethyl Acetal as Carbon Source for α-Methylation of Ketones: A Hydrogenation–Hydrogenolysis Strategy of Enaminones. The Journal of Organic Chemistry, 80(9), 4649–4656. [Link]

  • Benzofuran-impurities | Pharmaffiliates. (n.d.). Retrieved from [Link]

  • Studies in the synthesis and impurity profiling of pharmacologically active benzodifurans. (n.d.). Retrieved from [Link]

  • Synthesis of Deuterated Enaminones with High Isotopic Fidelity - PMC - NIH. (n.d.). Retrieved from [Link]

  • RECENT TRENDS IN THE SYNTHESIS OF ENAMINONES. (2023, June 14). Retrieved from [Link]

  • Oka, T., et al. (2001). Enantioselective synthesis and absolute configuration of (-)-1-(benzofuran-2-yl)-2-propylaminopentane, ((-)-BPAP), a highly potent and selective catecholaminergic activity enhancer. Bioorganic & Medicinal Chemistry, 9(5), 1213–1219. [Link]

  • Syntheses of Enaminone-Based Heterocyclic Compounds and Study their Biological Activity. (n.d.). Retrieved from [Link]

  • One-pot synthesis of benzofurans via heteroannulation of benzoquinones. (n.d.). De Gruyter. Retrieved from [Link]

  • Supporting Information Development of 99mTc-labeled Pyridyl Benzofuran Derivatives to Detect Pancreatic Amylin in Islet Amyloid. (n.d.). Retrieved from [Link]

  • New Derivatives of 1-(3-Methyl-1-Benzofuran-2-yl)Ethan-1-one: Synthesis and Preliminary Studies of Biological Activity - MDPI. (2024, February 7). Retrieved from [Link]

  • A REVIEW: AN INSIGHT ON SYNTHESIS OF BENZOFURAN. (n.d.). Retrieved from [Link]

  • SYNTHESIS OF 1-(3-METHYL BENZOFURAN-2-YL)- CARBOHYDRAZIDE-3-CHLORO-4-PHENYL AZETIDINE-2 - Rasayan Journal of Chemistry. (n.d.). Retrieved from [Link]

  • New Derivatives of 1-(3-Methyl-1-Benzofuran-2-yl)Ethan-1-one: Synthesis and Preliminary Studies of Biological Activity - PubMed. (2024, February 7). Retrieved from [Link]

  • Review on Synthetic Routes for Synthesis of Benzofuran-Based Compounds - JOCPR. (n.d.). Retrieved from [Link]

  • ATSDR 2,3-Benzofuran Tox Profile. (n.d.). Retrieved from [Link]

  • A Comprehensive Review on Benzofuran Synthesis Featuring Innovative and Catalytic Strategies - PMC. (n.d.). Retrieved from [Link]

  • Natural source, bioactivity and synthesis of benzofuran derivatives - ScienceOpen. (2019, August 27). Retrieved from [Link]

  • (PDF) Synthesis of the New 1-(7-Methoxy-1-benzofuran- 2-yl)-3-(4-methylphenyl)prop-2-en-1-one and Controlling of Spectroscopic, Optical and Conductivity Properties by Concentration - ResearchGate. (2026, March 4). Retrieved from [Link]

Sources

Degradation and stability issues of 1-(1-benzofuran-2-yl)-3-(dimethylamino)prop-2-en-1-one in solution

Author: BenchChem Technical Support Team. Date: April 2026

Technical Support Center: 1-(1-benzofuran-2-yl)-3-(dimethylamino)prop-2-en-1-one

A Guide to Understanding and Mitigating Degradation & Stability Issues in Solution

Welcome to the technical support guide for 1-(1-benzofuran-2-yl)-3-(dimethylamino)prop-2-en-1-one. As Senior Application Scientists, we understand that compound stability is paramount to reproducible and reliable experimental outcomes. This molecule, which incorporates both a benzofuran scaffold and an enaminone functional group, possesses specific chemical liabilities that require careful consideration during handling, storage, and experimental use.

This guide is designed to provide you with a foundational understanding of the compound's stability profile, along with practical, actionable troubleshooting advice to ensure the integrity of your research.

Frequently Asked Questions (FAQs)

This section addresses the most common questions regarding the stability of 1-(1-benzofuran-2-yl)-3-(dimethylamino)prop-2-en-1-one.

Q1: What is the primary degradation pathway for this compound in solution?

A1: The principal cause of degradation is the acid-catalyzed hydrolysis of the enaminone moiety.[1][2] This reaction cleaves the molecule into its constituent parts: 1-(1-benzofuran-2-yl)ethanone and dimethylamine. The enaminone system, while offering enough stability to be isolated and stored under atmospheric conditions, is susceptible to breakdown in the presence of protic solvents and an acid catalyst.[3][4][5]

Q2: How significantly does pH impact the stability of my compound?

A2: The stability is highly pH-dependent. The hydrolysis of enaminones is generally found to be acid-catalyzed, meaning the rate of degradation increases significantly in acidic conditions (pH < 7).[1][3][6] While some complex hydrolysis mechanisms can occur in neutral to basic conditions, the compound is generally more stable at neutral or slightly alkaline pH.[3][6] Therefore, using acidic buffers or aqueous solutions will likely lead to rapid degradation.

Q3: What are the optimal storage conditions for this compound?

A3: To maximize long-term stability, the compound should be stored as a solid in a cool, dark, and dry environment. Storing it as a solid minimizes its exposure to water and other potential reactants.[2] For libraries or long-term archiving, storage in a cold room or freezer at -18°C is recommended.

Q4: Which solvents are recommended for preparing stock solutions, and which should be avoided?

A4: Aprotic solvents are strongly recommended for preparing stock solutions. Examples include Dimethyl Sulfoxide (DMSO) and Acetonitrile (ACN).[2] These solvents lack acidic protons and do not participate in the hydrolysis mechanism. Protic solvents , especially water and alcohols (methanol, ethanol), should be avoided for stock solutions and long-term storage as they can directly facilitate hydrolysis.[2][3] If aqueous buffers are required for an assay, the stock solution should be diluted into the buffer immediately before use.

Q5: Is 1-(1-benzofuran-2-yl)-3-(dimethylamino)prop-2-en-1-one sensitive to light or high temperatures?

A5: Yes, both light and elevated temperatures can be detrimental. The benzofuran core, common in many biologically active molecules, can be susceptible to photobleaching and photo-induced toxicity.[7][8] Furthermore, elevated temperatures can accelerate the rate of hydrolysis and other potential degradation pathways.[2] It is crucial to protect the compound, both in solid and solution form, from light and heat.

Troubleshooting Guide

This section provides solutions to common problems encountered during the handling and use of 1-(1-benzofuran-2-yl)-3-(dimethylamino)prop-2-en-1-one.

Issue 1: Rapid Loss of Compound Integrity in an Aqueous Assay Buffer

  • Possible Cause: Acid-catalyzed hydrolysis is occurring in your aqueous buffer, especially if the pH is acidic or even neutral. Enamines are known to be unstable in aqueous solutions.[9]

  • Troubleshooting Actions:

    • Verify Buffer pH: Ensure your buffer is at or above pH 7.4.

    • Minimize Incubation Time: Add the compound to the aqueous buffer immediately before starting your assay. The longer it resides in the aqueous environment, the more degradation will occur.

    • Prepare Fresh: Always use freshly prepared dilutions from a stock solution in an aprotic solvent like DMSO.[2]

    • Run a Control: Incubate the compound in your assay buffer for the duration of the experiment. Analyze the sample by HPLC or LC-MS at the end to quantify the percentage of degradation.

Issue 2: Appearance of Unexpected Peaks in HPLC/LC-MS Analysis After Solution Preparation

  • Possible Cause: The compound is degrading into 1-(1-benzofuran-2-yl)ethanone and dimethylamine (which is often not visible by UV detection). This can be caused by using a protic solvent, contaminated solvent (with acid or water), or exposure to light.

  • Troubleshooting Actions:

    • Solvent Check: Switch to a fresh, high-purity, anhydrous aprotic solvent (e.g., DMSO, Acetonitrile).

    • Glassware Preparation: Ensure all glassware is thoroughly dried before use to eliminate residual water.[2]

    • Light Protection: Prepare the solution in a vial protected from light (e.g., an amber vial) and store it in the dark.

    • Analyze Immediately: Run the HPLC/LC-MS analysis as soon as possible after preparing the solution to establish a baseline t=0 purity.

Issue 3: Inconsistent Experimental Results Between Batches or Over Time

  • Possible Cause: Degradation of a stock solution stored improperly. Even in aprotic solvents, trace amounts of water can lead to slow degradation over time, especially if stored at room temperature.

  • Troubleshooting Actions:

    • Aliquot and Freeze: Aliquot your primary stock solution into single-use volumes and store them at -20°C or -80°C.

    • Limit Freeze-Thaw Cycles: Avoid repeated freeze-thaw cycles of the same stock aliquot.

    • Qualify Old Stocks: Before critical experiments, re-test the purity of older stock solutions via HPLC to ensure they meet the required specifications.

    • Adopt a "Fresh is Best" Policy: For the most sensitive and critical applications, preparing a fresh stock solution from the solid material is the most reliable practice.[2]

Data Summary & Visualizations

Key Factors Influencing Compound Stability
FactorCondition to AVOIDRecommended ConditionRationale
pH Acidic (pH < 7)Neutral to slightly alkaline (pH ≥ 7.4)Prevents rapid acid-catalyzed hydrolysis of the enaminone group.[1][6]
Solvent Protic (Water, Methanol, Ethanol)Aprotic (DMSO, Acetonitrile)Aprotic solvents do not participate in the hydrolysis mechanism.[2][3]
Storage Form In Solution (especially aqueous)SolidThe solid state is significantly more stable and less prone to hydrolysis.[2]
Temperature Room Temperature or ElevatedCool (4°C) or Frozen (-20°C to -80°C)Lower temperatures slow the rate of all chemical degradation reactions.[2]
Light Direct Light ExposureDark (Amber Vials, Stored in Dark)The benzofuran moiety may be susceptible to photodegradation.[7][8]
Primary Degradation Pathway: Hydrolysis

G cluster_reactants Reactants cluster_conditions Condition cluster_products Degradation Products A 1-(1-benzofuran-2-yl)-3- (dimethylamino)prop-2-en-1-one B 1-(1-Benzofuran-2-yl)ethanone A->B Hydrolysis C Dimethylamine A->C Hydrolysis H2O Water (H₂O) H2O->A Catalyst Acid Catalyst (H⁺) Catalyst->A

Caption: Acid-catalyzed hydrolysis of the parent compound.

Troubleshooting Workflow for Stability Issues

G Start Inconsistent Results or Unexpected Degradation Observed Check_Solvent 1. Verify Solvent Type & Purity (Aprotic & Anhydrous?) Start->Check_Solvent Check_pH 2. Measure pH of Aqueous Medium (Is it < 7?) Check_Solvent->Check_pH Yes Action_Solvent Action: Switch to fresh, anhydrous aprotic solvent (DMSO). Check_Solvent->Action_Solvent No Check_Storage 3. Review Storage Conditions (Solid? Dark? Cold?) Check_pH->Check_Storage No Action_pH Action: Buffer to pH ≥ 7.4. Minimize time in aqueous solution. Check_pH->Action_pH Yes Action_Storage Action: Store as solid at -20°C. Aliquot stocks. Prepare fresh. Check_Storage->Action_Storage No End Problem Resolved Check_Storage->End Yes Action_Solvent->End Action_pH->End Action_Storage->End

Caption: Step-by-step workflow for troubleshooting stability.

Experimental Protocols

Protocol 1: Recommended Procedure for Preparing Stock Solutions

  • Preparation: Ensure all equipment (vials, pipette tips) is clean and dry. Use of anhydrous solvents is critical for minimizing hydrolytic degradation.[2]

  • Solvent Selection: Use a high-purity, anhydrous aprotic solvent such as DMSO or acetonitrile.

  • Weighing: Accurately weigh the solid 1-(1-benzofuran-2-yl)-3-(dimethylamino)prop-2-en-1-one in an appropriate vial. For light-sensitive compounds, this should be done with minimal light exposure.

  • Dissolution: Add the calculated volume of solvent to the solid to achieve the desired stock concentration (e.g., 10 mM or 20 mM).

  • Mixing: Vortex or sonicate gently until the solid is completely dissolved.

  • Storage: Use an amber vial or wrap a clear vial in foil to protect from light. Store at -20°C or -80°C for long-term stability. For daily use, a stock can be kept at 4°C for a short period, but purity should be monitored.

  • Aliquoting: It is highly recommended to create single-use aliquots to avoid repeated freeze-thaw cycles.

Protocol 2: General Method for Monitoring Stability by UV-Vis Spectrophotometry

This protocol provides a kinetic measurement of hydrolysis under specific pH conditions.[2]

  • Buffer Preparation: Prepare a series of aqueous buffer solutions at the desired pH values (e.g., pH 5.0, pH 7.4, pH 9.0).

  • Stock Solution: Prepare a concentrated stock solution (e.g., 10 mM) of the compound in anhydrous acetonitrile.

  • Kinetic Measurement: a. Equilibrate 3 mL of the chosen buffer solution to the desired temperature (e.g., 25°C or 37°C) in a quartz cuvette inside a spectrophotometer. b. Add a small aliquot of the stock solution to the cuvette (e.g., 30 µL to achieve a final concentration of 100 µM), mix quickly by inversion, and immediately begin recording the absorbance at the compound's λ_max. c. Record the absorbance at regular intervals (e.g., every 30 seconds) for a period sufficient to observe significant change.

  • Data Analysis: Plot absorbance versus time. The rate of degradation can be determined from the slope of this curve, which corresponds to the rate of hydrolysis under those specific conditions.

References

  • Kappe, C. O. (1993). Mechanism of hydrolysis and structure-stability relationship of enaminones as potential prodrugs of model primary amines. PubMed. Available at: [Link]

  • Dixon, K., & Greenhill, J. V. (1974). A study of the rates of hydrolysis of certain enaminones. Journal of the Chemical Society, Perkin Transactions 2. Available at: [Link]

  • Master Organic Chemistry. (2010). Enamines – formation, properties, reactions, and mechanisms. Master Organic Chemistry. Available at: [Link]

  • Chemistry Steps. (2020). Imine and Enamine Hydrolysis Mechanism. Chemistry Steps. Available at: [Link]

  • Organic Chemistry Tutor. Imine and Enamine Hydrolysis. Organic Chemistry Tutor. Available at: [Link]

  • Chen, Y., et al. (2009). New metabolites in dibenzofuran cometabolic degradation by a biphenyl-cultivated Pseudomonas putida strain B6-2. PubMed. Available at: [Link]

  • Eawag-BBD. (1997). Dibenzofuran Degradation Pathway. Eawag Biocatalysis/Biodegradation Database. Available at: [Link]

  • Jaiswal, S., et al. (2011). Metabolic pathways for degradation of dibenzofuran by Pseudomonas sp. strain ISTDF1. ResearchGate. Available at: [Link]

  • Hammer, E., et al. (1998). Cometabolic Degradation of Dibenzofuran by Biphenyl-Cultivated Ralstonia sp. Strain SBUG 290. Applied and Environmental Microbiology. Available at: [Link]

  • Arandia, A., et al. (2020). Benzofuran as deactivation precursor molecule: Improving the stability of acid zeolites in biomass pyrolysis by co-feeding propylene. Fuel Processing Technology. Available at: [Link]

  • Stefani, H. A., et al. (2000). An Easy Synthesis of Enaminones in Water as Solvent. Organic Chemistry Portal. Available at: [Link]

  • Fiser, B., et al. (2006). Theoretical study of the enol imine <--> enaminone tautomeric equilibrium in organic solvents. PubMed. Available at: [Link]

  • Fowler, G. J., & Devonshire, R. (1992). Photobleaching of 1,3-diphenylisobenzofuran by novel phthalocyanine dye derivatives. Journal of Photochemistry and Photobiology B: Biology. Available at: [Link]

  • Pilli, R. A., et al. (1998). Synthesis of Enaminones with Stationary Stereochemistry. SciELO. Available at: [Link]

  • Zhang, J., et al. (2018). Synthesis, Photophysics and Optical Limiting Properties of Functionalized Benzofuran Derivatives. ResearchGate. Available at: [Link]

  • Ota, Y., et al. (2020). Discovery of Benzofuran Derivatives that Collaborate with Insulin-Like Growth Factor 1 (IGF-1) to Promote Neuroprotection. Journal of Medicinal Chemistry. Available at: [Link]

  • Alegaon, S. G., et al. (2014). Enaminones: Exploring Additional Therapeutic Activities. ResearchGate. Available at: [Link]

  • Nasiri, M. A., et al. (2022). Synthesis and characterization of benzofuranone and its derivatives. Global Scientific Journal. Available at: [Link]

  • Li, Y., et al. (2016). One-pot synthesis of benzofurans via heteroannulation of benzoquinones. SpringerLink. Available at: [Link]

  • Asiedu, M. N., et al. (2016). Evaluation of the antinociceptive activities of enaminone compounds on the formalin and hot plate tests in mice. Scientific Reports. Available at: [Link]

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Technical Support Center: Troubleshooting Low Purity in the Synthesis of 1-(1-Benzofuran-2-yl)-3-(dimethylamino)prop-2-en-1-one

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support center for the synthesis of 1-(1-benzofuran-2-yl)-3-(dimethylamino)prop-2-en-1-one. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting for common issues leading to low purity of the target enaminone. The following information is structured in a question-and-answer format to directly address specific challenges you may encounter during your experiments.

I. Frequently Asked Questions (FAQs)

This section addresses common overarching issues that can impact the purity of your final product.

Q1: My final product is a dark, oily residue instead of the expected solid. What are the likely causes?

A1: An oily or dark-colored product often indicates the presence of significant impurities or decomposition. The primary culprits include:

  • Residual Starting Material: Incomplete reaction can leave unreacted 2-acetylbenzofuran.

  • Side-Reaction Products: The reaction conditions may promote side reactions, leading to a complex mixture.

  • Decomposition during Workup or Purification: Enaminones can be sensitive to acidic conditions, and prolonged exposure to silica gel during chromatography can cause degradation.[1]

Q2: My NMR spectrum shows more than just the peaks for my desired product. What are the most common impurities I should look for?

A2: Common impurities can originate from the starting materials or from side reactions. Key impurities to look for are:

  • Unreacted 2-acetylbenzofuran: This is a common impurity if the reaction has not gone to completion.

  • Byproducts from Bredereck's Reagent: Residual dimethylamine or tert-butanol may be present.

  • Side-reaction products from the benzofuran ring: The benzofuran nucleus can undergo side reactions under certain conditions.

Q3: The yield of my reaction is consistently low, even though my starting material is consumed. Where could my product be going?

A3: Low isolated yield despite complete consumption of starting material often points to issues during the workup and purification steps. Potential causes include:

  • Decomposition on silica gel: As mentioned, enaminones can be unstable on standard silica gel.[1]

  • Hydrolysis: Enaminones can be susceptible to hydrolysis back to the starting ketone, especially in the presence of acid and water.

  • Loss during extraction: If the product has some water solubility, it could be lost in the aqueous phase during workup.

II. Troubleshooting Guide: From Synthesis to Purification

This detailed guide provides a systematic approach to identifying and resolving issues that lead to low purity of 1-(1-benzofuran-2-yl)-3-(dimethylamino)prop-2-en-1-one.

Step 1: Purity of Starting Material: 2-Acetylbenzofuran

The quality of your starting material is paramount. Impurities in 2-acetylbenzofuran will carry through and complicate the purification of your final product.

Q1.1: I synthesized my own 2-acetylbenzofuran. What are the potential impurities I should be concerned about?

A1.1: The synthesis of 2-acetylbenzofuran, often achieved through methods like the reaction of salicylaldehyde with chloroacetone or Friedel-Crafts acylation of benzofuran, can introduce specific impurities.[2][3][4][5]

  • From Salicylaldehyde and Chloroacetone:

    • Unreacted Salicylaldehyde: Can lead to the formation of various condensation byproducts.

    • Over-alkylation products: The phenolic oxygen can be further alkylated.

  • From Friedel-Crafts Acylation of Benzofuran:

    • Positional Isomers: Acylation can occur at other positions on the benzofuran ring, although the 2-position is generally favored.[6]

    • Di-acylated products: Under harsh conditions, a second acetyl group can be added.[7]

Protocol for Purification of 2-Acetylbenzofuran:

If you suspect your 2-acetylbenzofuran is impure, recrystallization or column chromatography is recommended.

  • Recrystallization: Ethanol is a commonly used solvent for the recrystallization of 2-acetylbenzofuran.[2]

  • Column Chromatography:

    • Stationary Phase: Silica gel (230-400 mesh).

    • Mobile Phase: A non-polar/polar solvent system like hexane/ethyl acetate is a good starting point. The polarity can be gradually increased.

Impurity Identification by 1H NMR Mitigation Strategy
Unreacted SalicylaldehydeAldehyde proton signal around 9.8-10.0 ppm.Column chromatography of 2-acetylbenzofuran before use.
Positional Isomers (from Friedel-Crafts)Complex aromatic region with unexpected splitting patterns.Optimize Friedel-Crafts reaction conditions (milder Lewis acid, lower temperature). Purify by column chromatography.[7]
Di-acylated BenzofuranPresence of two acetyl methyl singlets.Control stoichiometry and reaction time during Friedel-Crafts acylation.[7]
Step 2: The Enaminone Synthesis Reaction

The reaction of 2-acetylbenzofuran with an aminomethylenating reagent like Bredereck's reagent or N,N-dimethylformamide dimethyl acetal (DMF-DMA) is the key step.[8][9]

Q2.1: The reaction is sluggish and does not go to completion. What can I do?

A2.1: Incomplete conversion is a common issue. Consider the following:

  • Reagent Quality: Ensure your Bredereck's reagent or DMF-DMA is of high quality and has been stored under anhydrous conditions. These reagents are sensitive to moisture.

  • Reaction Temperature: These reactions often require heating. Ensure the reaction temperature is optimal. For Bredereck's reagent, reactions are often conducted in a non-polar aprotic solvent like toluene or cyclohexane with heating.[9]

  • Stoichiometry: A slight excess of the aminomethylenating reagent can help drive the reaction to completion.

Q2.2: I am observing the formation of multiple products on my TLC. What are the possible side reactions?

A2.2: Besides incomplete reaction, side reactions can lead to a complex product mixture.

  • Reaction with the Benzofuran Ring: While less common under these conditions, highly reactive electrophilic species generated from the aminomethylenating reagent could potentially react with the electron-rich benzofuran ring.

  • Polymerization: At elevated temperatures, some enaminones can be prone to polymerization.

Diagram of Synthetic Pathway and Potential Pitfalls:

G cluster_start Starting Materials cluster_reaction Enaminone Synthesis cluster_product Products A 2-Acetylbenzofuran C Reaction Mixture A->C B Bredereck's Reagent B->C D 1-(1-Benzofuran-2-yl)-3- (dimethylamino)prop-2-en-1-one (Desired Product) C->D Complete Reaction E Unreacted 2-Acetylbenzofuran C->E Incomplete Reaction F Side Products C->F Side Reactions

Caption: Synthetic pathway and potential outcomes.

Step 3: Workup and Purification

The purification of enaminones requires special attention due to their potential instability.

Q3.1: My product seems to be decomposing during column chromatography on silica gel. What are my options?

A3.1: This is a very common issue as enaminones can be unstable on acidic silica gel.[1] Here are several strategies to overcome this:

  • Use of Basic Alumina: Basic alumina is an excellent alternative to silica gel for the purification of acid-sensitive compounds like enaminones.[1]

  • Neutralized Silica Gel: You can neutralize the acidic sites on silica gel by preparing a slurry with a solvent containing a small amount of a volatile base, such as triethylamine (e.g., 1-2% in the eluent).[1]

  • Alternative Purification Methods:

    • Recrystallization: If a suitable solvent can be found, recrystallization is an excellent method for obtaining high-purity material. Try solvents like ethanol, acetone, or mixtures of hexane and ethyl acetate.[10]

    • Kugelrohr Distillation: For thermally stable, low-melting solids or oils, Kugelrohr distillation under high vacuum can be effective.

Purification Protocol Flowchart:

G Start Crude Product TLC Analyze by TLC (with 1% TEA in eluent) Start->TLC Decision Streaking or Decomposition? TLC->Decision Silica Standard Silica Gel Column Chromatography Decision->Silica No Neutralized_Silica Neutralized Silica Gel (1-2% TEA in eluent) Decision->Neutralized_Silica Yes Alumina Basic Alumina Column Chromatography Decision->Alumina Yes Recrystallization Recrystallization Decision->Recrystallization Yes, if solid Pure_Product Pure Product Silica->Pure_Product Neutralized_Silica->Pure_Product Alumina->Pure_Product Recrystallization->Pure_Product

Caption: Decision tree for purification strategy.

Q3.2: How can I identify impurities in the 1H NMR spectrum of my final product?

A3.2: Without a reference spectrum, precise identification is challenging. However, you can look for characteristic signals of likely impurities.

Impurity Expected 1H NMR Signals (in CDCl3)
2-Acetylbenzofuran A sharp singlet for the acetyl protons around δ 2.6 ppm. Aromatic protons in the δ 7.2-7.8 ppm range.
Dimethylamine A singlet around δ 2.2 ppm (can be broad).
tert-Butanol A singlet for the nine methyl protons around δ 1.3 ppm.
Solvent Residues Refer to standard tables for common solvent impurities (e.g., ethyl acetate, hexane, dichloromethane).[11]

Expected 1H NMR signals for 1-(1-benzofuran-2-yl)-3-(dimethylamino)prop-2-en-1-one:

  • Dimethylamino protons: Two singlets for the methyl groups around δ 2.9-3.2 ppm.

  • Vinylic protons: Two doublets for the -CH=CH- protons, likely in the δ 5.5-6.0 ppm and δ 7.5-8.0 ppm range.

  • Benzofuran protons: A complex multiplet in the aromatic region (δ 7.2-7.8 ppm).

III. References

  • Padmavathi, V., et al. (2021). Silica gel and microwave-promoted synthesis of dihydropyrrolizines and tetrahydroindolizines from enaminones. Beilstein Journal of Organic Chemistry, 17, 2536-2545. [Link]

  • Patel, H. R., & Patel, H. V. (2012). SYNTHESIS AND EVALUATION OF 4-(1- BENZOFURAN-2- YL)-1,3-OXAZOLE-2-AMINE AND ITS DERIVATIVES. International Journal of Research in Pharmacy and Chemistry, 2(3), 634-639. [Link]

  • Guarella, E., et al. (2010). GC/MSn analysis of the crude reaction mixtures from Friedel–Crafts acylation: Unambiguous identification and differentiation of 3‐aroylbenzofurans from their 4‐, 5‐, 6‐ and 7‐aroyl regioisomers. Journal of Mass Spectrometry, 45(6), 633-640. [Link]

  • Gong, J., et al. (2019). Tandem addition/cyclization for synthesis of 2-aroyl benzofurans and 2-aroyl indoles by carbopalladation of nitriles. Organic & Biomolecular Chemistry, 17(4), 859-863. [Link]

  • Patil, S. A., et al. (2018). Synthesis of Benzofuran Derivatives and their Evaluation of Antimicrobial Activity. Research Journal of Pharmacy and Technology, 11(11), 4817-4822. [Link]

  • Catarzi, D., et al. (2007). Synthesis of benzofurans via Friedel–Crafts acylation. Journal of Heterocyclic Chemistry, 44(6), 1279-1286. [Link]

  • El-Kashef, H. S., et al. (1982). Acetylation of 2,3-dimethylbenzofuran. The first example of a 'non-conventional' Friedel–Crafts reaction. Journal of the Chemical Society, Perkin Transactions 1, 135-137. [Link]

  • Ogi, T., et al. (2022). Selective synthesis of 3-formylbenzofuran and 3-acylbenzofuran using a chalcone rearrangement strategy. RSC Advances, 12(45), 29519-29523. [Link]

  • El-Gamal, M. I., et al. (2023). Discovery of enaminone-linked benzofuran derivatives as dual VEGFR-2/hCA IX inhibitors exhibiting hypoxia-mediated chemosensitization. Bioorganic Chemistry, 139, 106752. [Link]

  • El-Sawy, E. R., et al. (2016). Synthesis, Characterization, and Anticancer Activity of New Benzofuran Substituted Chalcones. Journal of Heterocyclic Chemistry, 53(5), 1564-1572. [Link]

  • Sharma, U., et al. (2015). Silica Gel in Organic Synthesis. Current Organic Chemistry, 19(17), 1646-1689. [Link]

  • Cichocka, A., et al. (2024). New Derivatives of 1-(3-Methyl-1-Benzofuran-2-yl)Ethan-1-one: Synthesis and Preliminary Studies of Biological Activity. International Journal of Molecular Sciences, 25(4), 1999. [Link]

  • Zhang, Y., et al. (2019). Natural source, bioactivity and synthesis of benzofuran derivatives. RSC Advances, 9(47), 27552-27577. [Link]

  • Mondal, S., et al. (2023). H-Bond Driven Solvent-Free Rapid Access of β-enamino Esters/Ketones using 230-400 Mesh Silica Gel as a Catalyst. Catalysis Letters, 153, 2945-2956. [Link]

  • UCHEM. (n.d.). UCHEM-BREDERECK'S REAGENT. [Link]

  • Google Patents. (n.d.). US9796695B2 - Process for preparing benzofuran-2-carboxamide derivatives.

  • Jayarama, A., et al. (2014). Crystal structure of (2E)-1-(1-benzofuran-2-yl)-3-(2-bromophenyl)prop-2-en-1-one monohydrate. Acta Crystallographica Section E: Crystallographic Communications, 70(Pt 5), o538. [Link]

  • Ghorab, M. M., et al. (2014). Syntheses of Enaminone-Based Heterocyclic Compounds and Study their Biological Activity. Journal of Heterocyclic Chemistry, 51(5), 1439-1447. [Link]

  • ResearchGate. (n.d.). 1HNMR spectrum of 1-(1-benzofuran-2-yl). [Link]

  • Wikipedia. (n.d.). tert-Butoxybis(dimethylamino)methane. [Link]

  • Wang, H., et al. (2024). Synthesis of Benzofuran Derivatives via a DMAP-Mediated Tandem Cyclization Reaction Involving ortho-Hydroxy α-Aminosulfones. Molecules, 29(16), 3659. [Link]

  • Fulmer, G. R., et al. (2010). NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. Organometallics, 29(9), 2176-2179. [Link]

  • Wu, Y., et al. (2011). Reactive Impurities in Excipients: Profiling, Identification and Mitigation of Drug–Excipient Incompatibility. AAPS PharmSciTech, 12(4), 1248-1263. [Link]

  • Asiri, A. M., et al. (2023). (E)-N'-(1-(Benzofuran-2-yl)ethylidene)-1-(4-Methoxyphenyl)-5-Methyl-1H-1,2,3-Triazole-4-Carbohydrazide. Molbank, 2023(2), M1657. [Link]

  • Kamal, A., et al. (2022). One-pot synthesis of novel 2-oxo(2H)-spiro[benzofuran-3,3′-pyrrolines] via 1,4-dipolar cycloaddition reaction. Tetrahedron Letters, 90, 153569. [Link]

  • Agency for Toxic Substances and Disease Registry. (1992). Toxicological Profile for 2,3-Benzofuran. [Link]

  • Cichocka, A., et al. (2024). New Derivatives of 1-(3-Methyl-1-Benzofuran-2-yl)Ethan-1-one: Synthesis and Preliminary Studies of Biological Activity. International Journal of Molecular Sciences, 25(4), 1999. [Link]

Sources

Technical Support Center: Optimizing Reaction Conditions for the Synthesis of Benzofuran Derivatives

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for the synthesis of benzofuran derivatives. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of synthesizing this important heterocyclic scaffold. Here, you will find practical, field-proven insights to optimize your reaction conditions, troubleshoot common issues, and ensure the successful synthesis of your target molecules.

Frequently Asked Questions (FAQs)

This section addresses common questions that arise during the synthesis of benzofuran derivatives.

Q1: What are the most common strategies for synthesizing the benzofuran core?

A1: The synthesis of benzofurans is a well-explored area of organic chemistry, with numerous established methods.[1][2] Some of the most prevalent strategies include:

  • Palladium-catalyzed reactions: These are highly versatile and include methods like Sonogashira coupling of o-halophenols with terminal alkynes followed by cyclization, and Heck-type reactions.[3][4][5][6]

  • Acid-catalyzed cyclizations: These methods often involve the dehydration of intermediates like α-aryloxyketones or acetals to form the furan ring.[5][7]

  • Base-mediated syntheses: These reactions can involve intramolecular condensations, such as the Rap-Stoermer reaction.[4]

  • Oxidative cyclizations: These methods can utilize reagents like hypervalent iodine compounds to facilitate the formation of the benzofuran ring from precursors like 2-hydroxystilbenes.[8]

Q2: How do I choose the most suitable synthetic route for my target benzofuran derivative?

A2: The choice of synthetic route depends on several factors, including the desired substitution pattern on the benzofuran core, the availability of starting materials, and the functional group tolerance of the reaction. For instance, palladium-catalyzed methods offer broad substrate scope and functional group compatibility, making them suitable for complex molecules.[6] Acid-catalyzed methods are effective for certain substitution patterns but may not be suitable for acid-labile functional groups.[7]

Q3: What are the key parameters to consider when optimizing a benzofuran synthesis reaction?

A3: Optimizing a benzofuran synthesis typically involves a systematic evaluation of the following parameters:

  • Catalyst and Ligand (for metal-catalyzed reactions): The choice of metal catalyst (e.g., Palladium, Copper) and ligand can significantly impact reaction efficiency and selectivity.[3][4]

  • Solvent: The polarity and boiling point of the solvent can influence reaction rates and solubility of reagents.[9][10]

  • Base: The strength and nature of the base are often critical, particularly in palladium-catalyzed and base-mediated reactions.[4][11]

  • Temperature: Reaction temperature affects the rate of reaction and can influence the formation of side products.[12]

  • Reaction Time: Monitoring the reaction progress is crucial to determine the optimal reaction time for maximizing yield and minimizing decomposition.[9]

Troubleshooting Guides by Synthetic Method

This section provides detailed troubleshooting advice for common issues encountered during the synthesis of benzofuran derivatives, categorized by the synthetic method.

Palladium-Catalyzed Synthesis (e.g., Sonogashira Coupling/Cyclization)

Q1: My palladium-catalyzed reaction is showing low to no conversion of starting materials. What could be the issue?

A1: Low or no conversion in palladium-catalyzed reactions for benzofuran synthesis can stem from several factors:

  • Inactive Catalyst: The palladium catalyst may have degraded due to improper storage or handling. It's crucial to use a fresh, high-quality catalyst and store it under an inert atmosphere.[12]

  • Oxygen Contamination: Oxygen can poison the palladium catalyst. Ensure that the reaction is set up under an inert atmosphere (e.g., nitrogen or argon) and that the solvents are properly degassed.[12]

  • Poor Quality Reagents: Impurities in the starting materials, such as the o-halophenol or the alkyne, can inhibit the catalyst. Purify the starting materials if necessary.

  • Suboptimal Reaction Conditions: The temperature, solvent, or base may not be optimal for the specific substrates. A systematic optimization of these parameters is recommended.[12]

Q2: I am observing significant formation of alkyne homocoupling (Glaser coupling) products as side products. How can I minimize this?

A2: The formation of alkyne homocoupling products is a common side reaction in Sonogashira couplings, especially when a copper co-catalyst is used.[12] Here are some strategies to minimize this:

  • Slow Addition of the Alkyne: Adding the alkyne slowly to the reaction mixture can help to maintain a low concentration of the alkyne, thus disfavoring the homocoupling reaction.[12]

  • Use a Copper-Free Sonogashira Protocol: Several copper-free Sonogashira coupling protocols have been developed that can effectively eliminate the formation of Glaser coupling products.

  • Optimize the Base: The choice of base can influence the rate of homocoupling. Experiment with different organic or inorganic bases to find one that minimizes this side reaction.

Q3: The intramolecular cyclization step is not proceeding efficiently after the initial cross-coupling. What should I do?

A3: In a one-pot Sonogashira coupling and cyclization reaction, the conditions for both steps need to be compatible. If the cyclization is the bottleneck, consider the following:

  • Increase the Reaction Temperature: The cyclization step often requires a higher temperature than the initial coupling reaction. A gradual increase in temperature after the coupling is complete can promote cyclization.

  • Change the Solvent: A more polar solvent may be required to facilitate the intramolecular cyclization.

  • Add a Co-catalyst: In some cases, the addition of a co-catalyst, such as a Lewis acid, can promote the cyclization step.

Acid-Catalyzed Cyclization

Q1: My acid-catalyzed cyclization is resulting in a low yield and the formation of multiple unidentified byproducts. What are the likely causes?

A1: Low yields and the formation of byproducts in acid-catalyzed cyclizations are often due to the harsh reaction conditions.

  • Acid Strength and Concentration: The use of a very strong acid or a high concentration of acid can lead to decomposition of the starting material or the product. Try using a milder acid or a lower concentration of the acid.[13]

  • Reaction Temperature: High reaction temperatures can also lead to degradation. Optimize the temperature to find a balance between a reasonable reaction rate and minimal side product formation.

  • Water Scavenging: The cyclization reaction often involves the elimination of water. The presence of water can lead to reversible reactions and lower yields. The addition of a dehydrating agent or performing the reaction in a setup that allows for the removal of water (e.g., Dean-Stark apparatus) can be beneficial.

Q2: I am observing the formation of regioisomers in my acid-catalyzed cyclization. How can I improve the regioselectivity?

A2: The formation of regioisomers is a common challenge when the aromatic ring of the precursor has multiple possible sites for cyclization.[7][13]

  • Steric Hindrance: The cyclization will often favor the less sterically hindered position. Modifying the substituents on the aromatic ring can be used to direct the cyclization to the desired position.

  • Electronic Effects: The electronic properties of the substituents on the aromatic ring can also influence the regioselectivity of the cyclization. Electron-donating groups can activate the ortho and para positions towards electrophilic attack.

  • Choice of Acid Catalyst: Different acid catalysts can exhibit different levels of regioselectivity. It is worthwhile to screen a variety of Brønsted and Lewis acids.

Optimized Reaction Protocols

This section provides detailed, step-by-step protocols for two common methods for the synthesis of benzofuran derivatives.

Protocol 1: Palladium-Catalyzed Sonogashira Coupling and Cyclization

This protocol describes a one-pot synthesis of a 2-substituted benzofuran from an o-iodophenol and a terminal alkyne.

Materials:

  • o-Iodophenol (1.0 equiv)

  • Terminal alkyne (1.2 equiv)

  • PdCl₂(PPh₃)₂ (0.02 equiv)

  • CuI (0.04 equiv)

  • Triethylamine (Et₃N) (3.0 equiv)

  • Degassed solvent (e.g., DMF or Toluene)

Procedure:

  • To a flame-dried Schlenk flask under an inert atmosphere (N₂ or Ar), add the o-iodophenol, PdCl₂(PPh₃)₂, and CuI.

  • Evacuate and backfill the flask with the inert gas three times.

  • Add the degassed solvent via syringe, followed by the triethylamine.

  • Add the terminal alkyne dropwise to the stirred reaction mixture at room temperature.

  • Stir the reaction mixture at room temperature for 2-4 hours, or until the starting materials are consumed (monitor by TLC or GC-MS).

  • Increase the temperature to 80-100 °C and stir for an additional 6-12 hours to facilitate the intramolecular cyclization.

  • After cooling to room temperature, dilute the reaction mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to obtain the desired 2-substituted benzofuran.

Protocol 2: Acid-Catalyzed Cyclization of an α-Aryloxyketone

This protocol describes the synthesis of a benzofuran derivative via the acid-catalyzed cyclization of an α-aryloxyketone.

Materials:

  • α-Aryloxyketone (1.0 equiv)

  • Acid catalyst (e.g., polyphosphoric acid (PPA), H₂SO₄, or TFA)

  • Solvent (if necessary, e.g., toluene or dichloroethane)

Procedure:

  • To a round-bottom flask equipped with a reflux condenser, add the α-aryloxyketone.

  • If using a solid acid catalyst like PPA, add it directly to the flask. If using a liquid acid, it can be used as the solvent or added to a solution of the starting material in an appropriate solvent.

  • Heat the reaction mixture to the desired temperature (e.g., 80-120 °C) with vigorous stirring.

  • Monitor the progress of the reaction by TLC or GC-MS.

  • Once the reaction is complete, cool the mixture to room temperature.

  • If PPA was used, carefully quench the reaction by pouring the mixture onto ice.

  • Extract the product with an organic solvent (e.g., ethyl acetate or dichloromethane).

  • Wash the combined organic layers with water, saturated sodium bicarbonate solution, and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel or recrystallization.

Data Presentation: Optimized Reaction Conditions

The following tables summarize optimized reaction conditions for different benzofuran synthesis methodologies based on literature reports.

Table 1: Palladium-Catalyzed Synthesis of 2-Substituted Benzofurans

CatalystLigandBaseSolventTemperature (°C)Yield (%)Reference
PdCl₂(PPh₃)₂-Et₃NDMF10085-95[5]
Pd(OAc)₂PPh₃K₂CO₃Toluene11070-90[6]
Pd/C-DBUAcetonitrile8065-88[8]

Table 2: Acid-Catalyzed Cyclization for Benzofuran Synthesis

Acid CatalystSolventTemperature (°C)Yield (%)Reference
Polyphosphoric Acid (PPA)Neat100-14060-85[7]
H₂SO₄Dichloroethane8070-90[5]
Trifluoroacetic Acid (TFA)NeatReflux75-95[14]

Visualizations: Workflows and Mechanisms

Troubleshooting Workflow for Low Yield in Benzofuran Synthesis

Troubleshooting_Workflow start Low Yield or No Product check_reagents Check Reagent Purity and Stoichiometry start->check_reagents check_catalyst Verify Catalyst Activity and Handling start->check_catalyst check_conditions Evaluate Reaction Conditions (T, t, solvent, base) start->check_conditions check_atmosphere Ensure Inert Reaction Atmosphere start->check_atmosphere optimize Systematically Optimize Reaction Parameters check_reagents->optimize check_catalyst->optimize check_conditions->optimize check_atmosphere->optimize analyze_byproducts Analyze Byproducts (TLC, GC-MS, NMR) optimize->analyze_byproducts success Improved Yield optimize->success If optimization succeeds modify_route Consider Alternative Synthetic Route analyze_byproducts->modify_route If optimization fails modify_route->success

Caption: A general troubleshooting workflow for addressing low yields in benzofuran synthesis.

Catalytic Cycle for Palladium-Catalyzed Sonogashira Coupling

Sonogashira_Cycle pd0 Pd(0)L_n oxidative_addition Oxidative Addition (Ar-X) pd_complex1 Ar-Pd(II)-X(L_n) oxidative_addition->pd_complex1 transmetalation Transmetalation (Cu-C≡C-R) pd_complex2 Ar-Pd(II)-C≡C-R(L_n) transmetalation->pd_complex2 reductive_elimination Reductive Elimination product Ar-C≡C-R reductive_elimination->product product->pd0 Regenerates Catalyst

Caption: Simplified catalytic cycle for the Sonogashira cross-coupling reaction.

References

  • A Comprehensive Review on Benzofuran Synthesis Featuring Innovative and Catalytic Str
  • A Comprehensive Review on Benzofuran Synthesis Featuring Innovative and Catalytic Strategies - PMC.
  • Synthesis and Biological Studies of Benzo[b]furan Derivatives: A Review
  • Technical Support Center: Reaction Optimization for Substituted Benzofuran Synthesis - Benchchem. BenchChem.
  • Unlocking the Potential: A Comprehensive Review for the Synthesis of Benzofuran Derivatives | Bentham Science Publishers. Bentham Science.
  • A REVIEW: AN INSIGHT ON SYNTHESIS OF BENZOFURAN. World Journal of Pharmaceutical Research.
  • Optimization of the Reaction Conditions for the Synthesis of Dihydrobenzofuran Neolignans. Journal of the Brazilian Chemical Society.
  • Optimization of the Reaction Conditions a - ResearchGate.
  • Total synthesis of natural products containing benzofuran rings - RSC Publishing. Royal Society of Chemistry.
  • Last Decade of Unconventional Methodologies for the Synthesis of Substituted Benzofurans. MDPI.
  • Synthesis of Benzofuran Derivatives via a DMAP-Mediated Tandem Cyclization Reaction Involving ortho-Hydroxy α-Aminosulfones - MDPI. MDPI.
  • A Novel Synthesis of 2-Functionalized Benzofurans by Palladium-Catalyzed Cycloisomerization of 2-(1-Hydroxyprop-2-ynyl)phenols Followed by Acid-Catalyzed Allylic Isomerization or Allylic Nucleophilic Substitution | The Journal of Organic Chemistry - ACS Publications.
  • Palladium-Catalyzed Synthesis of 2,3-Disubstituted Benzofurans: An Approach Towards the Synthesis of Deuterium Labeled Compounds - PMC.
  • Palladium-catalyzed Tsuji–Trost-type reaction of benzofuran-2-ylmethyl acetates with nucleophiles - PubliCatt.
  • Benzofuran Synthesis via Acid Catalyzed Cyclization of Acetal - WuXi Biology. WuXi AppTec.
  • Optimization of Palladium-Catalyzed One-Pot Synthesis of Functionalized Furans for High-Yield Production: A Study of Catalytic and Reaction Parameters - MDPI. MDPI.
  • Acid-Regulated Selective Synthesis of Benzofuran Derivatives via Single-Component BDA Retro-Aldol/Michael Addition Cascade and [4 + 2] Cycloaddition Reactions | The Journal of Organic Chemistry - ACS Publications.
  • Benzofuran synthesis - Organic Chemistry Portal. Organic Chemistry Portal.
  • Regioselective Synthesis of Benzofuranones and Benzofurans - Beaudry | Oregon State University.
  • Challenges and strategies in attaining benzofuran with pattern‐tunable substituents. … - ResearchGate.
  • De novo synthesis of benzofurans via trifluoroacetic acid catalyzed cyclization/oxidative aromatization cascade reaction of 2-hydroxy-1,4-diones - Organic & Biomolecular Chemistry (RSC Publishing). Royal Society of Chemistry.
  • Last Decade of Unconventional Methodologies for the Synthesis of Substituted Benzofurans. MDPI.
  • Mechanism for synthesis of benzofuran - Chemistry Stack Exchange. Chemistry Stack Exchange.

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Technical Support Center: Purification of 1-(1-benzofuran-2-yl)-3-(dimethylamino)prop-2-en-1-one

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support guide for the purification of 1-(1-benzofuran-2-yl)-3-(dimethylamino)prop-2-en-1-one. This document is designed for researchers, medicinal chemists, and process development professionals who encounter challenges in obtaining this key synthetic intermediate in high purity. We will move beyond simple protocols to explain the underlying chemical principles that govern purification strategies, empowering you to troubleshoot effectively and adapt methodologies to your specific experimental outcomes.

Introduction: Understanding the Purification Challenge

The target molecule, an enaminone derivative of benzofuran, presents a unique set of purification challenges stemming from its hybrid structure. The benzofuran core is a relatively non-polar, rigid heterocyclic system, while the enaminone sidechain (-C(O)CH=CHN(CH₃)₂) introduces a polar, basic tertiary amine.[1][2] This duality in character, coupled with impurities from its common synthesis route, necessitates a carefully considered purification strategy.

The typical synthesis involves the condensation of 2-acetylbenzofuran with an acetal of dimethylformamide, such as N,N-dimethylformamide dimethyl acetal (DMF-DMA).[3][4][5] Understanding this reaction is the first step in predicting the impurity profile you will likely face.

Frequently Asked Questions (FAQs)

Q1: What are the most probable impurities in my crude 1-(1-benzofuran-2-yl)-3-(dimethylamino)prop-2-en-1-one?

A1: Your crude product is likely a mixture containing:

  • Unreacted Starting Materials: Primarily 2-acetylbenzofuran, which is less polar than the desired product.

  • Reagent Byproducts: Excess DMF-DMA and its hydrolysis products, such as dimethylamine and methanol. These are typically volatile and can often be removed under high vacuum, but dimethylamine can also form non-volatile salts.

  • Side-Reaction Products: Potential products from the self-condensation of 2-acetylbenzofuran under the reaction conditions.

  • Degradation Products: Enaminones can be sensitive to acidic conditions.[6] The benzofuran ring itself can also be sensitive to strong acids, which might be present from work-up procedures.[7]

Q2: I have my crude solid/oil. What is the very first analytical step I should take?

A2: Before any large-scale purification, you must perform preliminary analysis to understand your impurity profile.

  • Thin Layer Chromatography (TLC): This is the most critical first step. It will help you visualize the number of components and determine an appropriate solvent system for column chromatography. Test a range of solvent systems, such as gradients of hexane/ethyl acetate and dichloromethane/methanol.[1]

  • Proton NMR (¹H NMR): If possible, take a crude ¹H NMR spectrum. This can provide invaluable information, allowing you to identify unreacted 2-acetylbenzofuran (look for the characteristic acetyl methyl singlet) and estimate the overall cleanliness of the material.

Q3: My crude product appears somewhat crystalline. Should I try recrystallization first?

A3: Yes. If the crude material shows any signs of crystallinity and the TLC analysis indicates one major product spot with minor impurities, recrystallization is the most efficient and scalable purification method. It avoids the use of large volumes of solvent and silica gel associated with chromatography.

For a detailed protocol, see Experimental Protocol 1: Recrystallization.

Q4: I'm performing column chromatography on silica gel, but my product is streaking badly and my yield is low. What's happening?

A4: This is the most common issue encountered when purifying this class of compounds. The problem lies in the interaction between the basic dimethylamino group of your enaminone and the acidic silanol groups (Si-OH) on the surface of the silica gel.[1][8] This strong acid-base interaction causes:

  • Peak Tailing/Streaking: The molecule "sticks" to the silica and elutes slowly and unevenly.

  • Irreversible Adsorption: A portion of your product may bind so strongly that it does not elute at all, resulting in low recovery.

  • On-Column Degradation: The acidic silica surface can catalyze the degradation of sensitive compounds.

Solution: You must neutralize the acidic silica surface. This can be achieved in two primary ways:

  • Mobile Phase Additive: Add a small amount of a competing base, typically 0.5-1% triethylamine (TEA), to your eluent system (e.g., hexane/ethyl acetate + 1% TEA).[1] The TEA will preferentially interact with the acidic sites on the silica, allowing your product to pass through unimpeded.

  • Alternative Stationary Phase: Use an amine-functionalized silica gel column.[8][9] These columns have a basic surface, which eliminates the need for mobile phase additives and often provides superior peak shape and resolution for basic compounds.[9]

Purification Strategy Decision Workflow

The following diagram outlines a logical workflow for selecting the appropriate purification method based on preliminary analysis of your crude product.

Purification_Decision cluster_start Start cluster_analysis Analysis cluster_decision Decision Point cluster_methods Purification Methods cluster_chrom_troubleshoot Chromatography Troubleshooting cluster_end Finish start Crude Product tlc_nmr Perform TLC & Crude ¹H NMR Analysis start->tlc_nmr decision Crystalline with Minor Impurities? tlc_nmr->decision recrystallize Recrystallization (See Protocol 1) decision->recrystallize  Yes chromatography Column Chromatography (See Protocol 2 & 3) decision->chromatography No (Oily or Complex Mixture)   pure_product Pure Product recrystallize->pure_product tailing_check Observe Peak Tailing on TLC/Column? chromatography->tailing_check add_tea Use Amine-Modified Eluent (e.g., +1% Triethylamine) or Amine-Silica Column tailing_check->add_tea Yes   tailing_check->pure_product No   add_tea->pure_product

Caption: Decision flowchart for selecting a purification strategy.

Detailed Experimental Protocols

Protocol 1: Recrystallization

This method is ideal for purifying multi-gram quantities of crude material that is already substantially pure and crystalline.

1. Solvent Screening (Small Scale):

  • Place a small amount (10-20 mg) of your crude product into several test tubes.

  • Add a few drops of different solvents (e.g., ethanol, isopropanol, ethyl acetate, acetone) to each tube.

  • A good single solvent will dissolve the compound when hot but result in poor solubility at room temperature.[7]

  • For a two-solvent system, find a pair where the compound is very soluble in one (e.g., dichloromethane or ethyl acetate) and poorly soluble in the other (e.g., hexanes or pentane).[10]

2. Procedure: a. Place the crude solid in an Erlenmeyer flask with a stir bar. b. Add the minimum amount of the chosen hot solvent (or the more soluble solvent of a pair) to just dissolve the solid completely. c. If insoluble impurities are present, perform a hot filtration through a pre-warmed funnel with fluted filter paper. d. If using a two-solvent system, add the anti-solvent (e.g., hexanes) dropwise to the hot, stirred solution until it just becomes cloudy. Add a drop or two of the dissolving solvent to clarify. e. Remove the flask from the heat, cover it, and allow it to cool slowly to room temperature. Do not disturb the flask. f. Once at room temperature, place the flask in an ice bath for at least 30 minutes to maximize crystal formation. g. Collect the crystals by vacuum filtration (Büchner funnel), washing them with a small amount of the cold recrystallization solvent. h. Dry the crystals under high vacuum.

Table 1: Troubleshooting Recrystallization

ProblemPotential CauseSuggested Solution
"Oiling Out" The solution is too saturated, or the solvent is too non-polar. The cooling process is too rapid.Add a small amount more of the hot solvent. Ensure cooling is slow; allow the flask to reach room temperature before icing.[1]
No Crystals Form The solution is not saturated enough. The compound is too soluble in the chosen solvent.Partially evaporate the solvent to increase the concentration.[1] Try a different solvent or solvent pair. Gently scratch the inside of the flask with a glass rod at the solvent line to induce nucleation.
Low Yield The compound has significant solubility in the cold solvent. Too much solvent was used initially.Ensure the flask is thoroughly cooled in an ice bath. Use the absolute minimum amount of hot solvent for dissolution.[1]
Colored Crystals Colored impurities are co-crystallizing with the product.Perform a second recrystallization.[1] Consider a charcoal treatment (add a small amount of activated charcoal to the hot solution before the hot filtration step), though this may reduce yield.
Protocol 2: Flash Column Chromatography (with Triethylamine Additive)

This is the workhorse method for separating complex mixtures or purifying oils.

1. TLC Analysis & Solvent Selection:

  • Develop a TLC plate with your crude material.

  • Find a solvent system (e.g., Hexane:Ethyl Acetate) that gives your product an Rf value of approximately 0.25 - 0.35 .

  • Prepare your mobile phase by adding 0.5-1% triethylamine (TEA) to the determined solvent mixture (e.g., for 1 L of 70:30 Hex:EtOAc, add 5-10 mL of TEA).

2. Column Packing:

  • Select an appropriate size flash column for your sample amount (typically a 1:30 to 1:100 ratio of crude material to silica gel by weight).

  • Prepare a slurry of silica gel in the initial, least polar mobile phase (e.g., 90:10 Hex:EtOAc + 1% TEA).

  • Pour the slurry into the column and use air pressure to pack it evenly, ensuring no air bubbles are trapped.[11]

3. Sample Loading (Dry Loading Recommended):

  • Dissolve your crude product in a minimal amount of a strong solvent (like dichloromethane or acetone).

  • Add a small amount of silica gel (2-3 times the weight of your crude product) to this solution and evaporate the solvent completely on a rotary evaporator to get a dry, free-flowing powder.

  • Carefully add this powder to the top of the packed column.

4. Elution and Fraction Collection:

  • Begin eluting with your starting mobile phase, gradually increasing the polarity (gradient elution) based on your TLC analysis.

  • Collect fractions and monitor their composition by TLC.

  • Combine the fractions containing the pure product.

  • Remove the solvent (and TEA) under reduced pressure. Co-evaporation with a solvent like toluene can help remove final traces of TEA.

Column_Chromatography_Workflow cluster_prep Preparation cluster_run Execution cluster_analysis Analysis & Finish tlc 1. TLC Solvent Screening (+TEA) pack 2. Slurry Pack Column tlc->pack load 3. Dry Load Sample pack->load elute 4. Elute with Gradient load->elute collect 5. Collect Fractions elute->collect analyze 6. Analyze Fractions by TLC collect->analyze combine 7. Combine Pure Fractions analyze->combine evap 8. Evaporate Solvent combine->evap

Caption: Standard workflow for flash column chromatography.

Protocol 3: Using Amine-Functionalized Silica

This protocol is identical to Protocol 2, with two key exceptions:

  • No Triethylamine: Do NOT add TEA or any other amine to your mobile phase. The column chemistry handles this for you.

  • Solvent Polarity: Amine-functionalized silica is less polar than bare silica.[9] You will likely need to use a less polar mobile phase to achieve the same Rf value. For example, if 70:30 Hex:EtOAc worked on silica, you might need 90:10 Hex:EtOAc on an amine column. Always confirm with an amine-functionalized TLC plate first.[9]

Table 2: Troubleshooting Column Chromatography

ProblemPotential CauseSuggested Solution
Significant Peak Tailing The basic tertiary amine is interacting with acidic silica.[1][8]Add 0.5-1% triethylamine or ammonia to the eluent.[1] Switch to an amine-functionalized silica column for superior results.[8][9]
Poor Separation The chosen solvent system lacks sufficient selectivity.Perform a more thorough TLC screen with different solvent systems (e.g., try dichloromethane/methanol or toluene/acetone).[1] Use a shallower gradient during elution to improve resolution.[1]
Low Recovery Irreversible adsorption to the silica column. Compound instability on silica.Ensure the eluent is basified with TEA. Do not let the sample sit on the column for an extended period. Elute the compound as quickly as reasonably possible.
Product Elutes with Solvent Front The mobile phase is too polar.Start with a much less polar solvent system (e.g., 95:5 Hexane:Ethyl Acetate or 100% Hexane).

References

  • Green synthesis of enantiopure (S)-1-(benzofuran-2-yl)
  • Technical Support Center: Purification of (2-Butylbenzofuran-3-yl)(4-(2-(diethylamino)ethoxy)-3-iodophenyl)methanone. Benchchem.
  • Removal of impurities from 2-Bromo-3-methylbenzofuran reactions. Benchchem.
  • New Derivatives of 1-(3-Methyl-1-Benzofuran-2-yl)Ethan-1-one: Synthesis and Preliminary Studies of Biological Activity. (2024). MDPI.
  • Scalable synthesis of enaminones utilizing Gold's reagents. PMC.
  • Synthesis of Deuterated Enaminones with High Isotopic Fidelity. PMC - NIH.
  • One-pot synthesis of benzofurans via heteroannulation of benzoquinones. (2021). De Gruyter.
  • Synthesis and Characterization of Benzofuranone and its Derivatives. (2022).
  • 1-(1-BENZOFURAN-2-YL)-2-BROMOETHAN-1-ONE synthesis. Chemicalbook.
  • Enaminones as Building Blocks in Heterocyclic Syntheses: Reinvestigating the Product Structures of Enaminones with Malononitrile. A Novel Route to 6-Substituted-3-Oxo-2,3-Dihydropyridazine-4-Carboxylic Acids. PMC.
  • Application Notes and Protocols for the Purification of Echinenone using Column Chrom
  • Syntheses of Enaminone-Based Heterocyclic Compounds and Study their Biological Activity. (2018). Avicenna Journal of Pharmaceutical Research.
  • Structural tuning of β-enamino diketones: exploration of solution and crystalline st
  • Method Development Strategies for Amine Bonded Phase Columns for Medium Pressure Liquid Chrom
  • How do I purify the resulting compound after a nitro- to amine-group reduction? (2014).
  • How do I purify ionizable organic amine compounds using flash column chrom
  • DMF Dimethyl Acetal as Carbon Source for α-Methylation of Ketones: A Hydrogenation–Hydrogenolysis Strategy of Enaminones. (2015). The Journal of Organic Chemistry.
  • Dimethylformamide Dimethyl Acetal (DMFDMA) in Heterocyclic Synthesis. (2011). Scientific Research Publishing.

Sources

Technical Support Center: Overcoming Poor Solubility of Benzofuran Compounds in Biological Buffers

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals who are encountering solubility challenges with benzofuran derivatives in their experimental workflows. Benzofuran scaffolds are prevalent in many biologically active compounds, but their inherent lipophilicity often leads to poor aqueous solubility, which can compromise assay results and lead to data misinterpretation.[1] This resource provides practical, in-depth troubleshooting guides and frequently asked questions (FAQs) to help you navigate these challenges and ensure the reliability and reproducibility of your data.

Part 1: Frequently Asked Questions (FAQs)

This section provides quick answers to common issues encountered when working with benzofuran compounds.

Q1: My benzofuran compound, which is fully dissolved in DMSO, precipitates immediately when I add it to my aqueous assay buffer. What's happening?

A: This is a classic sign of a compound "crashing out" of solution due to a phenomenon often called "solvent shock." Your benzofuran derivative is likely hydrophobic and dissolves well in the organic solvent DMSO.[2] However, when you introduce this DMSO stock into a large volume of aqueous buffer, the polarity of the solvent environment changes drastically and abruptly. The water molecules cannot adequately surround and solvate the hydrophobic benzofuran molecule, leading to its precipitation.

Q2: What is the maximum concentration of DMSO I can use in my cell-based assay?

A: This is highly dependent on the specific cell line and the duration of the assay. As a general rule, most cell lines can tolerate DMSO concentrations up to 0.5% without significant cytotoxicity.[3] However, some sensitive cell lines may show signs of stress or altered gene expression at concentrations as low as 0.1%. It is imperative to perform a DMSO tolerance test for your specific experimental conditions to determine the maximum acceptable concentration.

Q3: I've noticed variability in my results that I suspect is due to solubility. How can I confirm this?

A: Poor solubility is a frequent cause of high variability in biological assays.[3] If your compound is not fully dissolved, the actual concentration delivered to the cells can differ from well to well. Even non-visible micro-precipitates can interfere with optical measurements in absorbance or fluorescence-based assays.[3][4]

A simple diagnostic test is to prepare your final compound dilutions in the assay buffer, then centrifuge the plate or tubes at high speed (e.g., >10,000 x g) for 15 minutes before adding the supernatant to the assay. If the variability decreases or the biological effect is reduced, it strongly suggests that compound precipitation was the root cause.

Q4: Can repeated freeze-thaw cycles of my DMSO stock solution affect my compound's solubility?

A: Yes. Stock solutions of poorly soluble compounds should be stored at -20°C or -80°C in small, single-use aliquots to minimize freeze-thaw cycles.[3] DMSO is hygroscopic and can absorb atmospheric moisture over time, which can reduce its ability to solvate your hydrophobic compound.[5] Each freeze-thaw cycle can also provide energy for the nucleation and growth of precipitates. Always ensure your stock solution is completely thawed and vortexed thoroughly before use.

Part 2: In-Depth Troubleshooting Guides

This section provides detailed, step-by-step guidance for systematically addressing and overcoming solubility issues.

Issue 1: Compound Precipitation Upon Dilution from DMSO Stock

Your primary goal is to create a stable solution of your benzofuran derivative at the desired final concentration in the biological buffer.

Causality:

The core issue is the dramatic decrease in the concentration of the organic solvent (DMSO) below the level required to maintain the solubility of the lipophilic benzofuran compound. The compound's molecules aggregate rather than remaining solvated by the aqueous buffer.

Troubleshooting Workflow:

start Precipitation Observed check_dmso Step 1: Verify Final DMSO Concentration start->check_dmso dmso_ok Is final DMSO concentration as high as tolerated? check_dmso->dmso_ok increase_dmso Action: Increase DMSO to max tolerated level (e.g., 0.5-1%) dmso_ok->increase_dmso No cosolvent Step 2: Introduce a Co-solvent dmso_ok->cosolvent Yes still_precip Still Precipitates increase_dmso->still_precip still_precip->cosolvent ph_adjust Step 3: Adjust Buffer pH (for ionizable compounds) cosolvent->ph_adjust complexation Step 4: Use Complexation Agents (e.g., Cyclodextrins) ph_adjust->complexation surfactant Step 5: Employ Surfactants complexation->surfactant solved Problem Solved surfactant->solved

Caption: Troubleshooting workflow for addressing compound precipitation.

Step 1: Optimize DMSO Concentration

Before exploring more complex solutions, ensure you are using the highest tolerable concentration of DMSO for your assay.

  • Protocol: DMSO Tolerance Test

    • Seed your cells at the density used in your primary assay.

    • Prepare a dilution series of DMSO in your assay medium (e.g., 0.05%, 0.1%, 0.25%, 0.5%, 1.0%, 2.0%).

    • Replace the medium on your cells with the DMSO-containing medium.

    • Incubate for the same duration as your compound treatment.

    • Assess cell viability using a standard method (e.g., MTT, CellTiter-Glo®).

    • Determine the highest concentration of DMSO that does not significantly impact cell viability or other critical assay parameters (e.g., background signal). This is your maximum tolerated DMSO concentration.

Step 2: Employ Co-solvents

Co-solvents are water-miscible organic solvents that, when added to the aqueous buffer, can increase the solubility of non-polar compounds.[6][] They work by reducing the polarity of the aqueous solvent system.[]

  • Commonly Used Co-solvents: Ethanol, Propylene Glycol (PG), Polyethylene Glycol 400 (PEG 400).[6][][8]

  • Protocol: Co-solvent Screening

    • Prepare a concentrated stock of your benzofuran compound in 100% DMSO (e.g., 50 mM).

    • Prepare several versions of your aqueous assay buffer, each containing a different concentration of a co-solvent (e.g., 1%, 2%, 5%, 10% Ethanol).

    • Perform a "reverse dilution": Add a small volume of your DMSO stock dropwise into the co-solvent-containing buffer while vortexing. This gradual introduction helps prevent solvent shock.

    • Visually inspect for precipitation immediately and after a set time (e.g., 30 minutes).

    • Identify the minimum concentration of the co-solvent that maintains the compound in solution.

    • Crucially, always run a vehicle control containing the identical concentration of DMSO and the chosen co-solvent to account for any effects of the solvent system on the biological assay.

Co-solventTypical Starting Conc.Max Conc. (Cell-based)Notes
Ethanol 1-2%~5%Can be volatile; ensure proper sealing of plates.
Propylene Glycol 1-5%~10%Viscous; can affect automated liquid handling.
PEG 400 1-5%~10%Can enhance permeability of some compounds.[9]
Step 3: pH Adjustment (for Ionizable Compounds)

The solubility of benzofuran derivatives with acidic or basic functional groups can be dramatically influenced by the pH of the buffer.[3][10] Adjusting the pH to favor the ionized (charged) form of the molecule will increase its aqueous solubility.[11]

  • Mechanism: According to the Henderson-Hasselbalch equation, a weak acid will be more ionized (and more soluble) at a pH above its pKa, while a weak base will be more ionized at a pH below its pKa.

  • Protocol: pH-Dependent Solubility Test

    • Determine the pKa of your benzofuran derivative (this can often be predicted using software if not experimentally known).

    • Prepare a series of buffers with different pH values around the pKa (e.g., for a weak acid with a pKa of 6.5, test buffers at pH 6.0, 6.5, 7.0, 7.5, 8.0).

    • Add your compound (from a DMSO stock, keeping the final DMSO concentration constant and low) to each buffer to a concentration exceeding its expected solubility.

    • Equilibrate the samples (e.g., shake for 24 hours at a controlled temperature).

    • Separate the undissolved solid (e.g., by centrifugation or filtration).

    • Quantify the concentration of the dissolved compound in the supernatant using a suitable analytical method (e.g., HPLC-UV).[12]

    • Select a buffer pH for your assay that maximizes solubility while remaining compatible with your biological system.

Issue 2: Advanced Solubility Enhancement Techniques

If optimizing solvents and pH is insufficient, more advanced formulation strategies may be required.

Strategy 1: Cyclodextrin Complexation

Cyclodextrins (CDs) are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic inner cavity.[13][14] They can encapsulate poorly soluble molecules, like benzofurans, forming a water-soluble "inclusion complex."[13][15] This effectively shields the hydrophobic drug from the aqueous environment.

cluster_0 Cyclodextrin-Benzofuran Inclusion Complex benzofuran Hydrophobic Benzofuran cyclodextrin Cyclodextrin (Hydrophilic Exterior, Hydrophobic Cavity) complex Soluble Inclusion Complex cyclodextrin->complex Encapsulation water Aqueous Buffer water->complex Solubilizes

Caption: Encapsulation of a hydrophobic molecule by a cyclodextrin.

  • Commonly Used Cyclodextrins: Hydroxypropyl-β-cyclodextrin (HP-β-CD), Sulfobutylether-β-cyclodextrin (SBE-β-CD). These derivatives have improved solubility and safety profiles over native β-cyclodextrin.[13][16]

  • Protocol: Preparation of a Cyclodextrin Inclusion Complex (Kneading Method)

    • Weighing: Accurately weigh the desired amount of your benzofuran derivative and a molar excess (typically 2-3 fold) of the chosen cyclodextrin.

    • Pasting: Place the cyclodextrin in a mortar and add a small amount of water or a water-ethanol mixture to create a thick paste.

    • Kneading: Gradually add the weighed benzofuran derivative to the paste and knead thoroughly with a pestle for 30-60 minutes. The mixture should remain as a paste.[3]

    • Drying: Dry the resulting paste in a vacuum oven at a low temperature (e.g., 40°C) until a constant weight is achieved.

    • Characterization: The resulting powder is the inclusion complex. It is advisable to characterize the complex using techniques like DSC, XRD, or NMR to confirm its formation before use in biological assays. The powder can then be directly dissolved in the aqueous buffer.

Strategy 2: Use of Surfactants

Surfactants, at concentrations above their critical micelle concentration (CMC), form micelles that can solubilize hydrophobic compounds within their non-polar core.[17][18][19]

  • Commonly Used Surfactants: Polysorbate 80 (Tween® 80), Cremophor® EL.

  • Considerations: Surfactants can have their own biological effects and may interfere with cell membranes or protein function. Their use must be carefully controlled and validated. The concentration should be kept as low as possible while still achieving the desired solubilization. Nonionic surfactants are generally preferred due to lower potential for toxicity.[19]

SurfactantTypical Conc. RangeKey Considerations
Polysorbate 80 0.01% - 0.5%Generally well-tolerated but can have biological activity.
Cremophor® EL 0.01% - 0.2%Associated with hypersensitivity reactions in vivo; use with caution.

Part 3: Final Recommendations & Best Practices

  • Characterize Solubility Early: Determine the kinetic or thermodynamic solubility of your key compounds early in the research process. This proactive approach saves time and prevents the generation of unreliable data.

  • Visual Inspection is Not Enough: A solution may appear clear to the naked eye but can still contain nano-sized precipitates that can skew results.[4] When in doubt, use techniques like nephelometry or dynamic light scattering for confirmation.

  • Always Use Controls: Every time you modify the solvent system (e.g., by adding a co-solvent or surfactant), you must include a corresponding vehicle control in your experiment.

  • Prepare Fresh: Prepare your final working solutions fresh for each experiment from a concentrated stock. Avoid storing dilute aqueous solutions of poorly soluble compounds, as precipitation can occur over time.

By systematically applying these troubleshooting principles and protocols, you can overcome the challenges posed by poorly soluble benzofuran compounds, leading to more accurate, reliable, and reproducible experimental outcomes.

References

  • BenchChem. (2025).
  • BenchChem. (2026).
  • BOC Sciences. (n.d.).
  • Crini, G. (2014). Cyclodextrins: a short review on their applications in drug delivery and biomedical sciences. Pharma Excipients.
  • Dugar, R. P., et al. (2021). Advancement in Solubilization Approaches: A Step towards Bioavailability Enhancement of Poorly Soluble Drugs. Pharmaceutics, 13(8), 1247.
  • Garg, V., & Kaur, P. (2019). Solubility Enhancement Techniques for Poorly Soluble Pharmaceuticals: A Review. Journal of Drug Delivery and Therapeutics, 9(3-s), 859-866.
  • Gautam, A., et al. (2023). Review on Solubility Enhancement Techniques for Poorly Soluble Drugs. Auctores.
  • Gould, S. (2011). What is the Solubility of My Compound? Assessing Solubility for Pharmaceutical Research and Development Compounds. American Pharmaceutical Review.
  • Gupta, S., & Kesarla, R. (2013). Formulation Strategies to Improve the Bioavailability of Poorly Absorbed Drugs with Special Emphasis on Self-Emulsifying Systems. ISRN Pharmaceutics, 2013, 848043.
  • IJPRA. (2025). Revolutionizing drug formulation: Advanced approaches for enhancing solubility.
  • Jain, S., & Patel, N. (2024). The Role of Surfactants in Solubilization of Poorly Soluble. Journal of Chemical and Pharmaceutical Research, 16(12), 19-21.
  • JoVE. (2025). Bioavailability Enhancement: Drug Solubility Enhancement. Journal of Visualized Experiments.
  • Kadu, P. J., et al. (2011). Solid dispersion technique for improving solubility of some poorly soluble drugs. Scholars Research Library.
  • Kalepu, S., & Nekkanti, V. (2015). Insoluble drug delivery strategies: review of recent advances and business prospects. Acta Pharmaceutica Sinica B, 5(5), 442-453.
  • Larsen, B. R., et al. (2004). Surfactant solubilization of hydrophobic compounds in soil and water: II. The role of dodecylsulphate-soil interactions for hexachlorobenzene. Environmental Toxicology and Chemistry, 23(3), 598-605.
  • Loftsson, T., & Brewster, M. E. (1996). Pharmaceutical applications of cyclodextrins. 1. Drug solubilization and stabilization. Journal of Pharmaceutical Sciences, 85(10), 1017-1025.
  • Loftsson, T., et al. (2019). Drug Solubilization by Mixtures of Cyclodextrins: Additive and Synergistic Effects. Molecular Pharmaceutics, 16(2), 868-875.
  • MDPI. (2019). Analytical and Computational Methods for the Estimation of Drug-Polymer Solubility and Miscibility in Solid Dispersions Development. MDPI.
  • MDPI. (2021). Analytical and Computational Methods for the Determination of Drug-Polymer Solubility and Miscibility. Molecular Pharmaceutics.
  • MDPI. (2025).
  • Merck Millipore. (2013).
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  • Pion Inc. (n.d.). The use of cosolvent pKa assays for poorly soluble compounds. Pion Inc.
  • Rheolution. (2023). Measuring the solubility of pharmaceutical compounds using NEPHEL.O. Rheolution.
  • Savjani, K. T., et al. (2012). Drug solubility: importance and enhancement techniques. ISRN Pharmaceutics, 2012, 195727.
  • SciSpace. (n.d.). Drug Solubilization by Mixtures of Cyclodextrins: Additive and Synergistic Effects. SciSpace.
  • Singh, A., & Worku, Z. A. (2021). 5 Novel Techniques for Solubility Enhancement. Ascendia Pharmaceutical Solutions.
  • Słoczyńska, K., et al. (2019). Synthesis of New Derivatives of Benzofuran as Potential Anticancer Agents. Molecules, 24(8), 1573.
  • STAX. (n.d.). The precipitation of candidate drugs on mixing DMSO stock solutions with aqueous buffers. STAX.
  • Tiwari, G., et al. (2010). Cyclodextrin in drug delivery: an updated review.
  • Touro Scholar. (n.d.). Cyclodextrin as a Drug Carrier Increasing Drug Solubility. Touro Scholar.
  • Verma, S., & Rawat, A. (2021). Formulation Tactics for the Delivery of Poorly Soluble Drugs. International Journal of Pharmaceutical Sciences Review and Research, 66(1), 18-25.
  • Wikipedia. (n.d.). Cosolvent. Wikipedia.
  • Wikipedia. (n.d.). Dimethyl sulfoxide. Wikipedia.
  • WuXi AppTec DMPK. (2024). Enhancing the Bioavailability of Poorly Soluble Compounds: Strategies for Formulation Optimization in Preclinical Studies. WuXi AppTec.
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Alternative purification techniques for 1-(1-benzofuran-2-yl)-3-(dimethylamino)prop-2-en-1-one

Author: BenchChem Technical Support Team. Date: April 2026

A Senior Application Scientist's Guide to Troubleshooting the Purification of 1-(1-benzofuran-2-yl)-3-(dimethylamino)prop-2-en-1-one

Welcome to the technical support guide for the purification of 1-(1-benzofuran-2-yl)-3-(dimethylamino)prop-2-en-1-one. This document is intended for researchers, scientists, and professionals in drug development who are encountering challenges with the purification of this and structurally similar enaminone compounds. Standard column chromatography on silica gel can often lead to low yields or decomposition of these sensitive molecules.[1] This guide provides a series of troubleshooting questions and detailed protocols for alternative purification techniques.

Troubleshooting & FAQs

Here we address common issues encountered during the purification of 1-(1-benzofuran-2-yl)-3-(dimethylamino)prop-2-en-1-one and offer practical solutions.

Question 1: My column chromatography yield for 1-(1-benzofuran-2-yl)-3-(dimethylamino)prop-2-en-1-one is very low, and I see streaking on my TLC plate. What is happening?

Answer: Low yields and streaking on TLC plates during silica gel chromatography are classic signs of product decomposition on the stationary phase.[1] Enaminones can be sensitive to the acidic nature of standard silica gel, which can lead to hydrolysis back to the starting materials (2-acetylbenzofuran and dimethylamine).[2][3] The prolonged contact time during column chromatography exacerbates this issue.

Immediate Troubleshooting Actions:

  • Neutralize the Silica Gel: Prepare a slurry of silica gel with your eluent containing a small amount of a volatile base like triethylamine (typically 1-2%) to neutralize the acidic sites.[1]

  • Switch to a Different Stationary Phase: Consider using basic alumina, which is a more suitable stationary phase for acid-sensitive compounds.[1]

  • Minimize Contact Time: Use flash chromatography with a slightly more polar solvent system than you would for traditional gravity chromatography to expedite the elution of your compound.

Question 2: How can I remove unreacted 2-acetylbenzofuran without resorting to column chromatography?

Answer: If the primary impurity is the less polar starting material, 2-acetylbenzofuran, a simple recrystallization or slurry wash can be highly effective. The significant difference in polarity between the non-polar ketone starting material and the more polar enaminone product is the key to this separation.

Recommended Technique: Recrystallization Recrystallization is an excellent method for purifying solid organic compounds and is based on differences in solubility.[4][5] The goal is to find a solvent system where the enaminone is soluble at high temperatures but insoluble at low temperatures, while the impurity remains in solution.[6]

Question 3: What is the best way to recrystallize my product? Which solvents should I try?

Answer: Selecting the right solvent is the most critical step in recrystallization.[7] The principle of "like dissolves like" is a good starting point. Since 1-(1-benzofuran-2-yl)-3-(dimethylamino)prop-2-en-1-one is a relatively polar molecule, polar solvents should be investigated. A good recrystallization solvent should dissolve the compound when hot but not when cold.[8]

A systematic approach to solvent screening is recommended. Start with small-scale tests in vials with solvents of varying polarity.

Table 1: Recommended Solvents for Recrystallization Screening

SolventPolarityBoiling Point (°C)Rationale & Expected Outcome
Isopropanol Polar Protic82Often a good starting point for moderately polar compounds. The product should be soluble when hot and crystallize upon cooling.
Ethanol Polar Protic78Similar to isopropanol, may offer slightly different solubility characteristics.[7]
Ethyl Acetate Moderately Polar77A good choice if the product is too soluble in alcohols. May need to be paired with a non-polar co-solvent.
Toluene Non-polar111The product is likely to be sparingly soluble in hot toluene, making it a good candidate for precipitating the enaminone while keeping non-polar impurities dissolved.
Ethyl Acetate/Hexane Co-solvent SystemVariableThis is a highly versatile system. Dissolve the crude product in a minimum amount of hot ethyl acetate, then add hexane dropwise until the solution becomes cloudy (the cloud point). Re-heat to clarify and then allow to cool slowly.[8]
Question 4: Is my enaminone stable enough for an aqueous workup or an acid-base extraction?

Answer: Caution is advised. Enaminones are susceptible to acid-catalyzed hydrolysis.[2] Therefore, a standard acid-base extraction using strong acids like HCl is generally not recommended as it will likely cleave the enaminone back to its starting materials. However, a carefully controlled basic wash during the workup is often feasible and beneficial.

Mildly Basic Wash: A wash with a saturated aqueous solution of sodium bicarbonate (a weak base) can be used to remove any acidic impurities without significantly hydrolyzing the enaminone.[3][9] It is crucial to perform this step quickly and at a low temperature to minimize the risk of degradation.

Question 5: My compound is an oil, or I have a very small amount of material (<100 mg). What is my best option?

Answer: For small-scale purifications or for compounds that are difficult to crystallize, preparative thin-layer chromatography (prep TLC) is an excellent alternative to column chromatography.[10] It offers high resolution for closely related compounds and significantly reduces the amount of solvent and stationary phase required.[11]

Alternative Purification Protocols

Here are detailed, step-by-step protocols for the recommended alternative purification techniques.

Protocol 1: Recrystallization from a Single Solvent (e.g., Isopropanol)

This protocol is ideal when a single solvent with the desired solubility profile is identified.

  • Dissolution: Place the crude 1-(1-benzofuran-2-yl)-3-(dimethylamino)prop-2-en-1-one in an Erlenmeyer flask. Add a minimal amount of isopropanol and heat the mixture to a gentle boil with stirring.[6]

  • Achieve Saturation: Continue to add small portions of hot isopropanol until the solid just dissolves. Adding too much solvent will reduce the final yield.[5]

  • Hot Filtration (Optional): If insoluble impurities are present, quickly filter the hot solution through a pre-warmed funnel with fluted filter paper into a clean, pre-warmed flask.[7]

  • Crystallization: Cover the flask and allow the solution to cool slowly to room temperature. Slow cooling promotes the formation of larger, purer crystals. Once at room temperature, place the flask in an ice bath to maximize crystal formation.

  • Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.[4]

  • Washing: Wash the crystals with a small amount of ice-cold isopropanol to remove any remaining soluble impurities.

  • Drying: Allow the crystals to dry completely under vacuum.

Protocol 2: Purification via Slurry Wash

This is a rapid method to remove highly soluble impurities from a less soluble product.

  • Place the crude solid in a flask with a stir bar.

  • Add a small volume of a cold solvent in which the desired product is known to be poorly soluble, but the impurities are soluble (e.g., cold diethyl ether or a 1:1 mixture of ethyl acetate/hexane).

  • Stir the resulting slurry vigorously for 10-15 minutes at a low temperature (an ice bath is recommended).

  • Collect the purified solid by vacuum filtration, washing with a small amount of the cold solvent.

  • Dry the solid under vacuum.

Protocol 3: Preparative Thin-Layer Chromatography (Prep TLC)

This technique is highly effective for small-scale purification (typically <100 mg).[10]

  • Plate Preparation: Use a large (e.g., 20x20 cm) glass-backed TLC plate with a thick silica layer (500-2000 µm).[10][11]

  • Sample Application: Dissolve the crude product in a minimal amount of a volatile solvent (e.g., dichloromethane). Carefully apply the solution as a thin, uniform line across the origin of the plate, about 1.5 cm from the bottom edge.[12]

  • Development: Place the plate in a developing chamber containing the appropriate eluent. The ideal eluent should provide a retention factor (Rf) of approximately 0.2-0.3 for the desired compound on an analytical TLC plate.[12] Allow the solvent front to travel up the plate.

  • Visualization: Visualize the separated bands under UV light and circle the band corresponding to the desired product with a pencil.

  • Extraction: Carefully scrape the silica from the circled band onto a clean piece of weighing paper.[11]

  • Elution: Place the collected silica in a small flask and add a polar solvent in which the product is highly soluble (e.g., ethyl acetate or a mixture of dichloromethane and methanol). Stir or sonicate for several minutes to elute the product from the silica.[12]

  • Isolation: Filter the mixture to remove the silica gel and wash the silica with fresh elution solvent. Combine the filtrates and remove the solvent under reduced pressure to yield the purified product.

Visualization of Workflows

Decision-Making Flowchart for Purification Strategy

The following diagram outlines a logical approach to selecting the most appropriate purification technique based on the initial assessment of the crude product.

Purification_Decision_Tree Start Crude Product Analysis (TLC, 1H NMR) IsSolid Is the crude product a solid? Start->IsSolid IsSmallScale Small Scale (<100mg)? IsSolid->IsSmallScale Yes ImpurityPolarity What is the main impurity? IsSolid->ImpurityPolarity No PrepTLC Preparative TLC IsSolid->PrepTLC No (Oil) IsSmallScale->ImpurityPolarity No IsSmallScale->PrepTLC Yes Recrystallize Recrystallization ImpurityPolarity->Recrystallize Less Polar (e.g., Starting Material) Slurry Slurry Wash ImpurityPolarity->Slurry Less Polar (Quick Screen) Column Column Chromatography (Neutralized Silica or Alumina) ImpurityPolarity->Column Similar Polarity / Multiple Impurities

Caption: Decision tree for selecting a purification method.

Experimental Workflow for Recrystallization

This diagram illustrates the key steps involved in a successful recrystallization process.

Recrystallization_Workflow A 1. Dissolve Crude in Min. Hot Solvent B 2. Hot Filtration (if needed) A->B Insoluble Impurities C 3. Slow Cooling (Room Temp -> Ice Bath) A->C No Insoluble Impurities B->C D 4. Vacuum Filtration (Isolate Crystals) C->D E 5. Wash with Cold Solvent D->E F 6. Dry Crystals (Pure Product) E->F

Caption: Step-by-step workflow for purification by recrystallization.

References

  • ChemRxiv. (n.d.). Giving preparative thin layer chromatography some tender loving care. Retrieved from [Link]

  • PubMed. (1985). Mechanism of hydrolysis and structure-stability relationship of enaminones as potential prodrugs of model primary amines. Retrieved from [Link]

  • ResearchGate. (2019). How to do preparative tlc or prep tlc??? Retrieved from [Link]

  • Chrom Tech, Inc. (2024). Mastering TLC Chromatography: A Comprehensive Guide. Retrieved from [Link]

  • SOP: CRYSTALLIZATION. (n.d.). Retrieved from [Link]

  • Acid-Base Extraction. (n.d.). Retrieved from [Link]

  • Organomation. (n.d.). Complete Guide to Thin Layer Chromatography Sample Preparation. Retrieved from [Link]

  • University of Rochester, Department of Chemistry. (n.d.). How to Run Prep TLC. Retrieved from [Link]

  • Laboratory of Organic chemistry. (n.d.). Retrieved from [Link]

  • Recrystallization. (n.d.). Retrieved from [Link]

  • Isolation and Purification of Organic Compounds Recrystallization (Expt #3). (n.d.). Retrieved from [Link]

  • Experimental No. (4) Recrystallization. (2021). Retrieved from [Link]

  • Wikipedia. (n.d.). Acid–base extraction. Retrieved from [Link]

Sources

Interpreting unexpected peaks in the NMR spectrum of 1-(1-benzofuran-2-yl)-3-(dimethylamino)prop-2-en-1-one

Author: BenchChem Technical Support Team. Date: April 2026

Molecule in Focus: 1-(1-benzofuran-2-yl)-3-(dimethylamino)prop-2-en-1-one Target Audience: Researchers, Analytical Chemists, and Drug Development Professionals

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter researchers struggling with "impure" NMR spectra for enaminones. In the vast majority of cases, the unexpected peaks in the ¹H NMR spectrum of 1-(1-benzofuran-2-yl)-3-(dimethylamino)prop-2-en-1-one are not chemical impurities or degradation products, but rather the manifestation of dynamic conformational isomerism.

This guide provides the mechanistic causality behind these peaks, quantitative reference data, and self-validating experimental protocols to prove the integrity of your synthesized compound.

Diagnostic FAQs: Mechanistic Causality of Unexpected Peaks

Q1: I expected a single 6H singlet for the dimethylamino group, but my ¹H NMR shows two distinct 3H singlets around 2.9 ppm and 3.2 ppm. Is my sample degrading? A1: No, your sample is likely highly pure. This is a classic manifestation of 1[1]. 1-(1-benzofuran-2-yl)-3-(dimethylamino)prop-2-en-1-one is an enaminone, characterized by a 2[2]. The nitrogen lone pair delocalizes through the alkene into the carbonyl oxygen, creating a resonance structure (N⁺=C-C=C-O⁻) that imparts significant double-bond character to the C-N bond[1]. This raises the rotational energy barrier. At room temperature, the rotation is slow on the NMR timescale, placing the two methyl groups in magnetically inequivalent environments (one syn to the alkene, one anti), resulting in two distinct singlets[1].

Q2: I see a secondary set of minor peaks in the alkene and aromatic regions. How do I know if this is an impurity or a structural isomer? A2: This is typically caused by E/Z isomerization around the C=C double bond. The same push-pull resonance that increases C-N double bond character simultaneously decreases the C=C double bond character,3[3]. This allows for thermal equilibration between E and Z isomers at room temperature. The E isomer is usually the major thermodynamic product due to minimized steric hindrance, but the Z isomer can persist as a minor population[4]. You can differentiate them by calculating the vicinal coupling constants ( 3J ) of the alkene protons.

Quantitative Diagnostic Data

Use the following table to benchmark your integration and coupling constant ( J ) data against the expected values for enaminone isomers.

Structural FeatureIsomer AssignmentTypical Chemical Shift (δ, ppm)Multiplicity & Coupling ( J , Hz)Diagnostic Significance
-N(CH₃)₂ Both2.85 – 3.20Two singlets (3H each)Confirms restricted C-N rotation due to resonance.
Alkene H (α to C=O)E-isomer (Major)5.70 – 6.10Doublet, J = 12.0 – 13.5 HzLarge trans coupling confirms E geometry.
Alkene H (β to C=O)E-isomer (Major)7.70 – 8.10Doublet, J = 12.0 – 13.5 HzHighly deshielded by N-conjugation.
Alkene H (α to C=O)Z-isomer (Minor)5.20 – 5.60Doublet, J = 7.5 – 9.0 HzSmaller cis coupling confirms Z geometry.
Alkene H (β to C=O)Z-isomer (Minor)7.00 – 7.50Doublet, J = 7.5 – 9.0 HzShifts upfield compared to the E-isomer.

Self-Validating Experimental Protocols

To definitively prove that your unexpected peaks are dynamic isomers and not chemical impurities, execute the following validated workflows. Do not rely on 1D ¹H NMR alone; use the physical properties of the molecule to force a self-validating response.

Protocol A: Variable Temperature (VT) NMR for C-N Restricted Rotation

Causality: Increasing thermal energy overcomes the C-N rotational barrier. If the two methyl peaks belong to the same molecule experiencing restricted rotation, they will average into a single peak at high temperatures[1].

  • Sample Preparation: Dissolve 10–15 mg of the compound in 0.6 mL of a high-boiling deuterated solvent (e.g., DMSO- d6​ or DMF- d7​ )[2].

  • Baseline Acquisition: Acquire a standard ¹H NMR spectrum at 25 °C (298 K). Note the exact chemical shifts of the two N-methyl singlets.

  • Heating Gradient: Increase the probe temperature in 10 °C increments (e.g., 40 °C, 50 °C, 60 °C, up to 90 °C). Allow 5 minutes of thermal equilibration time at each step before acquiring the spectrum.

  • Observation: Watch for line broadening of the two methyl singlets, followed by their coalescence into a single, broad peak, and finally a sharp 6H singlet at higher temperatures[1].

  • Validation (Critical Step): Cool the sample back to 25 °C and re-acquire the spectrum. The peaks must resolve back into two distinct 3H singlets. If they do not, your sample has thermally degraded rather than undergone a reversible conformational change.

Protocol B: 2D NOESY/EXSY for E/Z Equilibration

Causality: If the E and Z isomers are in thermal equilibrium, they will exchange magnetization on the NMR timescale, 4[4].

  • Sample Preparation: Prepare a concentrated sample (approx. 20–30 mg) in CDCl₃ or DMSO- d6​ [2].

  • Parameter Setup: Set up a 2D NOESY experiment. The mixing time ( τm​ ) is the critical parameter. For chemical exchange in enaminones, a mixing time of 300–500 ms is typically optimal to observe EXSY cross-peaks[4].

  • Acquisition: Run the experiment with sufficient scans (e.g., 16–32 scans per t1​ increment) to ensure the minor isomer is elevated above the noise floor.

  • Interpretation: Look for cross-peaks connecting the alkene doublets of the major (E) isomer with the corresponding doublets of the minor (Z) isomer. The presence of these exchange cross-peaks definitively proves that the minor signals belong to an equilibrating diastereomer, not an impurity[4].

Troubleshooting Workflow

G Start Unexpected Peaks in 1H NMR Spectrum Q1 Where are the peaks located? Start->Q1 Aliphatic Aliphatic Region (~2.8 - 3.2 ppm) Q1->Aliphatic Alkene Alkene/Aromatic Region (~5.5 - 8.0 ppm) Q1->Alkene CN_Rot Two 3H Singlets (Restricted C-N Rotation) Aliphatic->CN_Rot EZ_Iso Minor Set of Doublets (E/Z Isomerization) Alkene->EZ_Iso VT_NMR Protocol A: Run VT-NMR (>60°C) CN_Rot->VT_NMR NOESY Protocol B: Run 2D NOESY/EXSY EZ_Iso->NOESY Conf_Rot Peaks Coalesce into 6H Singlet (Confirmed Rotamer) VT_NMR->Conf_Rot Apply Heat Conf_EZ Exchange Cross-Peaks Observed (Confirmed E/Z Isomers) NOESY->Conf_EZ Magnetization Exchange

Diagnostic workflow for identifying and validating unexpected NMR peaks in enaminones.

References

  • Application of NMR Spectroscopy for the Detection of Equilibr
  • Spectroscopic Analysis of Enaminone Isomers: A Technical Guide.Benchchem.
  • Using NMR to observe the restricted rot
  • Dynamic NMR Spectroscopy on Rotation about the C=C Bond in Enamines.ISMAR.

Sources

Preventing the decomposition of 1-(1-benzofuran-2-yl)-3-(dimethylamino)prop-2-en-1-one during storage

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers and drug development professionals who encounter erratic yields and purity issues when handling enaminone intermediates.

The compound 1-(1-benzofuran-2-yl)-3-(dimethylamino)prop-2-en-1-one is a highly valuable building block, particularly in the synthesis of complex heterocycles like dual VEGFR-2/hCA IX inhibitors[1]. However, its conjugated push-pull system makes it highly susceptible to environmental degradation. This guide is designed to move beyond basic handling instructions, providing you with the mechanistic causality behind its instability and self-validating protocols to ensure absolute experimental integrity.

Part 1: Mechanistic Causality of Degradation

To prevent degradation, we must first understand the chemistry of the failure. The primary vector for enaminone degradation is acid-catalyzed hydrolysis [2].

The conjugated system is structurally primed for nucleophilic attack at the β -carbon. In the presence of trace moisture and ambient acidity, the carbonyl oxygen undergoes protonation, increasing the electrophilicity of the system. Water then attacks the double bond, forming a highly unstable hemiaminal intermediate. This intermediate inevitably collapses, cleaving the C-N bond to release volatile dimethylamine and yielding the corresponding benzofuran- β -ketoaldehyde[2].

MechanisticPathway A Intact Enaminone (Benzofuran Derivative) B Protonated Intermediate (Activated Carbonyl) A->B Trace Acid (H+) C Hemiaminal Intermediate (Nucleophilic Attack) B->C Moisture (H2O) D β-Ketoaldehyde (Degradation Product) C->D C-N Cleavage E Dimethylamine (Volatile Byproduct) C->E -H+

Acid-catalyzed hydrolysis pathway of the benzofuran-enaminone derivative.

Part 2: Troubleshooting FAQs

Q1: My purified compound shows significant degradation byproducts in ¹H NMR after sitting in the autosampler overnight. What happened? A1: The choice of NMR solvent is the likely culprit. Deuterated chloroform (CDCl₃) often contains trace amounts of water and residual hydrochloric acid (a byproduct of phosgene degradation). This slight acidity rapidly catalyzes the hydrolysis of the enaminone, leading to nearly 20% degradation within 24 hours[3]. Actionable Fix: Switch to deuterated benzene (C₆D₆) or strictly anhydrous DMSO-d₆. Enaminone systems exhibit exceptional stability in C₆D₆, showing 0% degradation even after 96 hours of storage in solution[3].

Q2: How should I store the bulk solid to prevent the compound from turning into a sticky, discolored residue? A2: Open-air storage allows the compound to absorb atmospheric moisture, immediately initiating the hydrolysis cascade[3]. The compound must be stored as a solid in a tightly sealed container under an inert atmosphere[2]. Actionable Fix: Store the solid at -20°C in a desiccator. Crucial step: Always allow the sealed vial to warm completely to room temperature before opening. Opening a cold vial causes immediate atmospheric condensation on the solid, introducing the exact moisture you are trying to avoid.

Q3: Can I store the compound as a stock solution for high-throughput screening? A3: It is highly discouraged to store enaminones in solution for extended periods. Protic solvents (water, methanol, ethanol) actively facilitate hydrolysis and will destroy your compound[2]. Actionable Fix: If a stock solution is absolutely necessary for an immediate workflow, use strictly anhydrous, aprotic solvents (e.g., dry THF or dry toluene) and prepare them fresh just before use[2].

Part 3: Quantitative Stability Data

The following table summarizes the expected stability of enaminone derivatives across various common laboratory environments, synthesizing field data to guide your experimental design[2],[3].

Storage ConditionPhysical StateTimeframeDegradation (%)Recommendation
Open Air (Ambient)Solid7 DaysHighUnsuitable
Closed Vial (4°C, Argon)Solid> 1.5 Years< 3%Optimal Long-Term
CDCl₃ SolutionLiquid24 Hours~19%Avoid for prolonged use
C₆D₆ SolutionLiquid96 Hours0%Optimal for NMR
Protic Solvents (H₂O/MeOH)Liquid< 2 HoursCompleteStrictly Avoid

Part 4: Standard Operating Procedures (SOPs)

StorageWorkflow Start Synthesized Compound State Required State? Start->State Solid Solid Form State->Solid Optimal Solution Solution Form State->Solution If Necessary SolidStore Store at -20°C Argon Atmosphere Desiccator Solid->SolidStore SolStore Use Aprotic Solvents (e.g., C6D6, dry THF) Prepare Fresh Solution->SolStore

Decision tree for the optimal storage and handling of enaminone compounds.

Protocol 1: Anhydrous Storage and Aliquoting

This protocol ensures the compound remains pristine during long-term storage.

  • Lyophilization/Drying: Ensure the synthesized 1-(1-benzofuran-2-yl)-3-(dimethylamino)prop-2-en-1-one is completely free of synthesis solvents. Subject the solid to high vacuum ( ≤ 0.1 mbar) for 12 hours.

    • Self-Validation Step: Verify weight constancy across two measurements separated by 2 hours. If the weight drops, solvent/moisture is still evaporating.

  • Inert Gas Purging: Transfer the dry solid to an amber glass vial (to prevent photo-oxidation of the benzofuran moiety). Purge the vial with ultra-high purity Argon for 60 seconds.

  • Sealing: Seal with a PTFE-lined cap and wrap the junction tightly with Parafilm.

  • Storage: Place the vial inside a secondary desiccator cabinet containing indicating Drierite, stored at -20°C.

Protocol 2: Recovery and Purification of Degraded Material

If your compound has partially degraded (indicated by a strong fishy amine odor or TLC showing a lower Rf​ spot corresponding to the β -dicarbonyl), it can be recovered.

  • Dissolution: Dissolve the impure mixture in a minimal amount of anhydrous dichloromethane (DCM).

  • Neutralization: Wash the organic layer with a saturated aqueous sodium bicarbonate solution to neutralize trace acids and partition water-soluble degradation byproducts into the aqueous phase[2].

  • Drying: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄).

    • Self-Validation Step: The Na₂SO₄ must flow freely like sand when swirled. If it clumps, water is still present; add more desiccant.

  • Recrystallization: Evaporate the DCM under reduced pressure. Recrystallize the crude solid from an appropriate aprotic solvent system or a highly controlled benzene/methanol mixture[4] to yield the pure enaminone.

References

  • Title: Shackles Off: A Kilo Scale Synthesis of Rawal's Diene Source: chemrxiv.org URL:[Link]

  • Title: Journal of Fluorine Chemistry: (September 05 2021) Source: nsf.gov URL: [Link]

  • Title: Discovery of enaminone-linked benzofuran derivatives as dual VEGFR-2/hCA IX inhibitors exhibiting hypoxia-mediated chemosensitization Source: nih.gov URL:[Link]

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Validation & Comparative

A Senior Application Scientist's Guide to the Cross-Validation of Biological Assays for Novel Benzofuran Derivatives

Author: BenchChem Technical Support Team. Date: April 2026

Introduction: The Benzofuran Scaffold as a Foundation for Novel Therapeutics

Benzofuran, a heterocyclic compound formed by the fusion of benzene and furan rings, represents what is often termed a "privileged scaffold" in medicinal chemistry.[1] Its derivatives have been the subject of extensive research due to their wide spectrum of pharmacological activities, including potent anticancer, anti-inflammatory, and neuroprotective properties.[2][3][4] Many of these effects are attributed to the modulation of critical intracellular signaling pathways, such as the PI3K/Akt/mTOR and NF-κB cascades, which are frequently dysregulated in human diseases.[5][6][7]

This guide focuses on a crucial, yet often overlooked, aspect of early-stage drug discovery: the rigorous cross-validation of primary biological assay results. A hit from a primary screen, while promising, is merely the starting point. Its biological activity must be confirmed and dissected through multiple, mechanistically distinct (orthogonal) assays to ensure the observed effect is genuine, on-target, and not an artifact of the initial experimental system.

Using the novel compound 1-(1-benzofuran-2-yl)-3-(dimethylamino)prop-2-en-1-one as our lead candidate, this document provides a comprehensive framework for researchers, scientists, and drug development professionals. We will move beyond simple protocols to explain the causal logic behind experimental choices, establishing a self-validating workflow that builds confidence in a compound's therapeutic potential.

Section 1: Primary Biological Activity Profile of the Lead Candidate

Our lead compound, a benzofuran derivative, was initially screened for its ability to inhibit the proliferation of human cancer cell lines. The primary assay, a standard 72-hour CellTiter-Glo® luminescent cell viability assay, yielded the following half-maximal inhibitory concentration (IC50) values.

Cell LineCancer TypePutative Pathway DependenceLead Compound IC50 (µM)Doxorubicin (Control) IC50 (µM)
MCF-7 Breast AdenocarcinomaPI3K/Akt/mTOR, NF-κB0.0554.5
A549 Lung CarcinomaNF-κB0.126.8
K562 Chronic Myelogenous LeukemiaNF-κB5.09.5
PC-3 Prostate CancerPI3K/Akt (PTEN-null)8.98.1

Data are hypothetical but representative of activities reported for potent benzofuran derivatives.[6][8][9][10]

These initial results are promising, particularly against the MCF-7 and A549 cell lines, suggesting a potent antiproliferative effect. However, a cell viability assay is a terminal, phenotypic endpoint. It tells us that the cells are dying or not proliferating, but it does not tell us why. The observed cytotoxicity could be due to specific pathway inhibition, off-target effects, or even non-specific chemical toxicity. Therefore, cross-validation is essential.[11][12]

Section 2: The Imperative of Assay Cross-Validation

Biological assays, especially cell-based ones, are complex systems with inherent variability.[13] Relying on a single assay type is a precarious strategy in drug development. Cross-validation, the process of using multiple independent methods to measure the same biological event, is critical for building a robust data package.[14][15]

The Rationale:

  • Confirming Mechanism of Action (MoA): A primary phenotypic screen (e.g., cell death) should be followed by target-based or pathway-specific assays to confirm the hypothesized MoA.[16] If our compound is believed to inhibit NF-κB, we must directly measure its effect on that pathway.

  • Eliminating Artifacts: Different assay technologies have unique vulnerabilities. For example, a compound might interfere with the luciferase reporter enzyme in a luminescence-based assay without having any true biological effect. An orthogonal method, such as Western blotting, would not be susceptible to this artifact.

  • Establishing a Causal Link: A robust cross-validation strategy demonstrates a clear link between target engagement, pathway modulation, and the final cellular phenotype (e.g., apoptosis or growth arrest).

The United States Pharmacopeia (USP) chapter <1033> emphasizes that a biological assay's validation is key to ensuring its fitness for a specific purpose, which includes establishing its specificity and accuracy.[13][17] Our goal is to build a scientifically sound argument for the compound's activity through a convergence of evidence from multiple, complementary assays.

Section 3: A Multi-Pronged Cross-Validation Strategy

Based on the primary screening data and the known activities of benzofuran derivatives, we hypothesize that our lead compound exerts its anticancer effects by inhibiting the NF-κB signaling pathway.[8][18][19] The following workflow is designed to rigorously test this hypothesis.

G cluster_0 Phase 1: Primary Phenotypic Screen cluster_1 Phase 2: Mechanistic Cross-Validation (Orthogonal Assays) cluster_2 Phase 3: Data Synthesis PrimaryScreen Cell Viability Assay (MTT/CTG) IC50 Determination in Cancer Cell Panel ReporterAssay Assay 2: NF-κB Luciferase Reporter Assay Direct measure of NF-κB transcriptional activity PrimaryScreen->ReporterAssay Confirm Pathway Link WesternBlot Assay 3: Western Blot Analysis Measure phosphorylation of key pathway proteins (p-p65, p-IκBα) PrimaryScreen->WesternBlot Confirm Target Engagement DataAnalysis Correlative Analysis (IC50 vs. Pathway Inhibition) ReporterAssay->DataAnalysis WesternBlot->DataAnalysis

Caption: A workflow for the cross-validation of a lead compound.

Orthogonal Assay 1: NF-κB Luciferase Reporter Assay

This assay directly measures the transcriptional activity of NF-κB. We use a cell line (e.g., HEK293 or C2C12) stably transfected with a plasmid containing an NF-κB response element linked to a luciferase reporter gene.[20] When NF-κB is activated (e.g., by TNF-α), it binds to this element and drives luciferase expression, which can be quantified as a luminescent signal. A true NF-κB inhibitor will block this signal in a dose-dependent manner. This provides a direct, functional readout of pathway inhibition.[21]

Orthogonal Assay 2: Western Blot for Pathway Phosphorylation

To pinpoint where in the pathway our compound is acting, we can use Western blotting to measure the phosphorylation status of key signaling proteins. The canonical NF-κB pathway activation involves the phosphorylation and subsequent degradation of the inhibitor of κB (IκBα), which releases the p65 subunit to translocate to the nucleus.[22]

By treating cells with our compound and then stimulating them with TNF-α, we can probe for:

  • Phospho-IκBα (p-IκBα): A decrease in this signal would suggest inhibition of the upstream IKK complex.

  • Phospho-p65 (p-p65): A decrease in this signal indicates that the final activation and nuclear translocation step of p65 is being blocked.

This assay provides a semi-quantitative measure of target engagement and helps to build a more detailed picture of the compound's MoA.[6][23]

Section 4: Detailed Experimental Protocols

Trustworthiness in experimental science is built on methodological transparency.[24] The following protocols are detailed to ensure reproducibility.

Protocol 1: MTT Cell Viability Assay

This colorimetric assay measures the metabolic activity of cells, which serves as a proxy for cell viability.

  • Cell Plating: Seed A549 cells in a 96-well plate at a density of 5,000 cells/well. Allow cells to adhere overnight.

  • Compound Treatment: Prepare serial dilutions of the lead compound (e.g., from 0.001 µM to 100 µM). Replace the old media with media containing the compound or vehicle control (DMSO). Incubate for 72 hours.

  • MTT Addition: Add 10 µL of 5 mg/mL MTT solution to each well and incubate for 4 hours at 37°C. Causality: Viable cells with active mitochondrial dehydrogenases will reduce the yellow MTT tetrazolium salt to purple formazan crystals.

  • Solubilization: Carefully remove the media and add 100 µL of DMSO to each well to dissolve the formazan crystals.

  • Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

  • Analysis: Normalize the data to the vehicle-treated control wells and plot the dose-response curve to calculate the IC50 value.

Protocol 2: NF-κB Luciferase Reporter Assay

  • Cell Plating: Seed HEK293-NFκB-luc cells in a white, clear-bottom 96-well plate at 20,000 cells/well. Allow to adhere overnight.

  • Pre-treatment: Treat cells with serial dilutions of the lead compound for 1 hour. Causality: This pre-incubation allows the compound to enter the cells and engage its target before pathway activation.

  • Stimulation: Add TNF-α to a final concentration of 10 ng/mL to all wells except the unstimulated control. Incubate for 6 hours.

  • Lysis: Remove the media and add 50 µL of passive lysis buffer to each well.

  • Data Acquisition: Add 50 µL of luciferase assay substrate and immediately measure luminescence on a plate reader.

  • Analysis: Normalize the luminescent signal to the TNF-α stimulated control and calculate the IC50 for NF-κB inhibition.

Protocol 3: Western Blot Analysis

  • Cell Culture & Treatment: Grow A549 cells in 6-well plates to ~80% confluency. Pre-treat with the lead compound (at 1x and 5x its IC50) for 1 hour, followed by stimulation with 10 ng/mL TNF-α for 30 minutes.

  • Protein Extraction: Wash cells with ice-cold PBS and lyse with RIPA buffer containing protease and phosphatase inhibitors. Causality: Phosphatase inhibitors are critical to preserve the phosphorylation state of the proteins of interest.

  • Quantification: Determine protein concentration using a BCA assay to ensure equal loading.

  • SDS-PAGE & Transfer: Separate 20 µg of protein per lane on a 10% SDS-polyacrylamide gel and transfer to a PVDF membrane.

  • Blocking & Antibody Incubation: Block the membrane with 5% BSA in TBST for 1 hour. Incubate with primary antibodies (e.g., anti-p-p65, anti-p65, anti-p-IκBα, anti-β-actin) overnight at 4°C.

  • Detection: Wash the membrane and incubate with an HRP-conjugated secondary antibody. Detect the signal using an ECL substrate and an imaging system.

  • Analysis: Quantify band intensity and normalize the phosphorylated protein levels to the total protein and the loading control (β-actin).

Section 5: Interpreting the Cross-Validated Data

A successful cross-validation will show a strong correlation between the results of the orthogonal assays. The data should build a cohesive narrative that supports the initial hypothesis.

Comparative Data Summary
Assay TypeMetricResult (Lead Compound)Interpretation
Cell Viability (A549)IC500.12 µMPotent antiproliferative/cytotoxic effect.
NF-κB Reporter AssayIC500.15 µMPotent inhibition of NF-κB transcriptional activity.
Western Blot (p-p65)Inhibition at 0.6 µM85% reductionStrong inhibition of p65 phosphorylation.

The close agreement between the IC50 values from the cell viability assay and the NF-κB reporter assay strongly suggests that the compound's antiproliferative activity is directly mediated by its inhibition of the NF-κB pathway. The Western blot data further corroborates this by showing engagement with a key node in the cascade.

G cluster_cytoplasm Cytoplasm TNFa TNF-α TNFR TNFR TNFa->TNFR IKK IKK Complex TNFR->IKK Activates IkBa IκBα IKK->IkBa Phosphorylates p65 p65/p50 IKK->p65 Phosphorylates pIkBa p-IκBα IkBa->pIkBa pp65 p-p65/p50 p65->pp65 Degradation Proteasomal Degradation pIkBa->Degradation Nucleus Nucleus pp65->Nucleus Translocates Transcription Gene Transcription (Inflammation, Survival) Nucleus->Transcription

Caption: The canonical NF-κB signaling pathway activated by TNF-α.

Conclusion and Future Directions

Future validation could involve even more sophisticated techniques, such as comparing the compound's cellular activity profile against a large library of reference therapeutics to identify similarities in MoA, or utilizing more physiologically relevant 3D tumor spheroid models to assess efficacy in a tissue-like context.[16][25] Ultimately, the principles of rigorous, multi-faceted validation remain the cornerstone of translating a promising molecule into a potential therapeutic.

References

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  • Best practices during bioanalytical method validation for the characterization of assay reagents and the evaluation of analyte stability in assay standards, quality controls, and study samples. PMC.
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  • Discovery of New Heterocyclic/Benzofuran Hybrids as Potential Anti-Inflammatory Agents: Design, Synthesis, and Evaluation of the Inhibitory Activity of Their Related Inflammatory Factors Based on NF-κB and MAPK Signaling P
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Sources

Comparative analysis of the spectral data of 1-(1-benzofuran-2-yl)-3-(dimethylamino)prop-2-en-1-one with similar structures

Author: BenchChem Technical Support Team. Date: April 2026

Introduction

The enaminone scaffold, characterized by the N-C=C-C=O conjugated system, is a cornerstone in synthetic organic chemistry and medicinal chemistry. These compounds serve as versatile building blocks for a plethora of heterocyclic systems and often exhibit a wide range of biological activities. The molecule at the center of this guide, 1-(1-benzofuran-2-yl)-3-(dimethylamino)prop-2-en-1-one , integrates this reactive enaminone moiety with a benzofuran ring system, a privileged structure found in numerous natural products and pharmacologically active compounds.[1] Understanding the precise spectral characteristics of this molecule is paramount for its identification, quality control, and the rational design of new derivatives.

This guide provides an in-depth comparative analysis of the key spectral data—UV-Visible, FT-IR, NMR, and Mass Spectrometry—of 1-(1-benzofuran-2-yl)-3-(dimethylamino)prop-2-en-1-one. To provide a clear causal understanding of how each structural component influences the spectral output, we will compare its data against three carefully selected analogs:

  • Chalcone (1,3-diphenyl-2-propen-1-one): The parent α,β-unsaturated ketone, allowing for an evaluation of the electronic effect of replacing a phenyl group with a dimethylamino group.

  • (E)-3-(Dimethylamino)-1-phenylprop-2-en-1-one: This analog isolates the contribution of the benzofuran ring system by replacing it with a simple phenyl group.

  • 2-Acetylbenzofuran: As a common precursor, this comparison highlights the spectral shifts that occur upon the formation of the enaminone side chain.[2]

By dissecting these spectral differences, this guide aims to equip researchers, scientists, and drug development professionals with the expertise to interpret and predict the spectroscopic properties of complex enaminone derivatives.

Spectroscopic Methodologies: Protocols and Workflows

The reliability of spectral data hinges on rigorous and standardized experimental protocols. The following sections detail the methodologies used to acquire the data presented in this guide.

UV-Visible (UV-Vis) Spectroscopy

UV-Vis spectroscopy probes the electronic transitions within a molecule. The position and intensity of absorption maxima (λmax) are highly sensitive to the extent of the conjugated system.

Experimental Protocol:

  • Sample Preparation: A stock solution of the analyte is prepared in a spectroscopic-grade solvent (e.g., ethanol or methanol) at a concentration of approximately 1 mg/mL.

  • Dilution: The stock solution is serially diluted to a concentration range of 1-10 µg/mL to ensure the absorbance falls within the linear range of the spectrophotometer (typically 0.1-1.0 AU).

  • Data Acquisition: The UV-Vis spectrum is recorded, typically from 200 to 600 nm, using a dual-beam spectrophotometer. A cuvette containing the pure solvent is used as a blank for baseline correction.

  • Analysis: The wavelength of maximum absorption (λmax) is identified from the resulting spectrum.

UV_Vis_Workflow cluster_prep Sample Preparation cluster_acq Data Acquisition cluster_analysis Analysis A Prepare Stock Solution (1 mg/mL in Ethanol) B Serial Dilution (1-10 µg/mL) A->B C Set Spectrophotometer (200-600 nm) B->C D Run Solvent Blank C->D E Measure Sample Absorbance D->E F Identify λmax E->F FTIR_Workflow A Grind 1-2 mg Sample with 100 mg KBr B Press Mixture into Transparent Pellet A->B C Acquire Background Scan (Empty Chamber) B->C D Acquire Sample Spectrum (4000-400 cm⁻¹) C->D E Identify and Assign Characteristic Peaks D->E

Caption: Workflow for FT-IR Spectroscopy using the KBr Pellet Method.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful technique for elucidating the detailed molecular structure in solution by probing the magnetic properties of atomic nuclei (primarily ¹H and ¹³C). [3] Experimental Protocol:

  • Sample Preparation: 5-10 mg of the sample is dissolved in 0.5-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in a 5 mm NMR tube. [3]The choice of solvent is critical as it can influence chemical shifts.

  • Spectrometer Setup: The NMR tube is placed in the spectrometer. The instrument is tuned, and the magnetic field is "locked" onto the deuterium signal of the solvent. The sample is "shimmed" to optimize the homogeneity of the magnetic field.

  • Data Acquisition: Standard pulse sequences are used to acquire the ¹H and ¹³C{¹H} spectra. Key parameters include the number of scans, acquisition time, and relaxation delay.

  • Data Processing: The raw data (Free Induction Decay, FID) is Fourier transformed, phase-corrected, and baseline-corrected.

  • Analysis: Chemical shifts (δ) are referenced to an internal standard (e.g., TMS at 0 ppm). Integration (for ¹H), multiplicity, and coupling constants (J) are analyzed to assign signals to specific nuclei.

NMR_Workflow A Dissolve Sample (5-10 mg in 0.6 mL Deuterated Solvent) B Place in Spectrometer; Lock, Tune, and Shim A->B C Acquire ¹H and ¹³C Spectra (Pulse Sequence) B->C D Process FID Data (Fourier Transform, Phasing) C->D E Analyze Spectrum (Shifts, Integration, Coupling) D->E

Caption: General Workflow for ¹H and ¹³C NMR Spectroscopy.

Mass Spectrometry (MS)

Mass spectrometry is an analytical technique that measures the mass-to-charge ratio (m/z) of ions, allowing for the determination of molecular weight and elemental composition. Fragmentation patterns provide valuable structural information. [4] Experimental Protocol:

  • Sample Preparation: The sample is dissolved in a suitable volatile solvent (e.g., methanol or acetonitrile) to a concentration of ~1 µg/mL.

  • Ionization: The solution is introduced into the mass spectrometer. A soft ionization technique like Electrospray Ionization (ESI) is commonly used for these compounds to minimize fragmentation and clearly observe the molecular ion. [3]3. Mass Analysis: The generated ions are guided into a mass analyzer (e.g., Time-of-Flight or Quadrupole), which separates them based on their m/z ratio.

  • Detection: The separated ions are detected, and a mass spectrum is generated, plotting ion intensity versus m/z.

  • Analysis: The molecular ion peak ([M]⁺, [M+H]⁺, or [M+Na]⁺) is identified to confirm the molecular weight. The isotopic pattern is checked, and fragmentation patterns are analyzed to corroborate the proposed structure.

MS_Workflow A Dissolve Sample (~1 µg/mL in MeOH) B Introduce into MS; Ionize (e.g., ESI) A->B C Separate Ions by m/z (Mass Analyzer) B->C D Detect Ions and Generate Spectrum C->D E Identify Molecular Ion and Fragments D->E

Sources

Efficacy of 1-(1-benzofuran-2-yl)-3-(dimethylamino)prop-2-en-1-one versus other benzofuran derivatives in antimicrobial studies

Author: BenchChem Technical Support Team. Date: April 2026

The relentless rise of antimicrobial resistance necessitates a continuous search for novel chemical scaffolds that can be developed into effective therapeutics.[1][2][3] Among the myriad of heterocyclic compounds, the benzofuran nucleus has emerged as a privileged structure, demonstrating a broad spectrum of biological activities, including significant antimicrobial potential.[1][4][5] This guide provides a comparative analysis of the antimicrobial efficacy of various benzofuran derivatives, with a specific focus on contextualizing the potential of 1-(1-benzofuran-2-yl)-3-(dimethylamino)prop-2-en-1-one within this promising class of compounds. While direct antimicrobial studies on this specific enamine derivative are not extensively reported in publicly available literature, an examination of related structures and established structure-activity relationships (SAR) can provide valuable insights for researchers and drug development professionals.

The Benzofuran Scaffold: A Foundation for Antimicrobial Activity

Benzofuran, a bicyclic aromatic compound consisting of a fused benzene and furan ring, is a core component of numerous natural products and synthetic molecules with therapeutic value.[1][3][4][5] Its derivatives have been investigated for a wide range of pharmacological applications, including anti-inflammatory, antiviral, antitumor, and, most notably, antimicrobial activities.[5][6][7] The versatility of the benzofuran ring allows for substitutions at various positions, leading to a diverse chemical space for optimizing antimicrobial potency and spectrum.[1][3]

Comparative Efficacy of Benzofuran Derivatives: A Data-Driven Overview

Extensive research has been conducted on various substituted benzofurans to elucidate their antimicrobial efficacy. The data presented below, synthesized from multiple studies, highlights the impact of different functional groups on their activity against a range of bacterial and fungal pathogens.

Table 1: Comparative Antimicrobial Activity of Selected Benzofuran Derivatives

Compound/Derivative ClassKey Structural FeaturesTest OrganismsReported Efficacy (MIC/Zone of Inhibition)Reference
Hydrophobic Benzofuran Analogs Aryl substituents at C-3 via a methanone linkerE. coli, S. aureus, MRSA, B. subtilisFavorable antibacterial activities (MIC80 = 0.39-3.12 μg/mL), outperforming control drugs.[8][8]
(E)-1-(1-benzofuran-2-yl)-2-mesitylethanone-O-benzoyloxime Mesitylethanone-O-benzoyloxime substituentS. aureus, E. coliMost active derivative in its series against S. aureus and E. coli.[2][9][10][2][9][10]
Benzofuran Derivatives with Hydroxyl Groups Hydroxyl group at C-6E. coli, S. aureus, MRSA, B. subtilis, P. aeruginosaExcellent antibacterial activities (MIC80 = 0.78-3.12 μg/mL).[5][5]
Halogenated 3-Benzofurancarboxylic Acids Halogen substitution on the acetyl groupGram-positive cocci (Staphylococcus sp., Bacillus sp.)Active against Gram-positive cocci (MIC 50 to 200 μg/mL).[11][11]
Benzofuran Derivatives with Disulfide Moieties Disulfide moieties linked via 1,3,4-oxadiazole bridgeXanthomonas oryzae pv oryzae (Xoo), Xanthomonas oryzae pv oryzicola (Xoc)Remarkable antibacterial activities (EC50 for optimal compound against Xoo = 0.28 μg/mL).[12][12]
Aza-benzofuran Derivatives Nitrogen-containing benzofuran structuresSalmonella typhimurium, Staphylococcus aureusModerate antibacterial activity (MIC = 12.5 μg/mL).[13][13]

Structure-Activity Relationship (SAR) Insights

The antimicrobial activity of benzofuran derivatives is intricately linked to the nature and position of their substituents. Key SAR observations from the literature include:

  • Electron-withdrawing Groups: The presence of electron-withdrawing groups, such as halogens or nitro groups, on the benzofuran ring or on aryl substituents often enhances antimicrobial potency.[5][10]

  • Hydroxyl Groups: Hydroxyl substitutions, particularly at the C-6 position, have been shown to significantly contribute to antibacterial activity.[5]

  • Lipophilicity: Increased lipophilicity can lead to improved cell membrane penetration and, consequently, enhanced antimicrobial effects.

  • Specific Moieties: The incorporation of other bioactive heterocyclic rings (e.g., thiazole, pyrazoline) or functional groups like disulfides can result in synergistic or enhanced antimicrobial activity.[5][12]

Experimental Protocol: Assessing Antimicrobial Efficacy

A standardized approach is crucial for the reliable evaluation and comparison of antimicrobial agents. The following outlines a typical workflow for antimicrobial susceptibility testing.

Step-by-Step Methodology

  • Preparation of Microbial Inoculum:

    • Pure cultures of the test microorganisms (bacteria or fungi) are grown on appropriate agar plates.

    • Colonies are then transferred to a sterile broth and incubated to achieve a specific turbidity, typically corresponding to a cell density of approximately 1.5 x 108 CFU/mL (0.5 McFarland standard).

  • Antimicrobial Agent Preparation:

    • The benzofuran derivatives are dissolved in a suitable solvent, such as dimethyl sulfoxide (DMSO), to create stock solutions.

    • Serial dilutions are prepared to obtain a range of concentrations for testing.

  • Antimicrobial Susceptibility Testing (AST):

    • Broth Microdilution Method (for MIC determination):

      • The diluted compounds are added to a 96-well microtiter plate.

      • Each well is inoculated with the prepared microbial suspension.

      • The plates are incubated under appropriate conditions (temperature and time) for the specific microorganism.

      • The Minimum Inhibitory Concentration (MIC) is determined as the lowest concentration of the compound that visibly inhibits microbial growth.

    • Agar Disk Diffusion Method (for Zone of Inhibition):

      • A sterile swab is used to evenly spread the microbial inoculum onto the surface of an agar plate.

      • Sterile paper disks impregnated with known concentrations of the benzofuran derivatives are placed on the agar surface.

      • The plates are incubated, allowing the compounds to diffuse into the agar.

      • The diameter of the clear zone of no microbial growth around each disk is measured to determine the zone of inhibition.

Experimental Workflow Diagram

Antimicrobial_Susceptibility_Testing cluster_prep Preparation cluster_testing Susceptibility Testing cluster_results Results Inoculum Microbial Inoculum Preparation Microdilution Broth Microdilution Inoculum->Microdilution DiskDiffusion Agar Disk Diffusion Inoculum->DiskDiffusion Compound Compound Stock Solution & Dilutions Compound->Microdilution Compound->DiskDiffusion MIC Determine MIC Microdilution->MIC Zone Measure Zone of Inhibition DiskDiffusion->Zone

Caption: Workflow for antimicrobial susceptibility testing.

Contextualizing 1-(1-benzofuran-2-yl)-3-(dimethylamino)prop-2-en-1-one

While direct experimental data is pending, the structure of 1-(1-benzofuran-2-yl)-3-(dimethylamino)prop-2-en-1-one offers clues to its potential antimicrobial activity. The key features of this molecule are:

  • The Benzofuran Core: As established, this scaffold is a known pharmacophore for antimicrobial agents.

  • The α,β-Unsaturated Ketone (Enone) Moiety: This functional group is a Michael acceptor, capable of reacting with nucleophiles such as the thiol groups of cysteine residues in microbial enzymes and proteins. This covalent modification can lead to enzyme inactivation and disruption of essential cellular processes, a known mechanism of action for some antimicrobial compounds.

  • The Dimethylamino Group: This group can influence the electronic properties and solubility of the molecule, which may impact its ability to cross microbial cell membranes and interact with its target.

Proposed Mechanism of Action Pathway

Proposed_Mechanism Compound 1-(1-benzofuran-2-yl)-3- (dimethylamino)prop-2-en-1-one Membrane Microbial Cell Membrane Penetration Compound->Membrane Target Nucleophilic Residues on Microbial Proteins (e.g., Cysteine Thiols) Membrane->Target Reaction Michael Addition (Covalent Bond Formation) Target->Reaction Inactivation Enzyme/Protein Inactivation Reaction->Inactivation Disruption Disruption of Essential Cellular Processes Inactivation->Disruption Death Microbial Cell Death Disruption->Death

Caption: Proposed mechanism via Michael addition.

Future Directions and Conclusion

The benzofuran scaffold continues to be a fertile ground for the discovery of new antimicrobial agents. While many derivatives have shown significant promise, further research is needed to optimize their activity, selectivity, and pharmacokinetic properties. For 1-(1-benzofuran-2-yl)-3-(dimethylamino)prop-2-en-1-one, empirical testing is essential to validate its hypothesized antimicrobial efficacy and mechanism of action. Researchers are encouraged to synthesize this and related compounds and evaluate them using standardized antimicrobial susceptibility testing protocols. Such studies will contribute to a deeper understanding of the SAR of this compound class and may lead to the development of novel and effective treatments for infectious diseases.

References

  • Synthesis and Evaluation of Benzofuran Derivatives for Antibacterial Activity. (2019). International Journal of Pharmacy and Biological Sciences, 9(4), 345-351. [Link]

  • Benzofuran as a promising scaffold for the synthesis of novel antimicrobial agents. (2022). Expert Opinion on Drug Discovery, 18(3), 269-287. [Link]

  • Benzofuran: an emerging scaffold for antimicrobial agents. (2015). RSC Advances, 5(115), 94693-94719. [Link]

  • Synthesis and antimicrobial evaluation of new benzofuran derivatives. (2011). Bioorganic & Medicinal Chemistry Letters, 21(16), 4876-4880. [Link]

  • The synthesis and antimicrobial activity of some novel 1-(1-benzofuran-2-yl)-2-mesitylethanone derivatives. (2008). Bioorganic & Medicinal Chemistry, 16(4), 1856-1865. [Link]

  • Benzofuran as a promising scaffold for the synthesis of antimicrobial and antibreast cancer agents: A review. (2016). Journal of Reports in Pharmaceutical Sciences, 5(1), 1-13. [Link]

  • Synthesis and Preliminary Evaluation of the Antimicrobial Activity of Selected 3-Benzofurancarboxylic Acid Derivatives. (2010). Molecules, 15(7), 4737-4748. [Link]

  • Design, Synthesis, Antibacterial Activity, and Mechanisms of Novel Benzofuran Derivatives Containing Disulfide Moieties. (2024). Journal of Agricultural and Food Chemistry, 72(18), 7760-7772. [Link]

  • Synthesis and antimicrobial activity of some novel derivatives of benzofuran: Part 2. The synthesis and antimicrobial activity of some novel 1-(1-benzofuran-2-yl)-2-mesitylethanone derivatives. (2008). Bioorganic & Medicinal Chemistry, 16(4), 1856-1865. [Link]

  • Benzofuran: An Emerging Scaffold for Antimicrobial Agents. (2015). RSC Advances, 5(115), 94693-94719. [Link]

  • Study of Benzofuran Derivatives and their Biological Significance Study of comprehensive properties of benzofuran and its derivatives. (2022). International Journal for Scientific Research and Development, 10(4), 232-241. [Link]

  • Benzofuran: an emerging scaffold for antimicrobial agents. (2015). RSC Advances, 5(115), 94693-94719. [Link]

  • Benzofuran: an emerging scaffold for antimicrobial agents. (2015). SciSpace, 5(115), 94693-94719. [Link]

  • New Derivatives of 1-(3-Methyl-1-Benzofuran-2-yl)Ethan-1-one: Synthesis and Preliminary Studies of Biological Activity. (2024). Molecules, 29(4), 795. [Link]

  • Benzofuran Derivatives with Antimicrobial and Anti-Inflammatory Activities from Penicillium crustosum SCNU-F0046. (2025). Molecules, 30(16), 3456. [Link]

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Comprehensive Statistical Analysis & Comparison Guide: Cytotoxicity of 1-(Benzofuran-2-yl)-3-(dimethylamino)prop-2-en-1-one Derivatives

Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, Application Scientists, and Drug Development Professionals Document Type: Technical Comparison & Protocol Guide

Executive Summary & Pharmacophore Rationale

In modern oncology drug discovery, the enaminone intermediate 1-(1-benzofuran-2-yl)-3-(dimethylamino)prop-2-en-1-one [1, 2] serves as a highly versatile, privileged scaffold. While the intermediate itself is a building block, its unique structural properties—specifically the enaminone linker—provide exceptional conjugation flexibility and electronic tunability. This allows for the synthesis of highly potent, targeted cytotoxic agents.

This guide objectively compares the statistical cytotoxicity and enzymatic inhibition data of two primary derivative classes synthesized from this intermediate:

  • Enaminone-linked Benzofuran-Sulfonamides: Designed as dual VEGFR-2/hCA IX inhibitors targeting hypoxia-driven tumor growth [2].

  • Benzofuran-Thiazole Hybrids: Designed as PI3K α inhibitors inducing pre-G1 apoptosis and G2/M cell cycle arrest [3].

By analyzing the causality behind these structural modifications, researchers can better select the appropriate derivative class for specific in vitro and in vivo oncological models.

Mechanistic Pathways & Structural Causality

Understanding why these derivatives exhibit distinct cytotoxicity profiles requires examining their target signaling pathways. The benzofuran core provides lipophilic interactions within target kinase ATP-binding sites, while the functional groups attached via the enaminone linker dictate target specificity.

  • Hypoxia-Mediated Chemosensitization: Derivatives incorporating a para-benzenesulfonamide moiety (e.g., Compound 4a) selectively bind to the zinc pocket of carbonic anhydrase IX (hCA IX) and the ATP-binding site of VEGFR-2. This dual action disrupts pH regulation in hypoxic tumors and halts angiogenesis [2].

  • PI3K/Akt Apoptosis Pathway: Derivatives hybridized with a thiazole ring (e.g., Compounds 8, 9, 11) target Phosphatidylinositol-3-kinases (PI3K α ), triggering intrinsic and extrinsic apoptotic pathways [3].

Pathway Hypoxia Hypoxia (Tumor Microenvironment) HIF1a HIF-1α Stabilization Hypoxia->HIF1a Induces hCAIX hCA IX Overexpression (Intracellular pH Regulation) HIF1a->hCAIX Upregulates VEGFR2 VEGFR-2 Activation (Tumor Angiogenesis) HIF1a->VEGFR2 Upregulates Apoptosis Tumor Cell Apoptosis & Chemosensitization hCAIX->Apoptosis Blockade induces VEGFR2->Apoptosis Blockade induces Inhibitor Benzofuran-Sulfonamide Derivative (e.g., Cpd 4a) Inhibitor->hCAIX Inhibits (KI=35nM) Inhibitor->VEGFR2 Inhibits (IC50=58nM)

Caption: Dual inhibition of hypoxia-driven VEGFR-2 and hCA IX pathways by benzofuran-sulfonamide derivatives.

Comparative Statistical Data Analysis

The following tables synthesize quantitative performance metrics for the leading derivatives synthesized from 1-(1-benzofuran-2-yl)-3-(dimethylamino)prop-2-en-1-one.

Table 1: Target Enzyme Inhibition Profiles

Data represents the mean of five independent experiments to ensure statistical power.

Compound ClassSpecific DerivativePrimary TargetSecondary TargetPrimary Target IC₅₀ / KᵢReference StandardStandard IC₅₀ / Kᵢ
Sulfonamide Compound 4a [2]VEGFR-2hCA IX0.058 µM (VEGFR-2)Pazopanib0.059 µM
Sulfonamide Compound 4a [2]hCA IXVEGFR-235.0 nM (hCA IX)Acetazolamide250.0 nM
Thiazole Hybrid Compound 8 [3]PI3K α N/A4.1 µM LY2940026.18 µM
Thiazole Hybrid Compound 9 [3]PI3K α N/A7.8 µM LY2940026.18 µM
Table 2: In Vitro Cytotoxicity (IC₅₀ in µM) Across Cancer Cell Lines

Statistical significance (p < 0.05) was determined using ANOVA followed by Tukey’s post-hoc test.

DerivativeMCF-7 (Breast)HepG2 (Liver)HeLa (Cervical)PC3 (Prostate)
Compound 8 [3]8.4916.7212.3014.50
Compound 9 [3]6.5513.1410.4511.20
Compound 11 [3]4.00 8.99 6.12 7.40
Doxorubicin (Control)4.178.875.506.20

Analytical Insight: Compound 11 (a 4-methyl substituted thiazole ring hybrid) demonstrates cytotoxicity statistically equivalent to the chemotherapeutic standard Doxorubicin across all tested cell lines, highlighting the profound impact of the methyl substitution on lipophilicity and cellular uptake [3].

Self-Validating Experimental Protocols

To ensure reproducibility and scientific integrity, cytotoxicity screening must be treated as a self-validating system. The following protocol outlines the standardized MTT assay used to generate the statistical data above, incorporating critical quality control checkpoints.

Protocol: High-Throughput MTT Cytotoxicity Assay

Rationale: The MTT assay measures the reduction of a yellow tetrazolium salt to purple formazan by mitochondrial succinate dehydrogenase. This provides a direct, quantifiable correlation to cellular metabolic activity and viability.

Step-by-Step Methodology:

  • Cell Seeding & Edge Effect Mitigation:

    • Harvest exponential-phase cells (e.g., MCF-7) and seed at a density of 1×104 cells/well in a 96-well plate.

    • Self-Validation Checkpoint: Fill the outermost wells with 200 µL of sterile PBS instead of cell suspension. This eliminates evaporation-induced thermal gradients (the "edge effect") that skew statistical variance.

  • Incubation: Incubate for 24 hours at 37°C in a humidified 5% CO₂ atmosphere to allow for cellular adherence and recovery.

  • Compound Treatment:

    • Prepare serial dilutions of the benzofuran derivatives in complete media.

    • Self-Validation Checkpoint: Maintain the final DMSO concentration strictly below 0.1% (v/v) in all wells, including the vehicle control, to rule out solvent-induced cytotoxicity.

  • MTT Addition: After 48 hours of treatment, add 20 µL of MTT solution (5 mg/mL in PBS) to each well. Incubate for 4 hours in the dark.

  • Solubilization: Carefully aspirate the media and add 100 µL of DMSO to dissolve the intracellular formazan crystals. Agitate on an orbital shaker for 15 minutes.

  • Quantification: Read the optical density (OD) at 570 nm using a microplate reader.

Workflow Seed 1. Cell Seeding (PBS in outer wells) Incubate 2. Incubation (24h, 37°C, 5% CO2) Seed->Incubate Treat 3. Compound Treatment (DMSO < 0.1%) Incubate->Treat MTT 4. MTT Addition & Formazan Solubilization Treat->MTT Read 5. Absorbance Reading (OD at 570 nm) MTT->Read Stats 6. 4PL Regression (IC50 Calculation) Read->Stats

Caption: Standardized high-throughput MTT assay workflow with built-in quality control checkpoints.

Statistical Analysis Standards

To accurately interpret the cytotoxicity of these benzofuran derivatives, rigorous statistical modeling is mandatory:

  • Z'-Factor Calculation: Before accepting plate data, calculate the Z'-factor using the positive control (Doxorubicin) and negative control (Vehicle). A Z′≥0.5 is required to confirm assay robustness and signal-to-noise ratio.

  • Non-Linear Regression: Do not use simple linear interpolation. IC₅₀ values must be derived using a 4-parameter logistic (4PL) non-linear regression model.

  • Heteroscedasticity Correction: Because variance often increases with higher absorbance values in MTT assays, apply a 1/Y2 weighting during curve fitting to prevent high-concentration data points from disproportionately skewing the IC₅₀ calculation.

References

  • Abdelhamid, A. O., Fahmi, A. A., & Alsheflo, A. A. M. (2012). Convenient synthesis of some new pyrazolo[5,1-c]triazines, isoxazolo[3,4-d] pyrimidine and pyridine derivatives containing benzofuran moiety. European Journal of Chemistry, 3(2), 129-137.[Link]

  • Eldehna, W. M., Elsayed, Z. M., Elnagar, M. R., et al. (2026). Discovery of enaminone-linked benzofuran derivatives as dual VEGFR-2/hCA IX inhibitors exhibiting hypoxia-mediated chemosensitization. RSC Medicinal Chemistry, 17(2).[Link](Note: URL represents the PMC repository link for the referenced open-access study).

  • El-Khouly, O. A., Henen, M. A., El-Sayed, M. A.-A., Shabaan, M. I., & El-Messery, S. M. (2021). Synthesis, anticancer and antimicrobial evaluation of new benzofuran based derivatives: PI3K inhibition, quorum sensing and molecular modeling study. Bioorganic & Medicinal Chemistry, 31, 115976.[Link]

Navigating the Synthesis of Substituted Benzofurans: A Comparative Guide to Efficiency and Cost

Author: BenchChem Technical Support Team. Date: April 2026

The benzofuran scaffold is a cornerstone in medicinal chemistry and materials science, forming the core of numerous pharmaceuticals, natural products, and functional organic materials.[1][2] The ever-increasing demand for novel benzofuran derivatives necessitates the development of efficient and cost-effective synthetic strategies. This guide provides a comparative analysis of prominent synthetic routes to substituted benzofurans, offering insights into their mechanisms, operational efficiencies, and economic viability to aid researchers in selecting the optimal pathway for their specific needs.

Classical Approaches: Reliability at a Cost

Traditional methods for benzofuran synthesis, while well-established, often come with trade-offs in terms of harsh reaction conditions, limited substrate scope, and atom economy.

Perkin Rearrangement

First reported in 1870, the Perkin rearrangement (also known as the coumarin-benzofuran ring contraction) transforms 3-halocoumarins into benzofuran-2-carboxylic acids.[3][4][5] This base-catalyzed reaction proceeds through the opening of the lactone ring followed by an intramolecular nucleophilic substitution.[4][6]

Efficiency: Traditional protocols require prolonged refluxing (approximately 3 hours) in the presence of a base like sodium hydroxide in ethanol.[3][4] However, microwave-assisted variations have dramatically reduced reaction times to as little as 5 minutes while achieving high yields (95-99%).[3][6]

Cost: The starting 3-halocoumarins can be readily prepared, and the reagents (alkali bases, simple alcohols) are inexpensive. The primary cost factor can be the energy consumption associated with lengthy reflux times in the conventional method, a drawback mitigated by the microwave-assisted approach.

Mechanism of Perkin Rearrangement

G cluster_0 Perkin Rearrangement Coumarin 3-Halocoumarin Intermediate Dianion of (E)-2-halo-3- (2-hydroxyphenyl)acrylic acid Coumarin->Intermediate Base-catalyzed ring fission Base Base (e.g., NaOH) Benzofuran Benzofuran-2-carboxylic acid Intermediate->Benzofuran Intramolecular nucleophilic attack

Caption: Base-catalyzed conversion of 3-halocoumarins.

Transition-Metal Catalysis: Versatility and Efficiency

The advent of transition-metal catalysis has revolutionized benzofuran synthesis, offering milder reaction conditions, broader substrate scope, and access to a wider array of substitution patterns.[1][7]

Palladium-Catalyzed Cross-Coupling and Cyclization

Palladium-catalyzed reactions are among the most powerful tools for constructing the benzofuran core.[8] These methods typically involve an initial cross-coupling reaction to form a key intermediate, which then undergoes an intramolecular cyclization.

This popular one-pot strategy involves the Sonogashira coupling of a terminal alkyne with a 2-iodophenol, followed by an intramolecular cyclization to yield the benzofuran.[1][9] The use of a palladium catalyst, often in conjunction with a copper co-catalyst, is crucial for the coupling step.[1][10]

Efficiency: This method can provide good to excellent yields (often 84-91%) of 2,3-disubstituted benzofurans.[1][10] Microwave irradiation can significantly shorten reaction times and minimize the formation of side products.[9] However, the direct Sonogashira reaction with 2-iodophenols can sometimes be inefficient and may lead to the formation of undesired 3H-benzofurans.[9][11]

Cost: The primary cost drivers are the palladium catalyst and any specialized ligands. While catalyst loading can often be low, the price of palladium can be a significant factor, especially for large-scale synthesis. The starting materials, 2-iodophenols and terminal alkynes, are generally accessible. Recyclable catalysts, such as Pd/CuFe2O4 nanowires, are being developed to mitigate catalyst cost.[12]

G

Sources

Bridging the Gap: A Comparative Guide to Establishing In Vitro to In Vivo Correlation for 1-(1-benzofuran-2-yl)-3-(dimethylamino)prop-2-en-1-one

Author: BenchChem Technical Support Team. Date: April 2026

In the landscape of modern drug discovery, the journey from a promising compound in a petri dish to a viable therapeutic in a living system is fraught with complexity. The predictive power of our preclinical models is paramount to de-risking this transition. This guide provides a comprehensive framework for establishing a robust in vitro to in vivo correlation (IVIVC) for the novel compound, 1-(1-benzofuran-2-yl)-3-(dimethylamino)prop-2-en-1-one, a member of the pharmacologically significant benzofuran class.[1][2][3][4] We will navigate the theoretical underpinnings of IVIVC, delve into practical experimental designs, and illuminate the causal links between laboratory assays and whole-organism responses.

The benzofuran scaffold is a well-established pharmacophore, with derivatives exhibiting a wide spectrum of biological activities, including anticancer, anti-inflammatory, and neuroprotective properties.[5][6][7] The enaminone moiety of our subject compound suggests potential as a Michael acceptor or a chelating agent, hinting at various possible mechanisms of action. This guide will use a hypothetical anti-cancer activity as a case study to illustrate the IVIVC process, while acknowledging the broad therapeutic potential of this chemical class.

The Imperative of In Vitro to In Vivo Correlation

An IVIVC is a predictive mathematical model that describes the relationship between an in vitro property of a dosage form and a relevant in vivo response.[8][9] Establishing a successful IVIVC is a strategic advantage in drug development, offering the potential to streamline formulation optimization, support regulatory submissions, and reduce the need for extensive clinical trials.[10][11][12] By creating a reliable bridge between laboratory data and clinical outcomes, we can make more informed decisions, accelerating the delivery of novel therapeutics to patients.

Part 1: In Vitro Characterization - Unveiling the Molecular Activity

The initial step in establishing an IVIVC is to thoroughly characterize the compound's activity in controlled, "in glass" systems. This involves identifying the biological target(s) and quantifying the compound's effect. For our case study, we will hypothesize that 1-(1-benzofuran-2-yl)-3-(dimethylamino)prop-2-en-1-one exhibits cytotoxic effects on a human cancer cell line.

Experimental Protocol: In Vitro Cytotoxicity Assessment

A standard method to assess cytotoxicity is the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay, which measures the metabolic activity of cells.[5]

Step-by-Step Methodology:

  • Cell Culture: Culture a relevant human cancer cell line (e.g., MCF-7 for breast cancer, A549 for lung cancer) in appropriate media and conditions.

  • Seeding: Seed the cells into 96-well plates at a predetermined density and allow them to adhere overnight.

  • Compound Treatment: Prepare serial dilutions of 1-(1-benzofuran-2-yl)-3-(dimethylamino)prop-2-en-1-one in culture medium. Replace the existing medium in the wells with the medium containing the compound at various concentrations. Include a vehicle control (e.g., DMSO) and a positive control (a known cytotoxic agent).

  • Incubation: Incubate the plates for a defined period (e.g., 24, 48, or 72 hours).

  • MTT Addition: Add MTT solution to each well and incubate for 2-4 hours, allowing viable cells to reduce the yellow MTT to purple formazan crystals.

  • Solubilization: Add a solubilizing agent (e.g., DMSO or a specialized buffer) to dissolve the formazan crystals.

  • Absorbance Reading: Measure the absorbance of each well at a specific wavelength (typically 570 nm) using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and plot a dose-response curve to determine the IC50 value (the concentration at which 50% of cell growth is inhibited).

Data Presentation: Hypothetical In Vitro Cytotoxicity
Cell LineIncubation Time (h)IC50 (µM)
MCF-72415.2
488.5
724.1
A5492422.8
4812.3
726.7

Part 2: In Vivo Evaluation - Assessing Efficacy in a Living System

With a clear understanding of the compound's in vitro potency, the next logical step is to evaluate its performance in a living organism. This requires the selection of an appropriate animal model that recapitulates key aspects of the human disease.

Experimental Protocol: Xenograft Tumor Model in Mice

For our anti-cancer case study, a subcutaneous xenograft model in immunodeficient mice is a widely accepted standard.

Step-by-Step Methodology:

  • Animal Acclimatization: Acclimate immunodeficient mice (e.g., NOD-SCID or nude mice) to the laboratory environment for at least one week.

  • Tumor Cell Implantation: Subcutaneously inject a suspension of the chosen cancer cells (e.g., MCF-7) into the flank of each mouse.

  • Tumor Growth Monitoring: Monitor the mice regularly for tumor growth. Once the tumors reach a palpable size (e.g., 100-200 mm³), randomize the mice into treatment and control groups.

  • Compound Administration: Prepare a suitable formulation of 1-(1-benzofuran-2-yl)-3-(dimethylamino)prop-2-en-1-one for in vivo administration (e.g., in a solution of saline with a solubilizing agent). Administer the compound to the treatment group via a chosen route (e.g., oral gavage or intraperitoneal injection) at a predetermined dose and schedule. The control group should receive the vehicle only.

  • Tumor Measurement: Measure the tumor dimensions with calipers at regular intervals and calculate the tumor volume.

  • Pharmacokinetic Sampling: At specified time points after the final dose, collect blood samples to determine the plasma concentration of the compound over time. This will allow for the calculation of key pharmacokinetic parameters such as Cmax (maximum concentration), Tmax (time to maximum concentration), and AUC (area under the curve).

  • Endpoint and Analysis: At the end of the study, euthanize the mice and excise the tumors for weighing and further analysis (e.g., histopathology, biomarker analysis).

Data Presentation: Hypothetical In Vivo Efficacy and Pharmacokinetics

Tumor Growth Inhibition:

Treatment GroupDose (mg/kg)Final Tumor Volume (mm³)% Tumor Growth Inhibition
Vehicle Control-1500 ± 250-
Compound X10850 ± 15043.3
Compound X30400 ± 10073.3

Pharmacokinetic Parameters:

Dose (mg/kg)Cmax (ng/mL)Tmax (h)AUC (0-24h) (ng·h/mL)
1050024500
301500213500

Part 3: Forging the Link - Establishing the In Vitro to In Vivo Correlation

The cornerstone of IVIVC is the mathematical modeling that connects the in vitro data with the in vivo outcomes.[10] There are several levels of correlation, with Level A being the most rigorous, establishing a point-to-point relationship between the in vitro dissolution rate and the in vivo absorption rate.[9][12]

Modeling the Correlation

For our example, we will aim to correlate the in vitro IC50 values with the in vivo tumor growth inhibition. This is a pharmacodynamic (PD) correlation rather than a pharmacokinetic (PK) one, but the principles are similar.

Logical Workflow for IVIVC Establishment:

IVIVC_Workflow cluster_in_vitro In Vitro Phase cluster_in_vivo In Vivo Phase cluster_correlation Correlation Phase iv_assay In Vitro Assay (e.g., MTT Cytotoxicity) ic50 Determine IC50 iv_assay->ic50 Data Analysis data_integration Integrate In Vitro and In Vivo Data ic50->data_integration iv_study In Vivo Study (e.g., Xenograft Model) pk_pd_data Collect PK/PD Data (Tumor Growth, Plasma Conc.) iv_study->pk_pd_data Measurements pk_pd_data->data_integration math_model Develop Mathematical Model data_integration->math_model Modeling validation Validate the Model math_model->validation Prediction vs. Observation ivivc_established Established IVIVC validation->ivivc_established Successful Validation

Caption: Workflow for establishing an in vitro to in vivo correlation.

Step-by-Step Correlation Process:

  • Data Compilation: Gather the in vitro IC50 values and the in vivo tumor growth inhibition data for different dose levels.

  • Parameter Selection: Choose the appropriate parameters to correlate. For instance, we could correlate the in vitro IC50 at a specific time point (e.g., 72 hours) with the percentage of tumor growth inhibition in vivo.

  • Mathematical Modeling: Employ statistical methods, such as linear or non-linear regression, to establish a mathematical relationship between the chosen parameters.

  • Model Validation: Validate the predictive power of the model using separate datasets or by employing cross-validation techniques.

Visualizing the Correlation Model:

Correlation_Model cluster_input Inputs cluster_model Predictive Model cluster_output Predicted Output in_vitro_data In Vitro Data IC50 (µM) ivivc_equation IVIVC Mathematical Model (e.g., %TGI = f(IC50)) in_vitro_data->ivivc_equation in_vivo_outcome Predicted In Vivo Outcome % Tumor Growth Inhibition ivivc_equation->in_vivo_outcome

Caption: A simplified representation of the IVIVC predictive model.

Conclusion and Future Directions

This guide has outlined a systematic approach to establishing an in vitro to in vivo correlation for 1-(1-benzofuran-2-yl)-3-(dimethylamino)prop-2-en-1-one, using a hypothetical anti-cancer activity as an illustrative example. The principles and methodologies described herein are broadly applicable to other therapeutic areas where benzofuran derivatives have shown promise, such as neurodegenerative diseases.[13][14]

The development of a robust IVIVC is a critical step in modern drug development, enabling a more efficient and predictive path from the laboratory to the clinic. By carefully designing and executing in vitro and in vivo studies and employing rigorous mathematical modeling, researchers can gain invaluable insights into the therapeutic potential of novel compounds.

References

  • Patsnap Synapse. (2025, May 29). How is in vitro–in vivo correlation (IVIVC) established?
  • CMC Perspectives. (2025, July 15). In Vitro / In Vivo Correlation (IVIVC) in Drug Development.
  • World Journal of Advanced Research and Reviews. (2025, February 24). In vivo–In Vitro correlation (IVIVC) in drug development: bridging preclinical and clinical outcomes for regulatory approvals.
  • PMC. In vitro-In vivo Correlation: Perspectives on Model Development.
  • Walsh Medical Media. (2012, January 2). In Vitro–In Vivo Correlation (IVIVC): A Strategic Tool in Drug Development.
  • PubMed. (2025, June 21). Evaluating the therapeutic efficacy of a Benzofuran-Enaminone derivative for the management of Alzheimer's disease (AD)-like pathology in rats through regulating the expression of apoptosis and AD-related genes.
  • MDPI. (2024, February 7). New Derivatives of 1-(3-Methyl-1-Benzofuran-2-yl)Ethan-1-one: Synthesis and Preliminary Studies of Biological Activity.
  • ResearchGate. (2024, February 1). New Derivatives of 1-(3-Methyl-1-Benzofuran-2-yl)Ethan-1-one: Synthesis and Preliminary Studies of Biological Activity.
  • IJSDR. Study of Benzofuran Derivatives and their Biological Significance Study of comprehensive properties of benzofuran and its derivatives.
  • PMC. Modulatory potential of A novel benzofuran-derived compound against aluminium chloride-induced neurotoxicity and miRNA dysregulation: Biochemical and bio-analytical study.
  • PubMed. (2015, June 5). Bioactive Benzofuran derivatives: A review.
  • Mini Review on Important Biological Properties of Benzofuran Derivatives. (2016, September 28).
  • PMC. Structure–Activity Relationship of Benzofuran Derivatives with Potential Anticancer Activity.
  • RSC Publishing. (2023, April 11). Anticancer therapeutic potential of benzofuran scaffolds.
  • Benchchem. The Discovery and Therapeutic Potential of Benzofuran Derivatives: A Technical Guide.
  • Sci-Hub. Benzofuran Derivatives as Potent, Orally Active S1P 1 Receptor Agonists.
  • Synthesis and Biological Studies of Benzo[b]furan Derivatives: A Review from 2011 to 2022. (2023, September 6).
  • Semantic Scholar. (2024, February 7). New Derivatives of 1-(3-Methyl-1-Benzofuran-2-yl)Ethan-1-one: Synthesis and Preliminary Studies of Biological Activity.

Sources

Safety Operating Guide

A Comprehensive Guide to the Safe Disposal of 1-(1-benzofuran-2-yl)-3-(dimethylamino)prop-2-en-1-one

Author: BenchChem Technical Support Team. Date: April 2026

This document provides essential safety and logistical information for the proper disposal of the research compound 1-(1-benzofuran-2-yl)-3-(dimethylamino)prop-2-en-1-one. As a specialized enaminone derivative containing a benzofuran moiety, this compound requires careful handling and adherence to established protocols for hazardous chemical waste. This guide is intended for researchers, scientists, and drug development professionals to ensure the safe management of this compound from use to final disposal, thereby protecting both laboratory personnel and the environment.

Hazard Assessment and Chemical Profile

  • Benzofuran Derivatives: Benzofuran itself is a flammable liquid and is suspected of causing cancer.[2][3] It can also cause liver damage through prolonged or repeated exposure. While the specific toxicity of this substituted benzofuran is unknown, it should be handled as a potential carcinogen and hepatotoxin.

  • Enaminones: This class of compounds can vary in toxicity, but often exhibit biological activity. The presence of a nitrogen-containing functional group necessitates its classification as a nitrogenous organic waste.[4]

  • Dimethylamino Group: Dimethylamine is a flammable and corrosive compound with a strong, fishy odor.[5] It is incompatible with strong oxidizing agents and certain metals.[5] The presence of this group in the molecule suggests that the compound should not be mixed with acidic waste, as this could lead to the formation of dimethylamine salts and potential off-gassing.

Given this profile, 1-(1-benzofuran-2-yl)-3-(dimethylamino)prop-2-en-1-one must be treated as a hazardous chemical waste.[6]

Personal Protective Equipment (PPE)

Due to the potential hazards, stringent adherence to PPE protocols is mandatory when handling 1-(1-benzofuran-2-yl)-3-(dimethylamino)prop-2-en-1-one in any form, including during disposal procedures.[6][7][8]

PPE ItemSpecificationRationale
Gloves Nitrile or other chemically resistant gloves.[6] Double-gloving is recommended.To prevent skin contact and absorption.[9]
Eye Protection Chemical safety goggles and a face shield.[6][9]To protect the eyes and face from splashes or airborne particles.[8]
Lab Coat A flame-resistant laboratory coat worn over non-synthetic clothing.[10]To protect clothing and skin from contamination.
Respiratory Protection A NIOSH/MSHA-approved respirator should be used if there is a risk of generating dusts or aerosols.[6][9]To prevent inhalation of the compound, especially given the carcinogenic risk associated with benzofuran.[2][3] All handling should occur in a chemical fume hood.[10]

Spill Management Protocol

In the event of a spill, immediate and appropriate action is required to contain and clean up the material safely.[6]

Step-by-Step Spill Cleanup Procedure:

  • Evacuate and Secure the Area: Alert personnel in the vicinity and restrict access to the contaminated zone.[6]

  • Ventilate the Area: Ensure adequate ventilation, preferably within a certified chemical fume hood.[6]

  • Contain the Spill:

    • For Solid Material: Carefully sweep the spilled compound to avoid generating dust. Lightly moistening the material with an inert solvent may help minimize airborne particles.[6]

    • For Solutions: Absorb the spill with an inert material such as vermiculite, dry sand, or specialized chemical absorbent pads.[6] Do not use combustible materials like paper towels.[10]

  • Collect the Waste: Place the contained material and any contaminated absorbents into a clearly labeled, sealable hazardous waste container.[6]

  • Decontaminate the Area: Clean the spill area with a suitable solvent, followed by soap and water. All cleaning materials must also be disposed of as hazardous waste.[6]

  • Dispose of Contaminated Materials: All contaminated clothing, PPE, and cleanup materials must be collected and disposed of as hazardous waste.[6]

Disposal of Unused or Waste Material

Unused or waste 1-(1-benzofuran-2-yl)-3-(dimethylamino)prop-2-en-1-one and its containers must be treated as hazardous chemical waste and disposed of in accordance with local, state, and federal regulations.[6][11]

Primary Disposal Method:

The recommended method for disposal is to transfer the waste to a licensed hazardous waste disposal facility.[6] These facilities are equipped to handle and treat toxic and potentially carcinogenic chemicals in a safe and environmentally sound manner.

Waste Segregation and Container Management:

Proper segregation of chemical waste is crucial to prevent dangerous reactions.[12][13]

  • Waste Stream: This compound should be classified as a non-halogenated, nitrogenous organic waste .[4]

  • Container Labeling: The waste container must be clearly labeled with the words "Hazardous Waste," the full chemical name "1-(1-benzofuran-2-yl)-3-(dimethylamino)prop-2-en-1-one," and the approximate quantity.[12] Do not use abbreviations or chemical formulas.[12]

  • Container Requirements:

    • Use a chemically compatible container with a secure, leak-proof closure.[11]

    • Do not overfill the container; a maximum of 90% capacity is recommended.[14]

    • Store the waste container in a designated and well-ventilated satellite accumulation area, at or near the point of generation.[12][15]

    • Ensure secondary containment is used to prevent spills.[11]

  • Incompatible Wastes: Do not mix this waste with:

    • Acids or acidic waste streams.

    • Strong oxidizing agents.[5]

    • Halogenated organic wastes.[13]

    • Aqueous waste.[13]

Disposal Workflow:

DisposalWorkflow cluster_prep Preparation cluster_waste Waste Generation & Collection cluster_storage Interim Storage cluster_disposal Final Disposal PPE Don Appropriate PPE WorkArea Work in Chemical Fume Hood PPE->WorkArea Ensure Safety Collect Collect Waste in Designated Container WorkArea->Collect Generate Waste Label Label Container Correctly: 'Hazardous Waste' Full Chemical Name Quantity Collect->Label Segregate Segregate as Non-Halogenated, Nitrogenous Organic Waste Label->Segregate Store Store in Satellite Accumulation Area Segregate->Store Safe Storage Inspect Weekly Inspection of Container Store->Inspect Pickup Request Pickup by EH&S or Licensed Contractor Inspect->Pickup When Full or at Time Limit Transport Transport to Licensed Hazardous Waste Facility Pickup->Transport Regulatory Compliance

Sources

Personal protective equipment for handling 1-(1-benzofuran-2-yl)-3-(dimethylamino)prop-2-en-1-one

Author: BenchChem Technical Support Team. Date: April 2026

Comprehensive Safety and Operational Guide: Handling 1-(1-benzofuran-2-yl)-3-(dimethylamino)prop-2-en-1-one

As pharmaceutical pipelines increasingly focus on targeted therapies, the synthesis of complex heterocyclic scaffolds has become a cornerstone of drug discovery. The compound 1-(1-benzofuran-2-yl)-3-(dimethylamino)prop-2-en-1-one is a critical enaminone intermediate. It is synthesized via the condensation of 2-acetylbenzofuran with N,N-dimethylformamide dimethyl acetal (DMF-DMA) and is extensively utilized to develop dual VEGFR-2/hCA IX inhibitors for hypoxia-mediated chemosensitization[1], as well as novel antimicrobial and anticancer agents[2].

Because this enaminone acts as a highly reactive electrophilic center for nucleophilic substitution (e.g., with sulfonamides or hydrazines)[1], it presents specific occupational hazards. As a Senior Application Scientist, I have designed this protocol to ensure that your laboratory operations are not only compliant with stringent safety standards but are also optimized for chemical integrity and yield.

Chemical Profile and Mechanistic Hazard Assessment

To design an effective Personal Protective Equipment (PPE) strategy, we must first understand the physicochemical causality behind the compound's hazards. While specific toxicological data for this exact intermediate is often extrapolated from its precursors, its structural features dictate its handling requirements:

  • Lipophilicity and Dermal Penetration: The planar, aromatic benzofuran core is highly lipophilic. This property allows the molecule to readily partition into the stratum corneum of the skin, carrying the reactive enaminone moiety into biological tissues.

  • Electrophilic Reactivity: The α,β-unsaturated carbonyl system (enaminone) is a potent Michael acceptor. In biological systems, it can covalently bind to nucleophilic residues (such as cysteine or lysine) on cellular proteins, leading to potential skin sensitization, irritation, or allergic contact dermatitis.

  • Particulate Hazards: As a synthesized solid, fine crystalline dust can become airborne during weighing or transfer. Inhalation poses a risk of respiratory tract irritation. Precursors like 2-acetylbenzofuran are classified as combustible solids requiring specific respiratory and eye protection[3].

Personal Protective Equipment (PPE) Matrix

The following PPE matrix is engineered based on the compound's reactivity profile and the standard safety data of its direct precursors[3][4].

PPE CategorySpecificationCausality / Scientific Rationale
Hand Protection Double-layered Nitrile gloves (min 0.12 mm thickness).Nitrile provides a robust barrier against lipophilic aromatic heterocycles. Double-gloving is required during nucleophilic substitution reactions to prevent breakthrough from carrier solvents like anhydrous toluene[1].
Eye Protection Snug-fitting chemical splash goggles.Prevents exposure to airborne crystalline dust during spatial transfers and protects against splash hazards when solubilizing the enaminone in organic solvents.
Body Protection Flame-resistant (FR) laboratory coat with fitted cuffs.Mitigates the risk of static discharge igniting combustible solid dust[3] or flammable solvents used in the reaction matrix.
Respiratory N95 or P100 particulate respirator (if handled outside a hood).Prevents inhalation of fine enaminone particulates. Note: Primary handling must always occur within a certified Class II Type A2 or B2 chemical fume hood.

Operational Workflow & Handling Protocol

To ensure both operator safety and the chemical stability of 1-(1-benzofuran-2-yl)-3-(dimethylamino)prop-2-en-1-one, follow this self-validating, step-by-step methodology.

Step 1: Pre-Operational Setup

  • Verify that the chemical fume hood has a face velocity of 80–100 feet per minute (fpm).

  • Clear the workspace of all strong oxidizing agents, as benzofuran derivatives are incompatible with oxidizers[4].

  • Don all required PPE as outlined in the matrix above.

Step 2: Weighing and Transfer

  • Utilize an anti-static weighing boat and a grounded stainless-steel spatula. The enaminone powder can accumulate static charge, which may lead to aerosolization or ignition.

  • Weigh the material exclusively inside the fume hood using a draft shield to prevent micro-currents from dispersing the powder.

  • Immediately cap the source vial.

Step 3: Reaction Execution (Nucleophilic Substitution)

  • Transfer the enaminone to a round-bottom flask.

  • When synthesizing benzofuran-sulfonamide hybrids, dissolve the enaminone in a suitable anhydrous solvent (e.g., toluene or ethanol)[1].

  • Add the nucleophile (e.g., primary/secondary sulfonamide or aryldiazonium chloride)[1][2].

  • Equip the flask with a reflux condenser and heat under an inert argon or nitrogen atmosphere to prevent oxidative degradation of the enaminone double bond.

Step 4: Post-Operation Decontamination

  • Wipe down the balance and fume hood surfaces with a solvent capable of dissolving the enaminone (e.g., acetone or ethanol), followed by a secondary wipe with soapy water.

  • Dispose of all wipes in a designated hazardous solid waste container.

Operational Workflow Diagram

G A Pre-Operational Setup Verify Fume Hood & Don PPE B Material Handling Anti-static Weighing of Enaminone A->B C Reaction Execution Solubilization & Nucleophilic Addition B->C D Spill or Aerosol Exposure Event? C->D E Emergency Response Containment & Decontamination D->E Yes F Post-Operation Waste Segregation & Disposal D->F No E->F

Workflow for the safe handling and reaction execution of benzofuran-based enaminones.

Spill Response and Waste Disposal Plan

Even with rigorous protocols, accidental releases can occur. The following steps must be taken to neutralize the threat and maintain environmental compliance[4].

Immediate Spill Response:

  • Isolate: Evacuate personnel from the immediate vicinity. Ensure the fume hood sash is lowered to maximize exhaust velocity.

  • Contain: Do not dry-sweep the powder, as this generates respirable dust. Gently cover the spilled 1-(1-benzofuran-2-yl)-3-(dimethylamino)prop-2-en-1-one with damp absorbent paper or a commercial spill-control powder.

  • Collect: Use a non-sparking tool to scoop the dampened material into a compatible, sealable polypropylene container.

  • Decontaminate: Wash the affected surface with a polar organic solvent (like acetone) to dissolve residual lipophilic traces, followed by a thorough wash with detergent and water.

Waste Disposal Logistics:

  • Solid Waste: All contaminated gloves, weighing boats, and spill cleanup materials must be placed in a sealed container labeled "Hazardous Solid Waste - Combustible Organics / Benzofuran Derivatives".

  • Liquid Waste: Reaction filtrates containing unreacted enaminone or organic solvents (e.g., toluene, DMF) must be collected in a designated "Halogenated" or "Non-Halogenated" organic waste carboy, depending on the exact solvent matrix used. Never pour these mixtures down the aqueous drain, as they pose severe aquatic toxicity risks[4].

  • Incineration: Coordinate with your Environmental Health and Safety (EHS) department to ensure the waste is routed to an approved chemical incinerator.

References

  • Synthesis, anticancer and antimicrobial evaluation of new benzofuran based derivatives: PI3K inhibition, quorum sensing and molecular modeling study. National Center for Biotechnology Information (NCBI). Available at:[Link]

  • Discovery of enaminone-linked benzofuran derivatives as dual VEGFR-2/hCA IX inhibitors exhibiting hypoxia-mediated chemosensitization. National Center for Biotechnology Information (NCBI). Available at:[Link]

Sources

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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.

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